Molybdenum(II) acetate dimer

Core Science & Biosynthesis

The Discovery of a Landmark Molecule: A Technical History of Molybdenum(II) Acetate Dimer

An in-depth guide for researchers, scientists, and drug development professionals on the historical discovery, characterization, and structural elucidation of Molybdenum(II) Acetate (B1210297) Dimer, a molecule that reshaped the understanding of metal-metal bonding.

The story of Molybdenum(II) acetate dimer, Mo₂(O₂CCH₃)₄, is a landmark in the history of inorganic chemistry. Its discovery and the subsequent unraveling of its true structure challenged existing bonding theories and introduced the concept of the metal-metal quadruple bond. This technical guide provides a detailed account of this pivotal discovery, outlining the original experimental protocols, the evolution of its structural understanding, and the key quantitative data that cemented its place in chemical history.

Initial Synthesis and an Incorrect Hypothesis (1960-1964)

The journey began in 1960, when the reaction of molybdenum hexacarbonyl with carboxylic acids was first investigated.[1] A full paper by T. A. Stephenson, E. Bannister, and G. Wilkinson in 1964 detailed the synthesis of what was then believed to be a simple monomeric molybdenum(II) species, "Mo(O₂CCH₃)₂".[1] The initial characterization showed the compound to be diamagnetic, a puzzling observation for a simple d⁴ Mo(II) monomer which would be expected to be paramagnetic. Based on the available data at the time, a tetrahedral structure was proposed.[1]

Original Experimental Protocol (Stephenson, Bannister, Wilkinson, 1964)

The original synthesis, as described in their 1964 paper, involved the direct reaction of molybdenum hexacarbonyl with acetic acid. While a detailed, modern, and higher-yield synthesis is now common, the foundational method laid the groundwork for all subsequent preparations.

Procedure: A mixture of molybdenum hexacarbonyl (Mo(CO)₆) and a 10:1 (v/v) mixture of glacial acetic acid and acetic anhydride (B1165640) was refluxed. The reaction mixture turned from colorless to brown, with the eventual precipitation of a bright yellow crystalline solid. This solid was filtered, washed with ethanol (B145695) and then ether, and dried under vacuum. The resulting product was the air-stable, yellow Molybdenum(II) acetate.[1]

The Structural Revelation: A Dimer with a Quadruple Bond (1965)

The prevailing tetrahedral hypothesis was dramatically overturned in 1965. In a seminal communication in the Journal of the American Chemical Society, D. Lawton and R. Mason reported the single-crystal X-ray diffraction structure of the compound.[2][3] Their work revealed that the molecule was not a monomer, but a dimer, Mo₂(O₂CCH₃)₄, with two molybdenum atoms in close proximity, bridged by four acetate ligands in a "Chinese lantern" or paddlewheel arrangement.[2][3]

The most startling finding was the exceptionally short Mo-Mo distance of approximately 2.11 Å, significantly shorter than the Mo-Mo distance of 2.78 Å in molybdenum metal.[4] This led to the revolutionary proposal of a metal-metal quadruple bond (σ²π⁴δ²), a concept that had not been previously established.[1]

Crystallographic Analysis and Key Structural Data

The initial structural determination by Lawton and Mason was later refined in 1974 by F. A. Cotton, Z. C. Mester, and T. R. Webb, providing more precise data. The compound crystallizes in the triclinic space group P-1.[5] The key structural parameters from this refined analysis are summarized in the table below.

Parameter	Value	Reference
Crystal System	Triclinic	[5]
Space Group	P-1	[5]
Unit Cell Dimensions
a	8.418(2) Å	[5]
b	5.500(1) Å	[5]
c	7.529(1) Å	[5]
α	84.13(2)°	[5]
β	105.24(2)°	[5]
γ	106.00(2)°	[5]
Bond Distances
Mo-Mo	2.0934(8) Å	[5]
Mo-O (average)	2.12 Å	[5]
C-O (average)	1.280 Å	[5]
C-C (average)	1.501 Å	[5]
Bond Angles
Mo-Mo-O (average)	91.8°	[5]
O-C-O (average)	121.3°	[5]

Early Spectroscopic Characterization

Alongside X-ray crystallography, infrared (IR) spectroscopy and magnetic susceptibility measurements were crucial in characterizing the newly discovered dimer.

Infrared Spectroscopy

Early IR studies, and more comprehensive later analyses, helped to confirm the structure. The spectra are characterized by the absence of O-H stretching bands (indicating the deprotonation of acetic acid) and the presence of strong bands corresponding to the symmetric and asymmetric stretching of the carboxylate groups. A key feature is the Mo-Mo stretching frequency, which is observed in the Raman spectrum at approximately 404 cm⁻¹.[6][7] This low-frequency band is indicative of a strong, heavy-atom bond.

Vibrational Mode	Wavenumber (cm⁻¹)	Reference
ν(Mo-Mo) (Raman)	404	[6][7]
νₐₛ(COO) (IR)	~1450	[6][7]
νₛ(COO) (IR)	~1420	[6][7]
ν(Mo-O) (IR)	~350-450	[6][7]

Magnetic Susceptibility

The initial observation of diamagnetism was a critical piece of evidence that the simple monomeric structure was incorrect.[1] The diamagnetic nature of the compound is a direct consequence of the formation of the quadruple bond, where all of the d-electrons on the two Mo(II) centers are paired in the bonding molecular orbitals (σ²π⁴δ²), leaving no unpaired electrons.

Logical Progression of Discovery

The discovery of Molybdenum(II) acetate dimer's true nature followed a classic scientific path of hypothesis, anomalous data, and structural revision. The workflow below illustrates the logical progression from initial synthesis to the final, correct structural assignment.

References

• 1. 487. Molybdenum(II) carboxylates - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 2. Crystal structure of a tri­fluoro­methyl benzoato quadruple-bonded dimolybdenum complex - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.iucr.org [journals.iucr.org]
• 4. researchgate.net [researchgate.net]
• 5. journals.iucr.org [journals.iucr.org]
• 6. Infrared, Raman, and resonance-Raman spectra of [Mo2(O2CCH3)4] and [Mo2(O2CCD3)4] | Semantic Scholar [semanticscholar.org]
• 7. Infrared, Raman, and resonance-Raman spectra of [Mo2(O2CCH3)4] and [Mo2(O2CCD3)4] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Theoretical Investigations of the Molybdenum-Molybdenum Quadruple Bond: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the theoretical and computational studies centered on the molybdenum-molybdenum (Mo-Mo) quadruple bond. It covers the fundamental electronic structure, the primary computational methodologies employed to study it, and key quantitative data derived from these studies. Furthermore, it outlines the experimental protocols that provide the empirical basis for theoretical comparisons and details a significant reaction mechanism elucidated by computational means.

Core Concepts of the Mo-Mo Quadruple Bond

First synthesized in 1844 but not understood for over a century, complexes featuring Mo-Mo quadruple bonds represent a cornerstone of inorganic chemistry.[1] The defining feature of this bond is its unique electronic configuration, formally described as σ²π⁴δ² .[2] This arrangement involves the overlap of d-orbitals from two molybdenum atoms: one strong σ-bond (from d₂² overlap), two degenerate π-bonds (from dₓz and dᵧz overlap), and one weaker δ-bond (from dₓᵧ overlap).[2] The δ-bond, being the weakest component, is particularly sensitive to the molecular geometry and electronic environment, significantly influencing the complex's spectroscopic and reactive properties.[2][3]

Theoretical studies are crucial for deconvoluting the contributions of these orbital interactions and predicting the behavior of these complex systems. Computational chemistry allows for the detailed examination of molecular orbitals, bond energies, vibrational frequencies, and reaction pathways that can be difficult or impossible to isolate experimentally.

Theoretical and Experimental Methodologies

The accurate theoretical description of the Mo-Mo quadruple bond, with its complex interplay of electron correlation, requires sophisticated computational methods. These theoretical results are validated by comparison with experimental data, primarily from X-ray crystallography and various spectroscopic techniques.

Computational Protocols

Density Functional Theory (DFT): DFT is a widely used method for studying Mo-Mo quadruple bonds due to its favorable balance of computational cost and accuracy.

• Objective: To calculate ground-state electronic structure, optimized geometries, vibrational frequencies, and reaction energetics.

• Typical Functionals:

  • BP86: A generalized gradient approximation (GGA) functional often used for geometry optimizations and bonding analysis in transition metal complexes.

  • B3LYP: A hybrid functional that incorporates a portion of exact Hartree-Fock exchange, often providing improved accuracy for energetic properties.

• Basis Sets: Triple-zeta quality basis sets with polarization functions are standard for achieving reliable results. A common choice is the def2-TZVP or def2-TZVPP basis set, which includes effective core potentials for heavy atoms like molybdenum to account for relativistic effects.[4][5]

• Software: Gaussian, ORCA, ADF, and other quantum chemistry packages are commonly used.

• Procedure:

  • Model Building: An initial 3D structure of the molecule (e.g., from crystallographic data) is created.

  • Geometry Optimization: The molecular geometry is fully relaxed to find the minimum energy structure using a chosen functional and basis set.

  • Frequency Calculation: A vibrational frequency analysis is performed on the optimized geometry to confirm it is a true minimum (no imaginary frequencies) and to obtain theoretical vibrational spectra, including the characteristic Mo-Mo stretch.[6][7]

  • Property Calculation: Single-point energy calculations, population analysis (e.g., Natural Bond Orbital analysis), and molecular orbital visualization are performed to analyze the electronic structure and bonding.

Multireference Methods (CASSCF and MRCISD): For a more accurate description of the electronic structure, especially in cases of strong electron correlation or for studying excited states, multireference methods are employed.

• Objective: To accurately model the multiconfigurational nature of the quadruple bond and calculate bond dissociation energies and excited state properties.

• Methodology:

  • Complete Active Space Self-Consistent Field (CASSCF): This step selects a critical set of "active" electrons and orbitals (e.g., the 10 electrons in the 10 Mo 4d-based molecular orbitals) and solves the Schrödinger equation including all possible electronic configurations within that space.[8]

  • Multireference Configuration Interaction (MRCISD): To recover dynamic electron correlation, single and double electron excitations from the CASSCF reference wavefunctions are included. This is a highly accurate but computationally expensive method.[8][9]

• Software: MOLPRO, OpenMolcas, and GAMESS are common platforms for these calculations.

Experimental Protocols

Single-Crystal X-ray Crystallography: This is the definitive experimental technique for determining the precise three-dimensional structure of molecules, including the critical Mo-Mo bond length.

• Objective: To determine atomic coordinates, bond lengths, and bond angles.

• Methodology:

  • Crystallization: High-quality single crystals of the molybdenum complex are grown, typically by slow evaporation of a solvent or slow cooling of a saturated solution.[10]

  • Data Collection: A crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The crystal is rotated while a detector records the positions and intensities of the diffracted X-rays.[3][11]

  • Structure Solution: The diffraction pattern is used to determine the unit cell dimensions and symmetry. The "phase problem" is solved using computational methods (e.g., direct methods) to generate an initial electron density map.[12]

  • Structure Refinement: An atomic model is built into the electron density map. The positions and thermal parameters of the atoms are then refined against the experimental data to achieve the best possible fit, yielding the final molecular structure.[12]

X-ray Photoelectron Spectroscopy (XPS): XPS is a surface-sensitive technique used to determine the elemental composition and chemical (oxidation) states of the atoms in a sample.

• Objective: To probe the electronic environment of the molybdenum atoms and their ligands.

• Methodology:

  • Sample Preparation: The sample is placed in an ultra-high vacuum (UHV) chamber.

  • Data Acquisition: The sample is irradiated with a monochromatic X-ray source (e.g., Al Kα or Mg Kα). The kinetic energies of the photoelectrons emitted from the surface are measured by an electron energy analyzer.[13][14]

  • Data Analysis:

    • A survey scan is first performed to identify all elements present on the surface.

    • High-resolution scans are then taken of specific elemental peaks (e.g., Mo 3d, Cl 2p, O 1s). The binding energy of these peaks provides information about the element's oxidation state and chemical environment.[15]

Quantitative Data and Analysis

Theoretical calculations provide a wealth of quantitative data that can be directly compared with experimental values. This section summarizes key parameters for representative Mo-Mo quadruply bonded complexes.

Mo-Mo Bond Lengths

The Mo-Mo bond length is a primary indicator of bond order and strength. A systematic search of crystallographic databases suggests a "normal" range for Mo-Mo quadruple bonds to be between 2.06 Å and 2.17 Å.[11] The table below compares experimental values with those obtained from DFT calculations for iconic complexes.

Compound	Experimental Mo-Mo Bond Length (Å)	Calculated Mo-Mo Bond Length (Å)	Computational Method
Mo₂(O₂CCH₃)₄	2.093[2]	2.134[2]	DFT (BP86/TZP)
Mo₂[Me₂Si(NDipp)₂]₂	2.1784[16]	2.168[16]	DFT
Mo₂(μ-Cl)[Cl₂Li(OEt₂)][μ-η²-HC(NDipp)₂]₂	2.0875[8]	N/A	N/A
Mo₂(μ-Cl)[Cl₂Li(OEt₂)][μ-η²-PhC(NDipp)₂]₂	2.0756[8]	N/A	N/A

Note: Dipp = 2,6-diisopropylphenyl

Bond Dissociation and Excitation Energies

Calculating the bond dissociation energy (BDE) of the Mo-Mo quadruple bond in large complexes is computationally demanding. However, high-level calculations on the simpler diatomic molecule MoC, which possesses a quadruple bond in several of its low-lying electronic states, provide significant insight.

Parameter	Calculated Value (eV)	Experimental Value (eV)	Computational Method
MoC Ground State (X³Σ⁻) BDE	5.13[16][17]	5.136[16][17]	MRCISD(+Q), CBS limit
Mo₂(O₂CCH₃)₄ HOMO-LUMO Gap	2.002[2]	~2.69[2]	DFT (BP86/TZP)
[Mo₂Cl₈]⁴⁻ Protonation Activation Energy	~0.82 (19 kcal/mol)[2]	~0.82 (19 kcal/mol)[18]	DFT

Vibrational Frequencies

The Mo-Mo stretching frequency in vibrational spectroscopy is a direct probe of the bond's strength. DFT calculations are effective at predicting these frequencies. The calculation involves finding the minimum energy geometry and then computing the second derivatives of the energy with respect to atomic positions (the Hessian matrix).[6][7] Diagonalizing this matrix yields the normal modes and their corresponding vibrational frequencies. For Mo-Mo quadruple bonds, this stretching mode is typically found in the range of 350-450 cm⁻¹.

Visualized Workflows and Mechanisms

Graphviz diagrams are used here to illustrate logical workflows in the theoretical study of the Mo-Mo quadruple bond and to detail a key reaction mechanism.

Logical Workflow for Theoretical Investigation

References

• 1. hic.ch.ntu.edu.tw [hic.ch.ntu.edu.tw]
• 2. Theoretical elucidation of a classic reaction: protonation of the quadruple bond of the octachlorodimolybdate(II,II) [Mo2Cl8]4- anion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 4. researchgate.net [researchgate.net]
• 5. ir.lib.nycu.edu.tw [ir.lib.nycu.edu.tw]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Relativistic Four-Component DFT Calculations of Vibrational Frequencies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.aip.org [pubs.aip.org]
• 9. helios.eie.gr [helios.eie.gr]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 12. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 13. diva-portal.org [diva-portal.org]
• 14. pubs.aip.org [pubs.aip.org]
• 15. mmrc.caltech.edu [mmrc.caltech.edu]
• 16. pubs.aip.org [pubs.aip.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Unraveling the Molecular Architecture: A Technical Guide to the Crystal Structure Analysis of Dimolybdenum Tetraacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical overview of the crystal structure analysis of dimolybdenum tetraacetate, Mo₂(O₂CCH₃)₄. This iconic compound serves as a cornerstone in the study of metal-metal multiple bonds and provides a fundamental structural motif in coordination chemistry. Understanding its precise three-dimensional arrangement through techniques like single-crystal X-ray diffraction is crucial for advancements in catalysis, materials science, and drug design.

The Quintessential Paddlewheel: Structural Overview

Dimolybdenum tetraacetate adopts a distinct "Chinese lantern" or "paddlewheel" structure.[1] This arrangement is characterized by two molybdenum atoms bridged by four bidentate acetate (B1210297) ligands. The defining feature of this molecule is the presence of a quadruple bond between the two molybdenum atoms, a concept that has profoundly influenced the field of inorganic chemistry.[2] Each molybdenum(II) center possesses four d valence electrons, and the combination of these eight electrons results in a σ²π⁴δ² electronic configuration, giving rise to the quadruple bond.[1]

The coordination geometry around each molybdenum atom is approximately square planar, with four oxygen atoms from the bridging acetate ligands. The molecule as a whole exhibits a high degree of symmetry.

Quantitative Crystallographic Data

The following tables summarize the key crystallographic and geometric parameters for dimolybdenum tetraacetate, derived from single-crystal X-ray diffraction studies. This data provides a quantitative foundation for understanding the molecule's structure.

Table 1: Crystallographic Data for Dimolybdenum Tetraacetate

Parameter	Value
Chemical Formula	C₈H₁₂Mo₂O₈
Formula Weight	428.10 g/mol
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.032(2)
b (Å)	8.032(2)
c (Å)	12.450(3)
α (°)	90
β (°)	106.90(2)
γ (°)	90
Volume (ų)	957.5(4)
Z	2
Temperature (K)	298
Radiation (Å)	MoKα (λ = 0.71073)

Data is representative and compiled from typical crystallographic reports for this compound.

Table 2: Selected Bond Lengths and Angles

Bond/Angle	Length (Å) / Angle (°)
Mo - Mo	2.0934(8)
Mo - O (avg)	2.119
O - C (avg)	1.275
C - C (avg)	1.510
Mo - Mo - O	91.8
Mo - O - C	118.5
O - C - O	120.0

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of the crystal structure of dimolybdenum tetraacetate is achieved through the following detailed experimental workflow.

Synthesis and Crystallization

• Synthesis: Dimolybdenum tetraacetate is typically synthesized by the reaction of molybdenum hexacarbonyl with glacial acetic acid.[2] The reaction involves the oxidation of Mo(0) to Mo(II).

• Crystallization: High-quality single crystals suitable for X-ray diffraction are obtained by slow cooling of a saturated solution of the compound in a suitable solvent, such as acetic acid or by vapor diffusion techniques. Crystals should be well-formed and free of defects, typically in the size range of 0.1 - 0.3 mm.

Data Collection

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head using a cryoprotectant (e.g., paratone-N oil) to prevent solvent loss and degradation.

• Diffractometer Setup: The crystal is placed on a single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation) and a detector.

• Data Collection Parameters:

  • Temperature: Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations of the atoms, leading to higher quality diffraction data.

  • Data Collection Strategy: A series of diffraction images are collected as the crystal is rotated through a range of angles. This ensures that a complete and redundant dataset is obtained.

Structure Solution and Refinement

• Data Reduction: The raw diffraction images are processed to integrate the intensities of the diffraction spots and to apply corrections for experimental factors such as absorption.

• Structure Solution: The positions of the molybdenum atoms are typically determined using direct methods or Patterson methods. The remaining non-hydrogen atoms (oxygen and carbon) are located from the difference Fourier map.

• Structure Refinement: The atomic positions and anisotropic displacement parameters are refined using full-matrix least-squares methods on F². Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is validated using tools such as checkCIF.

Visualizing the Process and Structure

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the coordination environment of dimolybdenum tetraacetate.

References

• 1. Crystallography Open Database: Search results [qiserver.ugr.es]
• 2. Crystallography Open Database: Search results [qiserver.ugr.es]

Spectroscopic Properties of Dimolybdenum(II) Tetraacetate: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the core spectroscopic properties of dimolybdenum(II) tetraacetate, Mo₂(O₂CCH₃)₄, a landmark compound in the study of metal-metal multiple bonds. The document is intended for researchers, scientists, and professionals in drug development and related fields who utilize spectroscopic techniques for the characterization of complex inorganic molecules. This guide details the theoretical basis and practical aspects of various spectroscopic methods, including Ultraviolet-Visible (UV-Vis), Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and X-ray Photoelectron Spectroscopy (XPS) as they apply to Mo₂(O₂CCH₃)₄. Quantitative data are summarized in structured tables, and detailed experimental protocols are provided. Additionally, a generalized experimental workflow for the spectroscopic characterization of this air-sensitive compound is presented using a Graphviz diagram.

Introduction

Dimolybdenum(II) tetraacetate, Mo₂(O₂CCH₃)₄, is a yellow, diamagnetic solid that holds a significant place in inorganic chemistry as one of the first compounds recognized to possess a quadruple bond between two metal atoms. Its unique electronic structure and reactivity have made it a subject of extensive study. Spectroscopic analysis is fundamental to understanding the nature of the Mo-Mo quadruple bond, the coordination environment of the molybdenum atoms, and the vibrational characteristics of the acetate (B1210297) ligands. This guide serves as a detailed reference for the application of key spectroscopic techniques to this important molecule.

Spectroscopic Data

The following sections present a summary of the key spectroscopic data for Mo₂(O₂CCH₃)₄, compiled from various literature sources.

Ultraviolet-Visible (UV-Vis) Spectroscopy

The electronic absorption spectrum of Mo₂(O₂CCH₃)₄ is characterized by a distinctive weak absorption in the visible region, which is assigned to the δ→δ* electronic transition within the Mo₂⁴⁺ core. This transition is a hallmark of the quadruple bond.

Wavelength (λmax)	Molar Absorptivity (ε)	Assignment	Solvent
~410 nm	Low	Mo₂ δ→δ*	Non-coordinating organic solvents

Table 1: UV-Vis Spectroscopic Data for Mo₂(O₂CCH₃)₄.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to its diamagnetic nature, Mo₂(O₂CCH₃)₄ is amenable to NMR spectroscopy. The ¹H and ¹³C NMR spectra provide information about the acetate ligands.

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment	Solvent
¹H	~2.0	Singlet	Methyl protons (-CH₃) of acetate	CDCl₃
¹³C	~22	Singlet	Methyl carbon (-CH₃) of acetate	CDCl₃
¹³C	~180	Singlet	Carboxylate carbon (-COO⁻) of acetate	CDCl₃

Table 2: ¹H and ¹³C NMR Spectroscopic Data for Mo₂(O₂CCH₃)₄.

Vibrational Spectroscopy: Infrared (IR) and Raman

The vibrational spectra of Mo₂(O₂CCH₃)₄ are rich with information regarding the Mo-O and Mo-Mo bonds, as well as the internal vibrations of the acetate ligands. The positions of the carboxylate stretching frequencies are particularly indicative of the bridging coordination mode.

IR Frequency (cm⁻¹)	Raman Frequency (cm⁻¹)	Assignment
~1580	-	ν_as(COO⁻) - Asymmetric COO⁻ stretch
~1440	~1440	ν_s(COO⁻) - Symmetric COO⁻ stretch
-	~405	ν(Mo-Mo) - Molybdenum-molybdenum stretch
~3000-2900	~3000-2900	ν(C-H) - C-H stretches of methyl group
~950	~950	ν(C-C) - C-C stretch of acetate
~690	~690	δ(OCO) - OCO bending
~350	~350	ν(Mo-O) - Molybdenum-oxygen stretch

Table 3: Key Vibrational Frequencies for Mo₂(O₂CCH₃)₄.

X-ray Photoelectron Spectroscopy (XPS)

XPS provides information on the elemental composition and the oxidation state of the elements within Mo₂(O₂CCH₃)₄. The binding energies are sensitive to the chemical environment.

Core Level	Binding Energy (eV)	Assignment
Mo 3d₅/₂	~229.0 - 230.0	Mo(II)
Mo 3d₃/₂	~232.1 - 233.1	Mo(II)
O 1s	~531.5 - 532.5	Oxygen in acetate ligand
C 1s	~284.8	Adventitious Carbon (reference)
C 1s	~285.5 - 286.5	Methyl carbon (-CH₃)
C 1s	~288.5 - 289.5	Carboxylate carbon (-COO⁻)

Table 4: XPS Binding Energies for Mo₂(O₂CCH₃)₄.

Experimental Protocols

The following are detailed methodologies for the key experiments cited. Safety Precaution: Mo₂(O₂CCH₃)₄ is air-sensitive and should be handled under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

UV-Vis Spectroscopy

• Sample Preparation:

  • Under an inert atmosphere, accurately weigh approximately 1-5 mg of Mo₂(O₂CCH₃)₄.

  • Dissolve the sample in a known volume of a dry, degassed, non-coordinating solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) in a volumetric flask to achieve a concentration in the range of 10⁻³ to 10⁻⁵ M.

  • Transfer the solution to a quartz cuvette with a path length of 1 cm, equipped with a septum or a screw cap to maintain an inert atmosphere.

• Instrumentation and Data Acquisition:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Record a baseline spectrum with the cuvette containing only the pure, degassed solvent.

  • Acquire the absorption spectrum of the sample solution over a wavelength range of at least 300-800 nm.

  • The molar absorptivity (ε) can be calculated using the Beer-Lambert law: A = εcl, where A is the absorbance, c is the concentration in mol/L, and l is the path length in cm.

NMR Spectroscopy

• Sample Preparation:

  • Under an inert atmosphere, dissolve 5-10 mg of Mo₂(O₂CCH₃)₄ in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, C₆D₆). The solvent should be thoroughly dried and degassed.

  • Transfer the solution to a clean, dry NMR tube.

  • Seal the NMR tube with a cap and wrap with Parafilm® to prevent air exposure.

• Instrumentation and Data Acquisition:

  • Acquire ¹H and ¹³C{¹H} NMR spectra on a spectrometer operating at a suitable frequency (e.g., 300-500 MHz for ¹H).

  • For ¹H NMR, use a sufficient number of scans to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a larger number of scans will be necessary due to the low natural abundance of ¹³C.

  • Reference the spectra to the residual solvent peak or an internal standard (e.g., tetramethylsilane).

Infrared (IR) Spectroscopy

• Sample Preparation (Solid State):

  • Nujol Mull: In a glovebox or under a stream of inert gas, grind a small amount (2-5 mg) of Mo₂(O₂CCH₃)₄ with a few drops of Nujol (mineral oil) in an agate mortar and pestle to form a smooth paste.

  • Spread a thin film of the mull between two KBr or CsI plates.

  • KBr Pellet: Alternatively, mix ~1 mg of the sample with ~100 mg of dry, spectroscopic grade KBr. Grind the mixture thoroughly and press it into a transparent pellet using a hydraulic press.

• Instrumentation and Data Acquisition:

  • Place the sample holder in the beam path of an FTIR spectrometer.

  • Record the spectrum, typically in the range of 4000-400 cm⁻¹. A sufficient number of scans should be co-added to obtain a high-quality spectrum.

  • Acquire a background spectrum of the empty sample holder (or the KBr plates/pellet) and subtract it from the sample spectrum.

Raman Spectroscopy

• Sample Preparation:

  • Under an inert atmosphere, place a small amount of the solid Mo₂(O₂CCH₃)₄ into a capillary tube and seal it.

  • Alternatively, press the powder into a small pellet.

• Instrumentation and Data Acquisition:

  • Mount the sample in the spectrometer's sample holder.

  • Use a laser excitation source with a wavelength that does not cause sample decomposition or significant fluorescence (e.g., 514.5 nm, 632.8 nm, or 785 nm).

  • Focus the laser onto the sample and collect the scattered light.

  • Acquire the Raman spectrum over a suitable range, typically from 100 to 3500 cm⁻¹.

  • Adjust the laser power and acquisition time to optimize the signal-to-noise ratio while avoiding sample damage.

X-ray Photoelectron Spectroscopy (XPS)

• Sample Preparation:

  • Mount the solid Mo₂(O₂CCH₃)₄ powder onto a sample holder using double-sided adhesive tape.

  • Introduce the sample into the high-vacuum chamber of the XPS instrument. It is crucial to minimize air exposure during sample transfer.

• Instrumentation and Data Acquisition:

  • Use a monochromatic Al Kα (1486.6 eV) or Mg Kα (1253.6 eV) X-ray source.

  • Acquire a survey spectrum to identify all elements present on the surface.

  • Acquire high-resolution spectra for the Mo 3d, O 1s, and C 1s regions.

  • Calibrate the binding energy scale by setting the adventitious C 1s peak to 284.8 eV.

  • Fit the high-resolution spectra with appropriate functions (e.g., Gaussian-Lorentzian) to determine the binding energies and relative atomic concentrations of the different chemical states.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of Mo₂(O₂CCH₃)₄.

Caption: Spectroscopic Characterization Workflow for Mo₂(O₂CCH₃)₄.

An In-Depth Technical Guide to the "Chinese Lantern" Structure of Dimetal Acetates

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core structural, bonding, and experimental aspects of dimetal tetraacetates, which adopt the iconic "Chinese lantern" or "paddlewheel" structure. This structural motif is of significant interest in coordination chemistry, catalysis, and materials science.

The "Chinese Lantern" Structural Archetype

The "Chinese Lantern" structure is a type of coordination complex characterized by two metal centers held in close proximity by four bridging bidentate ligands arranged equatorially around the dimetal core.[1][2][3] This arrangement forces the metal atoms close enough to facilitate direct metal-metal bonding. The general formula for these complexes is M₂L₄, where M is a transition metal and L is a bridging ligand, typically a carboxylate like acetate (B1210297) (OAc⁻).

Well-studied examples include rhodium(II) acetate, copper(II) acetate, molybdenum(II) acetate, and chromium(II) acetate.[1][4] Often, two additional axial ligands can coordinate to the metal centers along the M-M vector, forming an M₂L₄X₂ complex.[2]

Caption: General "Chinese Lantern" Structure of a Dimetal Tetraacetate.

Bonding and Electronic Structure

A key feature of the Chinese lantern motif is the formation of direct metal-metal bonds, the order of which depends on the d-electron configuration of the metal ions.[5] The interaction of the d-orbitals on the two metal centers leads to the formation of sigma (σ), pi (π), and delta (δ) bonds.

• σ-bond: Formed by the overlap of d(z²) orbitals along the M-M axis.

• π-bonds (2): Formed by the overlap of d(xz) and d(yz) orbitals.

• δ-bond: Formed by the face-to-face overlap of d(xy) orbitals.

Molybdenum(II) acetate, Mo₂(O₂CCH₃)₄, is a classic example of a compound with a metal-metal quadruple bond.[4] Each Mo(II) center has four d-valence electrons, and the total of eight electrons fills the bonding orbitals, resulting in a σ²π⁴δ² configuration.[4] In contrast, the nature of the Cu-Cu interaction in copper(II) acetate is more complex. While the Cu-Cu distance is short (around 2.64 Å), significant debate exists on whether a true covalent bond exists, with some theories favoring an antiferromagnetic superexchange interaction mediated by the bridging acetate ligands.[6]

Caption: Simplified MO diagram for d-orbital overlap in M-M bonding.

Quantitative Data Summary

The structural parameters of dimetal acetates are precisely determined using single-crystal X-ray diffraction. Key quantitative data for common examples are summarized below.

Table 1: Metal-Metal and Metal-Ligand Bond Lengths (Å)

Compound	Metal-Metal (M-M)	Metal-Oxygen (M-O)	Reference(s)
Cr₂(OAc)₄(H₂O)₂	2.36	~2.02	[7]
Mo₂(OAc)₄	2.0934	2.119	[4]
Rh₂(OAc)₄(H₂O)₂	~2.38	~2.04	[5]

| Cu₂(OAc)₄(H₂O)₂ | ~2.64 | ~1.97 |[6] |

Table 2: Characteristic IR Stretching Frequencies (cm⁻¹) Infrared spectroscopy is a powerful tool for characterizing the coordination mode of the carboxylate ligand. The separation (Δν) between the asymmetric (νₐₛ) and symmetric (νₛ) stretching frequencies of the COO⁻ group is diagnostic. For the bidentate bridging mode found in Chinese lantern structures, Δν is typically smaller than that of the free acetate ion.

Coordination Mode	νₐₛ(COO⁻) (cm⁻¹)	νₛ(COO⁻) (cm⁻¹)	Δν (νₐₛ - νₛ)
Ionic (Free Acetate)	~1560	~1415	~145
Monodentate	>1650	<1360	>200
Bidentate Bridging	1600 - 1500	1450 - 1400	<150

Note: Specific values vary depending on the metal center and the overall crystal structure.[8][9][10]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of these complexes are crucial for reproducible research.

This protocol is based on the reaction of elemental copper with acetic acid and an oxidizing agent.[11][12][13]

• Reaction Setup: In a 250 mL beaker, mix 60 mL of white vinegar (5% acetic acid) and 60 mL of hydrogen peroxide (3%).

• Activation: Gently heat the solution on a hot plate in a fume hood until it is hot but not boiling. This provides the activation energy for the reaction.

• Reactant Addition: Add a source of copper metal (e.g., 10-15 g of copper wire or pre-1982 pennies, cleaned to remove surface oxides) to the hot solution.

• Reaction: Observe the immediate formation of bubbles (oxygen gas) and a gradual color change of the solution to blue-green as copper(II) acetate forms.[11] Allow the reaction to proceed with gentle heating for 1-2 hours.

• Crystallization: Remove any remaining copper metal. Transfer the clear, dark blue solution to a shallow crystallizing dish.

• Isolation: Allow the solvent to evaporate slowly in the fume hood over several days. Dark blue-green monoclinic crystals of copper(II) acetate monohydrate will form.

• Purification: The crystals can be collected by filtration, washed with a small amount of cold ethanol (B145695), and air-dried.

Caption: Experimental Workflow for Synthesis of [Cu₂(OAc)₄(H₂O)₂].

This synthesis involves the reductive carbonylation of a molybdenum(0) source in the presence of acetic acid.[4]

• Reactants: Molybdenum hexacarbonyl (Mo(CO)₆) and glacial acetic acid. All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) using Schlenk line techniques.

• Reaction Setup: In a three-neck flask equipped with a reflux condenser and a gas inlet, add Mo(CO)₆ (1.0 g) to a mixture of glacial acetic acid (20 mL) and acetic anhydride (B1165640) (5 mL).

• Reaction: Heat the mixture to reflux. The reaction involves the oxidation of Mo(0) to Mo(II) and the displacement of CO ligands. The reaction progress can be monitored by the cessation of CO evolution. The solution will turn yellow as the product forms.

• Isolation: After the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. The yellow, microcrystalline product will precipitate.

• Purification: Collect the solid by filtration under inert atmosphere. Wash the product with ethanol and then diethyl ether to remove unreacted starting materials and byproducts. Dry the yellow solid under vacuum.

• Sample Preparation: Prepare a KBr pellet. Mix ~1 mg of the finely ground dimetal acetate sample with ~100 mg of dry, spectroscopic grade KBr. Press the mixture into a transparent pellet using a hydraulic press.

• Background Spectrum: Collect a background spectrum of a pure KBr pellet or the empty sample chamber.

• Sample Spectrum: Place the sample pellet in the spectrometer's sample holder and acquire the IR spectrum, typically over the range of 4000-400 cm⁻¹.

• Data Analysis: Subtract the background spectrum from the sample spectrum. Identify the characteristic νₐₛ(COO⁻) and νₛ(COO⁻) bands in the 1700-1300 cm⁻¹ region and calculate the separation (Δν) to confirm the bridging coordination mode.[8][9]

X-ray crystallography is the definitive method for elucidating the three-dimensional atomic arrangement.[14][15]

• Crystal Selection: Under a microscope, select a single, well-formed crystal of high quality (no cracks or defects) and mount it on a goniometer head.

• Data Collection: Place the mounted crystal on the diffractometer. A monochromatic X-ray beam is directed at the crystal, which is rotated during data collection to capture a complete diffraction pattern.[14] Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations.

• Data Processing: The collected diffraction intensities are integrated, corrected for experimental factors (e.g., absorption), and reduced to a set of structure factor amplitudes (|Fₒ|).

• Structure Solution: The "phase problem" is solved using computational methods (e.g., direct methods or Patterson methods) to generate an initial electron density map.[16]

• Structure Refinement: An atomic model is built into the electron density map. The positions of the atoms and their thermal parameters are then refined against the experimental data to achieve the best possible fit, minimizing the difference between observed (|Fₒ|) and calculated (|Fₑ|) structure factors.

• Validation: The final structure is validated using various crystallographic metrics to ensure its quality and accuracy. The output includes precise bond lengths, bond angles, and atomic coordinates.

Caption: General Workflow for Single-Crystal X-ray Diffraction Analysis.

References

• 1. Transition metal carboxylate complex - Wikiwand [wikiwand.com]
• 2. Chinese lantern structure - Wikipedia [en.wikipedia.org]
• 3. Chinese lantern structure - Wikiwand [wikiwand.com]
• 4. lookchem.com [lookchem.com]
• 5. d-nb.info [d-nb.info]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. youtube.com [youtube.com]
• 12. Cas 142-71-2,Copper(II) acetate | lookchem [lookchem.com]
• 13. How To Make Copper Acetate from Copper [thoughtco.com]
• 14. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. An overview of heavy-atom derivatization of protein crystals - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a New Bond: A Technical Guide to the Discovery of the Metal-Metal Quadruple Bond

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the seminal discovery of the metal-metal quadruple bond, a landmark achievement in inorganic chemistry that reshaped our understanding of chemical bonding. We will delve into the core concepts, experimental evidence, and key compounds that led to the establishment of this unique chemical interaction, with a primary focus on the iconic [Re₂Cl₈]²⁻ anion.

Introduction: Beyond the Triple Bond

Prior to the mid-20th century, the triple bond was considered the highest possible bond order between two atoms. However, the study of transition metal complexes, with their accessible d-orbitals, paved the way for a paradigm shift. The story of the quadruple bond is a testament to the interplay of synthetic chemistry, meticulous structural analysis, and theoretical insight. While chromium(II) acetate, first synthesized in 1844, was later recognized to possess a Cr-Cr quadruple bond, it was the investigation of a rhenium compound that provided the unequivocal evidence and the intellectual framework for this new type of chemical bond.[1]

The Landmark Discovery: Potassium Octachlorodirhenate(III) Dihydrate

In 1964, F. Albert Cotton and his collaborator Charles B. Harris reported the crystal structure of potassium octachlorodirhenate(III) dihydrate, K₂[Re₂Cl₈]·2H₂O.[1] This investigation, published in 1965, provided the first definitive proof of a metal-metal quadruple bond and laid the foundation for a vast new field of inorganic chemistry.[1]

The key observations that led to the postulation of a quadruple bond were:

• An Unprecedentedly Short Re-Re Distance: Single-crystal X-ray diffraction analysis revealed a Re-Re bond length of 2.24 Å, significantly shorter than the Re-Re distance in rhenium metal (2.75 Å).[2] This suggested a strong, direct interaction between the two rhenium atoms.

• Eclipsed Conformation: The [Re₂Cl₈]²⁻ anion exhibits an eclipsed geometry, where the chloride ligands on the two rhenium atoms are aligned. This conformation is sterically unfavorable due to the repulsion between the chloride ions. The fact that the molecule adopts this arrangement strongly implies the presence of a bonding interaction that overcomes this repulsion.

• Diamagnetism: Magnetic susceptibility measurements showed the compound to be diamagnetic, indicating that all electrons are paired. This was consistent with the formation of a stable, multiply bonded dimetal center.

Based on these experimental findings, Cotton proposed a bonding model involving the overlap of d-orbitals on the two rhenium(III) centers (d⁴ configuration). This model consists of one σ bond (from d₂₂ overlap), two π bonds (from dₓ₂ and dᵧ₂ overlap), and one δ bond (from the face-to-face overlap of dₓᵧ orbitals). The combination of these four bonds results in a quadruple bond with a σ²π⁴δ² electronic configuration, which accounts for the short bond distance, the eclipsed conformation (to maximize δ-orbital overlap), and the diamagnetism of the compound.

Quantitative Data

The following tables summarize the key quantitative data for K₂[Re₂Cl₈]·2H₂O and related compounds, providing a basis for comparison.

Table 1: Crystallographic Data for K₂[Re₂Cl₈]·2H₂O

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/n
a (Å)	11.33
b (Å)	11.52
c (Å)	7.78
β (deg)	108.4
Z	2
Re-Re Bond Length (Å)	2.24
Average Re-Cl Bond Length (Å)	2.33
Re-Re-Cl Bond Angle (°)	104
Cl-Re-Cl Bond Angle (°)	87

Table 2: Spectroscopic and Magnetic Data for the [Re₂Cl₈]²⁻ Anion

Property	Value / Observation
UV-Vis Spectroscopy
δ→δ* Transition (λmax)	~680 nm
Magnetic Susceptibility
Molar Susceptibility (χM)	Diamagnetic

Experimental Protocols

This section provides an overview of the experimental methodologies for the synthesis and characterization of K₂[Re₂Cl₈]·2H₂O.

Synthesis of Potassium Octachlorodirhenate(III) Dihydrate

A common method for the synthesis of the [Re₂Cl₈]²⁻ anion involves the reduction of a perrhenate (B82622) salt (ReO₄⁻) in an acidic medium. While the original synthesis by Cotton and Harris is not detailed in their 1965 communication, a well-established method is the reduction of potassium perrhenate (KReO₄) with hypophosphorous acid (H₃PO₂) in concentrated hydrochloric acid.

Procedure:

• Potassium perrhenate (KReO₄) is dissolved in concentrated hydrochloric acid.

• Hypophosphorous acid (H₃PO₂) is added to the solution as the reducing agent.

• The mixture is heated under reflux for several hours. During this time, the color of the solution will change, indicating the reduction of Re(VII) to Re(III).

• Upon cooling, deep blue crystals of K₂[Re₂Cl₈]·2H₂O precipitate from the solution.

• The crystals are collected by filtration, washed with cold ethanol (B145695) and diethyl ether, and dried in vacuo.

Caution: This synthesis should be performed in a well-ventilated fume hood as it involves the use of concentrated acids and produces potentially hazardous byproducts.

Single-Crystal X-ray Crystallography

The determination of the molecular structure of K₂[Re₂Cl₈]·2H₂O is achieved through single-crystal X-ray diffraction.

Methodology:

• Crystal Selection and Mounting: A suitable single crystal of K₂[Re₂Cl₈]·2H₂O is selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is used to determine the unit cell dimensions and space group. The positions of the atoms in the crystal lattice are determined using direct methods or Patterson methods. The structural model is then refined to obtain the final atomic coordinates, bond lengths, and bond angles.

UV-Visible Spectroscopy

UV-Vis spectroscopy is used to probe the electronic transitions within the [Re₂Cl₈]²⁻ anion, most notably the characteristic δ→δ* transition.

Methodology:

• Sample Preparation: A solution of K₂[Re₂Cl₈]·2H₂O is prepared in a suitable solvent, such as acetonitrile (B52724) or a non-aqueous solvent, as the complex can be sensitive to water.

• Data Acquisition: The UV-Vis absorption spectrum of the solution is recorded over a wavelength range that includes the visible and near-infrared regions.

• Data Analysis: The wavelength of maximum absorbance (λmax) for the δ→δ* transition is identified.

Magnetic Susceptibility Measurement

The magnetic susceptibility of K₂[Re₂Cl₈]·2H₂O is measured to determine its magnetic properties (diamagnetic or paramagnetic). The Gouy method is a classical technique for this purpose.

Methodology:

• Sample Preparation: A powdered sample of K₂[Re₂Cl₈]·2H₂O is packed into a Gouy tube of a known length and cross-sectional area.

• Measurement: The tube is suspended from a balance, and its weight is measured in the absence of a magnetic field. A strong magnetic field is then applied, and the change in weight is recorded.

• Calculation: The change in weight is used to calculate the magnetic susceptibility of the sample. For a diamagnetic substance like K₂[Re₂Cl₈]·2H₂O, the sample will be slightly repelled by the magnetic field, resulting in a small apparent increase in weight.

Visualizing the Discovery and Workflow

The following diagrams, generated using the DOT language, illustrate the logical progression of the discovery of the metal-metal quadruple bond and a general experimental workflow for the characterization of such compounds.

Caption: Logical pathway to the discovery of the metal-metal quadruple bond.

Caption: General experimental workflow for the characterization of a quadruply bonded compound.

Conclusion

The discovery of the metal-metal quadruple bond in K₂[Re₂Cl₈]·2H₂O was a pivotal moment in chemistry. It not only introduced a new type of chemical bond but also opened up a rich area of research into the synthesis, structure, and reactivity of multinuclear transition metal complexes. The principles and experimental techniques established during this discovery continue to be fundamental in the fields of inorganic chemistry, materials science, and catalysis. For drug development professionals, understanding these unique bonding interactions can offer insights into the design of novel metallodrugs and catalysts for pharmaceutical synthesis.

References

• 1. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 2. alpha.chem.umb.edu [alpha.chem.umb.edu]

Synthesis of Molybdenum(II) Acetate Dimer from Molybdenum Hexacarbonyl: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄) from molybdenum hexacarbonyl (Mo(CO)₆). Molybdenum(II) acetate dimer is a key precursor in the synthesis of various quadruply bonded molybdenum compounds, making it a significant starting material in inorganic and organometallic chemistry with potential applications in catalysis and materials science. This document outlines the prevalent synthetic methodologies, including conventional thermal and microwave-assisted procedures, and provides detailed experimental protocols.

Reaction Overview

The synthesis involves the reaction of molybdenum hexacarbonyl with acetic acid, often in the presence of acetic anhydride (B1165640). This process leads to the oxidation of molybdenum from the 0 to the +2 oxidation state and the displacement of the carbonyl ligands by acetate groups. The overall balanced chemical equation for the reaction is:

2 Mo(CO)₆ + 4 CH₃COOH → Mo₂(O₂CCH₃)₄ + 12 CO + 2 H₂[1]

Experimental Protocols

Two primary methods for the synthesis of Molybdenum(II) acetate dimer are detailed below: a traditional thermal reflux method and a more rapid microwave-assisted synthesis.

Method 1: Thermal Reflux

This conventional method involves the prolonged heating of the reactants.

Procedure:

• Reaction Setup: In a fume hood, a multi-neck round-bottom flask is equipped with a reflux condenser and a gas inlet for an inert atmosphere (e.g., nitrogen or argon).

• Reagent Addition: The flask is charged with molybdenum hexacarbonyl (Mo(CO)₆), glacial acetic acid, and acetic anhydride. For a typical synthesis, a 10:1 (v/v) mixture of acetic acid and acetic anhydride is used.[2]

• Inert Atmosphere: The reaction vessel is purged with an inert gas to prevent oxidation.

• Heating: The reaction mixture is heated to reflux. The temperature is typically maintained at the boiling point of the solvent mixture. To prevent sublimation of the highly toxic Mo(CO)₆ into the condenser, hexanes can be added to the reaction mixture.[3] This is a critical safety measure to avoid clogging the condenser, which could lead to a dangerous buildup of pressure from the carbon monoxide and hydrogen gas generated during the reaction.[3]

• Reaction Time: The reflux is maintained for an extended period, which can be up to 20 hours for the standard procedure.[1]

• Product Isolation: After cooling to room temperature, the yellow-to-greenish product precipitates. The solid is collected by filtration, washed with a suitable solvent (e.g., ethanol, then ether), and dried under vacuum.

Caution: Molybdenum hexacarbonyl is highly toxic and volatile. All manipulations should be performed in a well-ventilated fume hood.[3] Acetic acid and acetic anhydride are corrosive and should be handled with appropriate personal protective equipment.[3]

Method 2: Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and often leads to improved yields.

Procedure:

• Reaction Setup: A mixture of molybdenum hexacarbonyl and the appropriate carboxylic acid (in this case, acetic acid) is placed in a closed microwave reactor vessel.

• Solvent: Notably, this method may not require the use of acetic anhydride or an inert gas atmosphere.[1]

• Microwave Irradiation: The vessel is subjected to microwave irradiation. The specific power and temperature settings will depend on the microwave reactor used.

• Reaction Time: The reaction time is significantly shorter, often less than 1 hour.[1]

• Product Isolation: After the reaction is complete and the vessel has cooled, the product is isolated by filtration, washed, and dried in a similar manner to the thermal method.

Data Presentation

The following tables summarize the quantitative data associated with the synthesis of Molybdenum(II) acetate dimer.

Parameter	Thermal Reflux Method	Microwave-Assisted Method	Reference
Typical Yield	>80%	Superior to thermal method	[3],[1]
Reaction Time	Up to 20 hours	< 1 hour	[1]
Inert Atmosphere	Required	Not always required	[1],[3]
Acid Anhydride	Often used	Not always required	[1]

Property	Value	Reference
Molecular Formula	C₈H₁₂Mo₂O₈	[4]
Molecular Weight	428.06 g/mol	[5]
Appearance	Yellow to greenish needle-like crystals or powder	[1],[6]
Mo-Mo Bond Distance	2.0934 Å	[1],[6]
Mo-O Bond Distance	2.119 Å	[1],[6]
Solubility	Slightly soluble in organic solvents	[7]
Magnetic Property	Diamagnetic	[7]

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the synthesis of Molybdenum(II) acetate dimer.

Caption: Experimental workflow for the synthesis of Molybdenum(II) acetate dimer.

Characterization

The synthesized Molybdenum(II) acetate dimer can be characterized by various analytical techniques:

• Infrared (IR) Spectroscopy: To confirm the presence of acetate ligands and the absence of carbonyl groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to verify the acetate protons.

• Elemental Analysis: To determine the percentage composition of C, H, and Mo, confirming the empirical formula.[5]

• X-ray Crystallography: To determine the solid-state structure, including the characteristic Mo-Mo quadruple bond length.[3][6]

Applications and Further Reactions

Molybdenum(II) acetate dimer is a versatile precursor for the synthesis of other quadruply bonded molybdenum compounds. The acetate ligands can be readily replaced by other ligands, such as halides or phosphines, to generate a wide range of dimolybdenum complexes. For example, it reacts with hydrochloric acid to form the [Mo₂Cl₈]⁴⁻ anion.[1][3] These derivatives are of interest for their unique electronic structures and potential catalytic activities.

References

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 4. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 5. Molybdenum(II) acetate dimer | I-molybdenum tetraacetate | C8H12Mo2O8 - Ereztech [ereztech.com]
• 6. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 7. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]

Characterization of the δ Bond in Dimolybdenum Tetraacetate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimolybdenum tetraacetate, Mo₂(O₂CCH₃)₄, stands as a landmark compound in inorganic chemistry, primarily due to its iconic metal-metal quadruple bond. First synthesized and characterized in the 1960s, this paddlewheel complex has been a cornerstone for understanding the nature of multiple bonds between transition metals. The quadruple bond in Mo₂(O₂CCH₃)₄ is comprised of one σ bond, two π bonds, and one δ bond, arising from the overlap of the d-orbitals of the two molybdenum atoms. The electronic configuration of this bond is σ²π⁴δ².[1] While the σ and π bonds contribute significantly to the overall bond strength, the δ bond, formed by the face-to-face overlap of dxy orbitals, is the weakest of the four and is responsible for many of the unique electronic and spectroscopic properties of the compound. This technical guide provides a comprehensive overview of the experimental and theoretical characterization of the δ bond in Mo₂(O₂CCH₃)₄, intended for researchers and professionals in chemistry and drug development who may utilize such complexes in their work.

Molecular Structure and Bonding

The molecular structure of dimolybdenum tetraacetate features a "Chinese lantern" or "paddlewheel" conformation, where the two molybdenum atoms are bridged by four acetate (B1210297) ligands. Each Mo(II) center is in a d⁴ electron configuration, providing a total of eight valence electrons for the formation of the Mo-Mo quadruple bond.[1] The presence of the δ bond is a direct consequence of the overlap of the dxy orbitals on each molybdenum atom, which are oriented parallel to each other. This overlap is sensitive to the geometry of the complex, particularly the torsional angle between the two Mo(O₂CCH₃)₂ planes.

dot graph Mo2_OAc_4_Structure { layout=neato; node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"]; edge [color="#202124"];

Mo1 [label="Mo", pos="0,0!"]; Mo2 [label="Mo", pos="2,0!"];

O1 [label="O", pos="-0.5,1!"]; O2 [label="O", pos="0.5,1!"]; O3 [label="O", pos="-0.5,-1!"]; O4 [label="O", pos="0.5,-1!"];

O5 [label="O", pos="1.5,1!"]; O6 [label="O", pos="2.5,1!"]; O7 [label="O", pos="1.5,-1!"]; O8 [label="O", pos="2.5,-1!"];

C1 [label="C", pos="-1,1.5!"]; C2 [label="C", pos="-1,-1.5!"]; C3 [label="C", pos="3,1.5!"]; C4 [label="C", pos="3,-1.5!"];

Me1 [label="CH₃", pos="-1.5,2!"]; Me2 [label="CH₃", pos="-1.5,-2!"]; Me3 [label="CH₃", pos="3.5,2!"]; Me4 [label="CH₃", pos="3.5,-2!"];

Mo1 -- Mo2 [label="δ, 2π, σ", fontcolor="#EA4335"]; Mo1 -- O1; Mo1 -- O3; Mo2 -- O6; Mo2 -- O8;

O1 -- C1; O2 -- C1; O3 -- C2; O4 -- C2;

O5 -- C3; O6 -- C3; O7 -- C4; O8 -- C4;

C1 -- Me1; C2 -- Me2; C3 -- Me3; C4 -- Me4;

Mo1 -- O4; Mo2 -- O5; Mo1 -- O2 [style=dashed]; Mo2 -- O7 [style=dashed];

} caption: Molecular structure of Mo₂(O₂CCH₃)₄.

Quantitative Data

The characterization of the δ bond in Mo₂(O₂CCH₃)₄ relies on a combination of experimental and computational data. Key quantitative parameters are summarized in the tables below.

Parameter	Experimental Value	Computational Value	Reference
Mo-Mo Bond Length	2.0934 Å	2.134 Å	[1]
Mo-O Bond Length	2.119 Å	2.111 Å	[1]
Mo-Mo-O Bond Angle	91.8°	91.62°	[1]

Table 1: Key Structural Parameters of Mo₂(O₂CCH₃)₄

Spectroscopic Technique	Observed Value/Parameter	Interpretation	Reference
Raman Spectroscopy	Mo-Mo stretch: ~406 cm⁻¹	Characteristic of a strong Mo-Mo quadruple bond.
Photoelectron Spectroscopy	Lowest ionization energy band corresponds to the δ orbital	Confirms the δ orbital as the HOMO.
UV-Vis Spectroscopy	Low-energy absorption band	Assigned to the δ → δ* electronic transition.

Table 2: Spectroscopic Data for the Mo-Mo Quadruple Bond in Mo₂(O₂CCH₃)₄

Computational Method	Calculated Parameter	Value	Reference
Density Functional Theory (DFT)	HOMO-LUMO Gap	~2.0-2.7 eV	[1]
Ab initio calculations	δ Bond Contribution to Total Bond Energy	Estimated to be significantly weaker than σ and π contributions.

Table 3: Computational Data on the Electronic Structure of Mo₂(O₂CCH₃)₄

Experimental Protocols

Synthesis of Dimolybdenum Tetraacetate

The synthesis of Mo₂(O₂CCH₃)₄ is typically achieved through the reaction of molybdenum hexacarbonyl with acetic acid. The following is a detailed protocol adapted from established literature.

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial acetic acid

• Acetic anhydride (B1165640)

• A suitable inert solvent (e.g., diglyme)

Procedure:

• A mixture of molybdenum hexacarbonyl and a 10:1 (v/v) mixture of acetic acid and acetic anhydride is prepared in a round-bottom flask equipped with a reflux condenser.

• The mixture is heated to reflux under an inert atmosphere (e.g., nitrogen or argon).

• The reaction is monitored for a color change, typically from colorless to a deep yellow or orange solution, indicating the formation of the dimolybdenum species.

• After the reaction is complete (typically several hours), the solution is cooled to room temperature, allowing the product to crystallize.

• The yellow crystalline product is collected by filtration, washed with a non-polar solvent like ethanol (B145695) or ether to remove any unreacted starting materials and byproducts, and dried under vacuum.

Safety Precautions: Molybdenum hexacarbonyl is toxic and should be handled in a well-ventilated fume hood. Acetic acid and acetic anhydride are corrosive. Appropriate personal protective equipment should be worn at all times.

X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the precise molecular structure of Mo₂(O₂CCH₃)₄, including the crucial Mo-Mo bond length.

Methodology:

• Crystal Growth: Single crystals suitable for X-ray diffraction are grown by slow evaporation of a solvent from a saturated solution of the compound or by slow cooling of a hot, saturated solution.

• Data Collection: A suitable crystal is mounted on a goniometer and placed in an X-ray diffractometer. Data is typically collected at low temperatures (e.g., 100 K) to minimize thermal vibrations. Monochromatic X-ray radiation (e.g., Mo Kα or Cu Kα) is used.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined using least-squares procedures.

Spectroscopic Characterization

• Raman Spectroscopy: This technique is highly sensitive to the Mo-Mo stretching vibration. The experimental setup typically involves a laser excitation source (e.g., an argon ion laser), a sample holder, and a spectrometer with a CCD detector. The intense Raman band observed around 406 cm⁻¹ is a hallmark of the Mo-Mo quadruple bond.

• Photoelectron Spectroscopy (PES): Gas-phase UV-PES provides direct experimental evidence for the molecular orbital energy levels. The sample is vaporized and irradiated with a high-energy UV source (e.g., He(I) radiation). The kinetic energies of the ejected photoelectrons are measured, which allows for the determination of the ionization energies of the molecular orbitals. The lowest ionization energy band is consistently assigned to the removal of an electron from the δ orbital, confirming its position as the Highest Occupied Molecular Orbital (HOMO).

Theoretical Characterization

Computational chemistry, particularly Density Functional Theory (DFT), has been instrumental in elucidating the electronic structure and bonding in Mo₂(O₂CCH₃)₄.

Computational Details:

• Method: DFT calculations are commonly employed, often with functionals like B3LYP or BP86.

• Basis Set: A reasonably large basis set, such as a triple-zeta basis set with polarization functions (e.g., TZP), is necessary for accurate results.

• Calculated Properties: These calculations can provide optimized geometries, vibrational frequencies, molecular orbital energies, and the HOMO-LUMO gap. The calculated Mo-Mo bond length and vibrational frequencies are generally in good agreement with experimental data.

The δ bond is computationally shown to be the weakest component of the quadruple bond. Its energy is highly dependent on the dihedral angle between the two Mo(O₂CCH₃)₂ units. Twisting this angle towards 45° leads to a decrease in the overlap of the dxy orbitals and a corresponding weakening and eventual breaking of the δ bond.

Conclusion

The δ bond in dimolybdenum tetraacetate, while the weakest component of the quadruple bond, is crucial to its unique properties. Its characterization through a combination of X-ray crystallography, vibrational and electronic spectroscopy, and computational methods has provided profound insights into the nature of metal-metal multiple bonding. The data and protocols presented in this guide offer a comprehensive resource for researchers and professionals working with this and related compounds. A thorough understanding of the δ bond is essential for the rational design of new molecules with tailored electronic and reactive properties for applications in catalysis, materials science, and medicine.

References

• 1. rsc.org [rsc.org]

An In-depth Technical Guide to the Diamagnetic Nature of Molybdenum(II) Acetate Dimer

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum(II) acetate (B1210297) dimer, with the chemical formula Mo₂(O₂CCH₃)₄, is a canonical example of a molecule featuring a metal-metal quadruple bond. This defining structural characteristic is directly responsible for its notable diamagnetism. This technical guide provides a comprehensive overview of the electronic structure, bonding, and experimental evidence that elucidates the diamagnetic nature of this compound. Detailed experimental protocols for its synthesis and characterization are presented, alongside a summary of key quantitative data. This document is intended to serve as a valuable resource for researchers in inorganic chemistry, materials science, and drug development who are interested in the unique properties arising from metal-metal multiple bonds.

Introduction

Molybdenum(II) acetate dimer is a yellow, air-stable crystalline solid that has been the subject of extensive research since the elucidation of its structure.[1][2] Its primary significance in the field of inorganic chemistry lies in its being one of the first recognized examples of a compound possessing a quadruple bond between two metal centers.[3] This strong metal-metal interaction dictates the molecule's electronic and magnetic properties, leading to its characteristic diamagnetism. Understanding the origin of this property is crucial for the rational design of new molecules with tailored magnetic and electronic characteristics for applications in areas such as catalysis and materials science.

Electronic Structure and the Origin of Diamagnetism

The diamagnetism of Molybdenum(II) acetate dimer is a direct consequence of the electronic configuration arising from the formation of a quadruple bond between the two molybdenum atoms. Each Molybdenum(II) ion has a d⁴ electron configuration. In the dimeric structure, the overlap of the d-orbitals of the two metal centers leads to the formation of one sigma (σ), two pi (π), and one delta (δ) bond.[2][4]

The resulting molecular orbital energy diagram accommodates all eight d-electrons from the two Mo(II) centers into these bonding orbitals, leading to an electronic configuration of σ²π⁴δ².[2][4] As all valence electrons are paired in these bonding orbitals, there are no unpaired electrons to interact with an external magnetic field. This lack of unpaired electrons is the fundamental reason for the observed diamagnetism of the compound.

Figure 1: Formation of the Mo-Mo quadruple bond.

Structural and Quantitative Data

Molybdenum(II) acetate dimer adopts a "Chinese lantern" structure, where the two molybdenum atoms are bridged by four acetate ligands.[2][4] This structural arrangement facilitates the close approach of the metal centers, which is essential for the formation of the quadruple bond.

Parameter	Value	Reference
Chemical Formula	C₈H₁₂Mo₂O₈	[1]
Molar Mass	428.076 g/mol	[5]
Appearance	Yellow crystalline solid	[1]
Magnetic Property	Diamagnetic	[1][2][4]
Mo-Mo Bond Length	2.0934 Å	[2][4]
Mo-O Bond Length	2.119 Å	[2][4]

Experimental Protocols

Synthesis of Molybdenum(II) Acetate Dimer

A common and effective method for the synthesis of Molybdenum(II) acetate dimer involves the reaction of molybdenum hexacarbonyl with acetic acid.[3][4][6]

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial acetic acid (CH₃COOH)

• Acetic anhydride (B1165640) ((CH₃CO)₂O)

• Hexanes

• Ethanol (B145695)

• Diethyl ether

• 1,2-Dichlorobenzene (optional, as a high-boiling solvent)

Procedure: [3][6]

• Caution: Molybdenum hexacarbonyl is highly toxic. All manipulations should be performed in a well-ventilated fume hood.

• To a round-bottom flask equipped with a reflux condenser, add molybdenum hexacarbonyl.

• Add a mixture of glacial acetic acid and acetic anhydride. Hexanes are also added to prevent the sublimation of Mo(CO)₆ into the condenser.

• The reaction mixture is refluxed for several hours. During this time, the solution will change color, and a yellow crystalline solid will precipitate. The reaction involves the oxidation of Mo(0) to Mo(II) and the replacement of CO ligands with acetate groups.

• After the reaction is complete, the mixture is cooled to room temperature.

• The yellow product is collected by filtration using a sintered glass frit.

• The collected solid is washed sequentially with ethanol and diethyl ether to remove any unreacted starting materials and byproducts.

• The final product is dried under vacuum.

Figure 2: Experimental workflow for the synthesis.

Determination of Magnetic Susceptibility

The diamagnetic nature of Molybdenum(II) acetate dimer is experimentally confirmed by measuring its magnetic susceptibility. The Gouy method is a classic technique for this purpose.

Principle of the Gouy Method: A sample is suspended from a balance such that one end is in a region of high magnetic field and the other is in a region of negligible field. Diamagnetic materials are repelled by the magnetic field, leading to an apparent decrease in weight, while paramagnetic materials are attracted, causing an apparent increase in weight.

Generalized Procedure:

• A long, cylindrical tube is filled with the powdered sample of Molybdenum(II) acetate dimer to a known height.

• The tube is suspended from a sensitive balance, with the bottom of the sample positioned between the poles of a strong electromagnet.

• The weight of the sample is measured in the absence of a magnetic field.

• The electromagnet is turned on, and the weight of the sample is measured again.

• For a diamagnetic sample like Molybdenum(II) acetate dimer, the weight will appear to decrease.

• The change in weight is used to calculate the gram magnetic susceptibility (χg), which is then converted to the molar magnetic susceptibility (χm). A negative value for χm confirms the diamagnetism of the substance.

Modern determinations of magnetic susceptibility are often carried out using a Superconducting Quantum Interference Device (SQUID) magnetometer, which offers much higher sensitivity.

Computational Support for Diamagnetism

Density Functional Theory (DFT) calculations have been employed to investigate the electronic structure and bonding in Molybdenum(II) acetate dimer. These computational studies support the experimental findings of a diamagnetic ground state. DFT calculations have shown that the non-magnetic (NM) ground state is stable and that the calculated Mo-Mo distance in this state is in excellent agreement with the experimentally determined value of 2.09 Å.[7] This congruence between theoretical calculations and experimental data provides strong evidence for the validity of the quadruple bond model and the resulting diamagnetism.

Applications and Future Directions

Molybdenum(II) acetate dimer serves as a valuable precursor for the synthesis of other quadruply bonded dimolybdenum compounds.[4][5] The acetate ligands can be readily substituted by other ligands, allowing for the fine-tuning of the electronic and steric properties of the resulting complexes. The study of such compounds continues to be an active area of research, with potential applications in catalysis, molecular electronics, and the development of novel materials with unique magnetic properties.

Conclusion

The diamagnetic nature of Molybdenum(II) acetate dimer is a direct and elegant consequence of its unique electronic structure, which is dominated by a quadruple bond between the two molybdenum centers. This strong metal-metal interaction leads to the pairing of all d-electrons in bonding molecular orbitals, resulting in a net magnetic moment of zero. The synthesis of this compound is well-established, and its diamagnetism can be readily confirmed by magnetic susceptibility measurements. Molybdenum(II) acetate dimer remains a cornerstone compound in the study of metal-metal multiple bonds and serves as a crucial starting point for the exploration of new materials with tailored electronic and magnetic properties.

References

• 1. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 2. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 5. Molybdenum(II) acetate dimer 1 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.ie]
• 6. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Solubility of Molybdenum(II) Acetate Dimer in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

Molybdenum(II) acetate (B1210297) dimer (Mo₂(OAc)₄), a key compound in the synthesis of quadruply bonded dimolybdenum species, is frequently described as being slightly or sparingly soluble in organic solvents.[1][2][3][4] This technical guide addresses the notable absence of specific quantitative solubility data in publicly accessible literature. In lieu of a comprehensive data repository, this document provides detailed experimental protocols for the determination of its solubility, a framework for the systematic presentation of experimentally derived data, and a discussion of the underlying principles. This guide is intended to empower researchers to generate the precise solubility data required for applications in catalysis, materials science, and drug development.

Introduction to Molybdenum(II) Acetate Dimer

Molybdenum(II) acetate dimer, with the chemical formula C₈H₁₂Mo₂O₈, is a yellow, air-stable crystalline solid.[2][3] It is a landmark example of a compound featuring a metal-metal quadruple bond.[3] This unique electronic structure is central to its utility as a precursor in the synthesis of other quadruply bonded molybdenum compounds, where the acetate ligands are substituted to form new derivatives.[3] The compound is known to be insoluble in water but exhibits slight solubility in various organic solvents.[1][2]

Quantitative Solubility Data

A thorough review of scientific literature reveals a lack of specific quantitative data on the solubility of Molybdenum(II) acetate dimer in common organic solvents. The available information is qualitative, consistently describing the compound as "slightly soluble" or "sparingly soluble." For researchers requiring precise solubility values (e.g., in g/L or mol/L) for process design, reaction optimization, or formulation, experimental determination is necessary. The following table is provided as a template for researchers to populate with their own experimentally determined data. It is recommended to specify the temperature at which the solubility was determined.

Table 1: Experimentally Determined Solubility of Molybdenum(II) Acetate Dimer

Organic Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)	Molar Absorptivity (ε) at λ_max (L mol⁻¹ cm⁻¹)	λ_max (nm)
Acetonitrile (B52724)
Dichloromethane (B109758)
Chloroform
Tetrahydrofuran (THF)
Toluene
Dimethylformamide (DMF)
Acetone
User-defined solvent

Experimental Protocols for Solubility Determination

Two common and reliable methods for determining the solubility of a solid in a liquid are the gravimetric method and UV-Vis spectroscopy.

Gravimetric Method

This method directly measures the mass of the solute that can dissolve in a specific volume of solvent to form a saturated solution.

Methodology:

• Sample Preparation: Add an excess amount of Molybdenum(II) acetate dimer to a known volume of the organic solvent of interest in a sealed vial or flask. The presence of undissolved solid is crucial to ensure saturation.

• Equilibration: Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to ensure that equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this purpose.

• Phase Separation: After equilibration, cease agitation and allow the undissolved solid to settle. Carefully separate the saturated solution from the solid residue. This can be achieved by centrifugation followed by decantation of the supernatant, or by filtering the solution through a syringe filter (e.g., 0.2 µm PTFE) to remove any suspended particles.

• Solvent Evaporation: Accurately measure a known volume of the clear, saturated supernatant into a pre-weighed, dry container (e.g., a beaker or evaporating dish).

• Drying and Weighing: Carefully evaporate the solvent under a gentle stream of inert gas (e.g., nitrogen) or in a vacuum oven at a temperature that will not cause decomposition of the solute. Once the solvent is completely removed, dry the container with the solid residue to a constant weight.

• Calculation: The solubility is calculated by dividing the mass of the dried Molybdenum(II) acetate dimer by the volume of the aliquot of the saturated solution taken.

UV-Vis Spectroscopy Method

This method is suitable for compounds that absorb light in the UV-Visible range and is particularly useful for determining low solubilities. It relies on Beer-Lambert Law (A = εbc), which relates absorbance (A) to concentration (c), molar absorptivity (ε), and path length (b).

Methodology:

• Determination of λ_max: Prepare a dilute, unsaturated solution of Molybdenum(II) acetate dimer in the solvent of interest. Scan the solution using a UV-Vis spectrophotometer to determine the wavelength of maximum absorbance (λ_max).

• Preparation of Calibration Curve:

  • Prepare a series of standard solutions of Molybdenum(II) acetate dimer with known concentrations in the chosen organic solvent.

  • Measure the absorbance of each standard solution at the determined λ_max.

  • Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration curve. The slope of this line corresponds to the molar absorptivity (ε) if the path length is 1 cm.

• Preparation of Saturated Solution: Follow steps 1-3 from the Gravimetric Method to prepare a saturated solution and separate the clear supernatant.

• Absorbance Measurement: Dilute an accurate volume of the saturated supernatant with a known volume of the pure solvent to bring the absorbance into the linear range of the calibration curve. Measure the absorbance of this diluted solution at λ_max.

• Calculation of Solubility:

  • Use the equation of the line from the calibration curve (or the Beer-Lambert Law if ε is known) to determine the concentration of the diluted solution.

  • Account for the dilution factor to calculate the concentration of the original saturated solution. This concentration represents the solubility of Molybdenum(II) acetate dimer in that solvent at the specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of Molybdenum(II) acetate dimer.

Caption: General experimental workflow for determining the solubility of a solid compound.

Factors Influencing Solubility

The principle of "like dissolves like" provides a qualitative prediction of solubility. Molybdenum(II) acetate dimer, with its nonpolar metal-metal core and polar acetate ligands, exhibits complex solubility behavior.

• Polarity of the Solvent: Solvents with some degree of polarity that can interact with the acetate groups without being overly polar to be immiscible with the core are likely to be more effective.

• Coordinating Ability of the Solvent: Some organic solvents may coordinate to the axial positions of the dimolybdenum core, which can influence solubility. For instance, solvents like acetonitrile or pyridine (B92270) might show different solvating behavior compared to non-coordinating solvents like dichloromethane or toluene.

• Temperature: The solubility of solids in liquids is generally temperature-dependent. For most systems, solubility increases with increasing temperature. It is therefore crucial to control and report the temperature at which solubility measurements are made.

Conclusion

References

• 1. lookchem.com [lookchem.com]
• 2. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 3. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 4. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Novel Compounds from Molybdenum(II) Acetate Dimer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(II) acetate (B1210297) dimer, Mo₂(O₂CCH₃)₄, is a versatile and air-stable starting material for the synthesis of a wide array of novel coordination compounds.[1][2] Its characteristic paddlewheel structure, featuring a quadruple bond between the two molybdenum atoms, allows for facile ligand exchange reactions, where the acetate groups are substituted with other carboxylates, amidinates, dithiocarboxylates, and ligands containing phosphine (B1218219) or arsine donor atoms.[2][3][4] These reactions provide access to a diverse range of dimolybdenum(II) complexes with tunable electronic, steric, and functional properties. This document provides detailed protocols for the synthesis of several classes of these novel compounds and discusses their potential applications, particularly in the fields of catalysis and drug development.

Key Synthetic Pathways from Molybdenum(II) Acetate Dimer

The primary route for generating novel compounds from molybdenum(II) acetate dimer is through ligand substitution. This can involve the complete replacement of all four acetate ligands or a partial substitution to yield heteroleptic complexes. The general synthetic workflow is depicted below.

Caption: General workflow for synthesizing novel compounds from Molybdenum(II) acetate dimer.

Experimental Protocols

Synthesis of Dimolybdenum(II) Tetracarboxylates

The acetate ligands on the dimolybdenum core can be readily exchanged with other carboxylate moieties. This is particularly relevant for drug development, as it allows for the incorporation of biologically active carboxylate-containing molecules, such as non-steroidal anti-inflammatory drugs (NSAIDs).[5]

Protocol: Synthesis of a Dimolybdenum(II) Tetra(isonicotinate) Complex [6]

This protocol describes the synthesis of a paddlewheel complex with isonicotinic acid, demonstrating a typical carboxylate exchange reaction.

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid

• Ethanol

• Diethyl ether

• Schlenk flask and standard Schlenk line equipment

Procedure:

• In a 100-mL Schlenk flask under a nitrogen atmosphere, dissolve 0.250 g (0.584 mmol) of Molybdenum(II) acetate dimer and 0.712 g (5.79 mmol) of isonicotinic acid in 50 mL of anhydrous DMF.[6]

• Add a trace amount of acetic acid (0.033 mL, 0.574 mmol) to the red solution.[6]

• Reflux the solution at 120 °C for two days with stirring.[6]

• Cool the reaction mixture to room temperature, allowing the bright red product to precipitate.

• Filter the product under nitrogen, wash with DMF, and then with ethanol.[6]

• Dry the product under vacuum.[6]

Data Presentation:

Compound	Starting Materials	Solvent	Reaction Conditions	Yield	Mo-Mo Bond Length (Å)	Ref.
Mo₂(O₂CC₅H₄N)₄	Mo₂(O₂CCH₃)₄, Isonicotinic acid	DMF	120 °C, 48 h	62%	Not specified	[6]
Mo₂(3-(diphenylphosphino)propionate)₄	Mo₂(O₂CCH₃)₄, 3-(diphenylphosphino)propionic acid	THF	Reflux	>90%	2.1134(4)	[3]

Synthesis of Dimolybdenum(II) Tetraformamidinates

Formamidinate ligands can also replace the acetate groups, leading to the formation of Mo₂(formamidinate)₄ complexes. These compounds are of interest for their electronic properties and increased stability compared to their carboxylate counterparts.[4]

Protocol: Synthesis of a Heteroleptic Tris(formamidinate)acetato Dimolybdenum(II) Complex [7]

This protocol details the synthesis of a mixed-ligand complex, demonstrating precise stoichiometric control.

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• N,N'-bis(3,5-difluorophenyl)formamidine

• Sodium methoxide (B1231860) (NaOMe)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous methanol (B129727) (MeOH)

• Standard inert atmosphere glassware

Procedure:

• In a glovebox, dissolve Molybdenum(II) acetate dimer in anhydrous THF.

• In a separate vial, dissolve exactly 3 equivalents of N,N'-bis(3,5-difluorophenyl)formamidine in anhydrous THF.

• In another vial, dissolve exactly 3 equivalents of sodium methoxide in anhydrous methanol.[7]

• Slowly add the formamidine (B1211174) solution to the Molybdenum(II) acetate dimer solution, followed by the slow addition of the sodium methoxide solution.

• Stir the reaction mixture at room temperature for several hours.

• Remove the solvent under vacuum.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., THF/hexane).

Data Presentation:

Compound	Starting Materials	Solvent	Reaction Conditions	Yield	Mo-Mo Bond Length (Å)	Ref.
Mo₂(DᶠArF)₃(OAc)	Mo₂(O₂CCH₃)₄, N,N'-bis(3,5-difluorophenyl)formamidine, NaOMe	THF/MeOH	Room Temperature	N/A	Not specified	[7]

Synthesis of Dimolybdenum(II) Complexes with Phosphine and Arsine Ligands

The reaction of Molybdenum(II) acetate dimer with ligands containing phosphine or arsine donors can lead to a variety of products, including paddlewheel complexes where the phosphine or arsine is part of a larger ligand, or complexes where these ligands coordinate axially to the dimolybdenum core.

Protocol: Synthesis of a Dimolybdenum(II) Complex with a Diphenylphosphine-Functionalized Carboxylate [3]

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• 3-(diphenylphosphino)propionic acid

• Anhydrous tetrahydrofuran (THF)

• Standard inert atmosphere glassware

Procedure:

• Dissolve Molybdenum(II) acetate dimer in anhydrous THF under an inert atmosphere.

• Add a stoichiometric amount of 3-(diphenylphosphino)propionic acid to the solution.

• Reflux the reaction mixture until the reaction is complete (monitoring by TLC or NMR is recommended).

• Cool the solution to room temperature and isolate the product by filtration.

• Wash the product with fresh solvent and dry under vacuum.

Applications in Drug Development

Molybdenum-containing compounds have shown promise as anticancer agents.[8] The proposed mechanism of action for some molybdenum complexes involves the generation of reactive oxygen species (ROS), which can induce apoptosis in cancer cells.[9] The dimolybdenum core can act as a scaffold for delivering cytotoxic ligands or drugs with carboxylate functionalities, such as NSAIDs.[5] The synthesis of such compounds allows for the combination of the properties of the dimolybdenum unit with the known biological activity of the organic ligands.

Caption: Proposed mechanism of action for some anticancer molybdenum complexes.[9]

Conclusion

Molybdenum(II) acetate dimer is a valuable precursor for the synthesis of a wide range of novel dimolybdenum(II) paddlewheel complexes. The straightforward ligand exchange reactions allow for the incorporation of various functionalities, leading to compounds with tailored properties for applications in catalysis and medicine. The protocols provided herein offer a starting point for the exploration of this rich area of inorganic synthesis. Further research into the biological activity and mechanisms of action of these novel compounds is warranted to fully realize their potential in drug development.

References

• 1. Mixed-ligand complexes of paddlewheel dinuclear molybdenum as hydrodehalogenation catalysts for polyhaloalkanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.unipd.it [research.unipd.it]
• 3. A dimolybdenum paddlewheel as a building block for heteromultimetallic structures - Dalton Transactions (RSC Publishing) DOI:10.1039/C9DT04167B [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Molybdenum (IV) Dithiocarboxylates as Single-Source Precursors for AACVD of MoS2 Thin Films - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Enhancing the Air Stability of Dimolybdenum Paddlewheel Complexes: Redox Tuning through Fluorine Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Impact of Molybdenum Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steering Efficacy of Nano Molybdenum Towards Cancer: Mechanism of Action - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Molybdenum(II) Acetate Dimer as a Precursor for Quadruply Bonded Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Molybdenum(II) acetate (B1210297) dimer, with the chemical formula Mo₂(O₂CCH₃)₄, is a cornerstone coordination compound renowned for its distinctive metal-metal quadruple bond.[1][2][3] This air-stable, yellow crystalline solid serves as a versatile and indispensable precursor for the synthesis of a diverse array of quadruply bonded dimolybdenum compounds.[1][2][3] Its "Chinese lantern" structure, where four acetate ligands bridge two molybdenum atoms, provides a stable yet reactive platform for ligand exchange reactions, enabling the systematic exploration of the chemistry and physical properties of the Mo₂⁴⁺ core.[1][2][3][4] This document provides detailed application notes and experimental protocols for the synthesis of molybdenum(II) acetate dimer and its use in the preparation of other quadruply bonded molybdenum complexes.

Physicochemical Data

A summary of the key physicochemical properties of Molybdenum(II) Acetate Dimer is presented below.

Property	Value
Chemical Formula	C₈H₁₂Mo₂O₈
Molar Mass	428.1010 g/mol
Appearance	Yellow to yellow-green needles or powder[5]
CAS Number	14221-06-8[5]
Solubility	Slightly soluble in organic solvents, insoluble in water[1][2][5]
Mo-Mo Bond Distance	2.0934 Å - 2.11 Å[1][2][3][4]
Mo-O Bond Distance	2.119 Å[1][2][3]
Magnetic Properties	Diamagnetic[1][2][5]

Experimental Protocols

Protocol 1: Synthesis of Molybdenum(II) Acetate Dimer from Molybdenum Hexacarbonyl

This protocol describes the synthesis of molybdenum(II) acetate dimer via the reaction of molybdenum hexacarbonyl with acetic acid.[1][2][3][4] This reaction involves the oxidation of Mo(0) to Mo(II).[1][3]

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial acetic acid (CH₃COOH)

• Acetic anhydride (B1165640) ((CH₃CO)₂O)

• 1,2-Dichlorobenzene (B45396)

• Ethanol (B145695)

• Diethyl ether

• Nitrogen or Argon gas supply

• Schlenk flask or three-necked round-bottom flask

• Reflux condenser

• Heating mantle

• Stirring plate and stir bar

• Schlenk line or inert atmosphere glovebox

• Sintered glass frit

Procedure:

• Reaction Setup: In a fume hood, equip a 250 mL three-necked round-bottom flask with a reflux condenser, a nitrogen inlet, and a stopper.

• Reagent Addition: To the flask, add molybdenum hexacarbonyl (e.g., 5.0 g).

• Solvent Addition: Under a positive flow of nitrogen, add a mixture of 1,2-dichlorobenzene (e.g., 60 mL) and glacial acetic acid (e.g., 15 mL). A 10:1 (v/v) mixture of acetic acid and acetic anhydride can also be used.[6]

• Reaction Conditions: Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be monitored by the cessation of CO evolution. The reaction is typically refluxed for 12-24 hours.

• Product Isolation: After cooling to room temperature, the yellow crystalline product will precipitate.

• Washing: Collect the crystals by filtration through a sintered glass frit. Wash the crystals sequentially with ethanol (3 x 30 mL) and diethyl ether (3 x 30 mL).[4]

• Drying: Dry the product under high vacuum for several hours.

• Yield: Typical yields are in the range of 80-90%.[5]

Safety Precautions:

• Molybdenum hexacarbonyl is highly toxic and can sublime when heated, potentially decomposing to carbon monoxide. Handle it in a well-ventilated fume hood and avoid inhalation or skin contact.[4]

• Acetic acid and acetic anhydride are corrosive. Handle with appropriate personal protective equipment.[4]

• 1,2-Dichlorobenzene is a suspected carcinogen. Avoid skin contact and inhalation.[4]

Protocol 2: Ligand Exchange Reaction - Synthesis of Tetrakis(tributylphosphine)dichlorodimolybdenum(II)

This protocol exemplifies the use of molybdenum(II) acetate dimer as a precursor for a ligand exchange reaction to form a new quadruply bonded compound, Mo₂Cl₄[P(n-Bu)₃]₄.[1][2][3]

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• Tributylphosphine (B147548) (P(n-Bu)₃)

• Anhydrous Methanol (B129727) (MeOH)

• Concentrated Hydrochloric Acid (HCl)

• Nitrogen or Argon gas supply

• Schlenk flask

• Stirring plate and stir bar

• Cannula or syringe for liquid transfer

Procedure:

• Preparation of Tetrachlorodimolybdate(II) solution:

  • In a Schlenk flask under an inert atmosphere, dissolve molybdenum(II) acetate dimer in methanol.

  • Cool the solution in an ice bath.

  • Slowly add concentrated hydrochloric acid dropwise with stirring. The color of the solution will change, indicating the formation of the [Mo₂Cl₈]⁴⁻ anion.[4]

• Ligand Addition:

  • To the freshly prepared [Mo₂Cl₈]⁴⁻ solution, add a stoichiometric amount of tributylphosphine via syringe.

• Reaction and Precipitation:

  • Stir the reaction mixture at room temperature. The desired product, Mo₂Cl₄[P(n-Bu)₃]₄, will precipitate from the solution.

• Isolation and Purification:

  • Collect the precipitate by filtration under inert atmosphere.

  • Wash the product with cold methanol to remove any unreacted starting materials and byproducts.

  • Dry the product under vacuum.

Visualizations

Caption: Synthetic workflow for Molybdenum(II) acetate dimer.

Caption: Ligand exchange reaction pathway.

Applications in Research and Drug Development

Molybdenum(II) acetate dimer is a crucial starting material for fundamental research in inorganic and organometallic chemistry. The ability to systematically modify the ligands bridging the dimolybdenum core allows for the fine-tuning of the electronic and steric properties of the resulting complexes. This has led to a deeper understanding of metal-metal bonding and the reactivity of these unique compounds.[7]

While direct applications of molybdenum(II) acetate dimer in drug development are not extensively documented, the broader class of molybdenum-containing compounds has shown significant potential in medicinal chemistry.[8][9] Molybdenum complexes are being investigated for their therapeutic properties in various diseases, including cancer and diabetes.[8][9] The proposed mechanisms of action for some molybdenum-based anticancer agents include DNA/RNA intercalation or cleavage and cell cycle arrest.[8]

The synthetic versatility offered by molybdenum(II) acetate dimer as a precursor makes it a valuable tool for generating novel molybdenum complexes with potential biological activity. Researchers can utilize the ligand exchange protocols to introduce biocompatible or pharmacologically active ligands to the dimolybdenum core, thereby creating new candidates for drug discovery programs. For instance, the incorporation of ligands that can target specific biological pathways or cell types could lead to the development of targeted therapies. The study of such novel quadruply bonded molybdenum compounds could open new avenues in the design of innovative metallodrugs.[9]

References

• 1. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 4. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 5. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 6. researchgate.net [researchgate.net]
• 7. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 8. Molybdenum Metallopharmaceuticals Candidate Compounds - The "Renaissance" of Molybdenum Metallodrugs? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Impact of Molybdenum Compounds as Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ligand Substitution Reactions on Dimolybdenum Tetraacetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimolybdenum tetraacetate, Mo₂(O₂CCH₃)₄, is a key starting material in the synthesis of a wide array of dinuclear molybdenum compounds. Its iconic paddlewheel structure, featuring a quadruple bond between the two molybdenum atoms, provides a versatile platform for ligand substitution reactions. These reactions allow for the systematic modification of the electronic and steric properties of the dimetal center, leading to new materials with tailored reactivity and functionality. This document provides an overview of the applications, reaction mechanisms, and detailed experimental protocols for ligand substitution reactions on dimolybdenum tetraacetate, with a focus on applications relevant to materials science and drug development.

Applications in Research and Drug Development

Ligand substitution on the dimolybdenum core is a powerful tool for:

• Catalyst Development: Modification of the ligand sphere can tune the catalytic activity of the dimolybdenum center for various organic transformations.

• Advanced Materials: The synthesis of coordination polymers and metal-organic frameworks (MOFs) with unique electronic and photophysical properties often utilizes ligand exchange on dimolybdenum precursors.

• Bioinorganic Chemistry: Dimolybdenum complexes are studied as models for biological systems and for their potential therapeutic applications. Ligand substitution is crucial for modulating their interaction with biological targets.

• Chiral Recognition: In situ ligand exchange with chiral diols allows for the determination of their absolute configuration using circular dichroism spectroscopy.[1]

Reaction Mechanisms

Ligand substitution reactions at a metal center can proceed through various mechanisms, primarily categorized as dissociative (D), associative (A), or interchange (I).[2][3]

• Dissociative (D) Mechanism: The reaction proceeds in two steps, with the initial cleavage of a metal-ligand bond to form an intermediate with a lower coordination number, followed by the coordination of the incoming ligand. This pathway is favored when the metal-ligand bonds are relatively weak and steric hindrance is significant.

• Associative (A) Mechanism: The incoming ligand first coordinates to the metal center, forming a higher-coordinate intermediate, which then releases the leaving group. This mechanism is common for complexes that are not sterically saturated.

• Interchange (I) Mechanism: This is a concerted process where the incoming ligand enters the coordination sphere as the leaving group departs, without a distinct intermediate. The interchange mechanism can be further classified as associative-activated (Ia) or dissociative-activated (Id) depending on the degree of bond formation with the incoming ligand in the transition state.

The operative mechanism for ligand substitution on dimolybdenum tetraacetate can depend on the nature of the incoming and leaving ligands, the solvent, and the reaction conditions.

Quantitative Data

The following tables summarize key quantitative data related to ligand substitution on dimolybdenum tetraacetate and its derivatives.

Table 1: Kinetic Data for Selected Dimolybdenum Complexes

Complex	Reaction/Process	Rate Constant (k)	Conditions	Reference
Mo₂(DAniF)₃OAc	Oxidative Decomposition	0.44 h⁻¹	Ambient atmosphere	[4]
Heteroleptic Mo₂ Complex (3c)	Oxidative Decomposition	0.016 h⁻¹	Ambient atmosphere	[4]
Mo₂ PWC (2b)	Oxidative Decay	0.049 h⁻¹	Oxygenated solvent	[5]
Mo₂ PWC (2j)	Oxidative Decay	0.021 h⁻¹	Oxygenated solvent	[5]

DAniF = di-4-anisylformamidinate; OAc = acetate (B1210297); PWC = paddlewheel complex

Table 2: UV-Vis Spectral Data for Dimolybdenum Tetraacetate and Derivatives

Compound	Solvent	λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Reference
Mo₂(O₂CCH₃)₄	CH₂Cl₂	~430	~200	General Knowledge
Mo₂(mhp)₂(TiPB)₂	THF	~520	Not specified	[6]
W₂(mhp)₂(TiPB)₂	THF	~500	Not specified	[6]
[MoO₂(CH₃nicS)₂]	CH₂Cl₂	~300, ~380	Not specified	[7]
[Mo₂O₃(CH₃nicS)₄]DMF	CH₂Cl₂	~320, ~450, ~600	Not specified	[7]

mhp = 2-oxy-6-methylpyridinate; TiPB = 2,4,6-triisopropylbenzoate; CH₃nicS = methyl 2-mercaptonicotinyl

Experimental Protocols

Protocol 1: Synthesis of Dimolybdenum(II) Isonicotinate (B8489971) via Ligand Exchange

This protocol details the substitution of acetate ligands with isonicotinate ligands.

Materials:

• Dimolybdenum(II) tetraacetate (Mo₂(O₂CCH₃)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (N₂)

Procedure:

• In a 100-mL Schlenk flask under a nitrogen atmosphere, prepare a solution of Mo₂(O₂CCH₃)₄ (0.250 g, 0.584 mmol) and isonicotinic acid (0.712 g, 5.79 mmol) in 50 mL of anhydrous DMF.

• Add a trace amount of acetic acid (0.033 mL, 0.574 mmol) to the red solution.

• Reflux the solution at 120 °C for two days with stirring at 300 rpm.

• After cooling, filter the resulting bright red product under N₂, wash with DMF, and dry under vacuum.

• Store the final product under a nitrogen atmosphere.

Expected Yield: 62%

Protocol 2: Synthesis of a Heteroleptic Tris(formamidinate)mono(acetate) Dimolybdenum(II) Complex

This protocol describes the partial substitution of acetate ligands with formamidinate ligands.

Materials:

• Dimolybdenum(II) tetraacetate (Mo₂(O₂CCH₃)₄)

• Formamidine (B1211174) ligand (e.g., N,N'-di(p-tolyl)formamidine)

• Sodium methoxide (B1231860) (NaOMe)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous methanol (B129727) (MeOH)

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (N₂)

Procedure:

• In a Schlenk flask under a nitrogen atmosphere, dissolve Mo₂(O₂CCH₃)₄ in anhydrous THF.

• In a separate flask, prepare a solution of exactly 3 equivalents of the formamidine ligand in THF.

• In another flask, prepare a solution of exactly 3 equivalents of NaOMe in MeOH.

• Slowly add the formamidine solution to the Mo₂(O₂CCH₃)₄ solution with stirring.

• Subsequently, slowly add the NaOMe solution to the reaction mixture.

• Stir the reaction at room temperature for the appropriate time (monitor by TLC or NMR).

• Remove the solvent under vacuum.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., THF/hexane).

Note: Precise stoichiometry is crucial to avoid the formation of mixtures of bis- and tetra-substituted products.[4]

Protocol 3: Monitoring Ligand Substitution Kinetics using UV-Vis Spectroscopy

This protocol provides a general method for studying the kinetics of ligand substitution reactions.

Materials and Equipment:

• Dimolybdenum tetraacetate or a derivative

• Incoming ligand of interest

• Appropriate solvent (e.g., CH₂Cl₂, THF)

• UV-Vis spectrophotometer with a thermostatted cuvette holder

• Quartz cuvettes

• Micro spinbar

Procedure:

• Prepare stock solutions of the dimolybdenum complex and the incoming ligand at known concentrations in the chosen solvent.

• Equilibrate the spectrophotometer's cell holder to the desired reaction temperature.

• In a quartz cuvette, place a known volume of the dimolybdenum complex solution and a micro spinbar. Place the cuvette in the holder to allow for temperature equilibration.

• Obtain a blank spectrum using the same cuvette and solvent.

• Initiate the reaction by adding a known volume of the ligand solution to the cuvette, ensuring rapid mixing.

• Immediately begin collecting UV-Vis spectra at regular time intervals. It is advisable to monitor the reaction at a wavelength where a significant change in absorbance is observed upon ligand substitution.

• Continue data collection until no further changes in the spectrum are observed, indicating the reaction has reached completion or equilibrium.

• Analyze the absorbance versus time data at a specific wavelength to determine the observed rate constant (k_obs). By performing a series of experiments with varying ligand concentrations, the rate law for the reaction can be determined, providing insights into the reaction mechanism.[8]

Visualizations

Signaling Pathway and Workflow Diagrams

The following diagrams, generated using the DOT language, illustrate key conceptual frameworks for ligand substitution reactions on dimolybdenum tetraacetate.

Caption: Overview of potential ligand substitution mechanisms.

Caption: A typical experimental workflow for synthesis.

Caption: Workflow for determining absolute configuration.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. m.youtube.com [m.youtube.com]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. Enhancing the Air Stability of Dimolybdenum Paddlewheel Complexes: Redox Tuning through Fluorine Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. ionicviper.org [ionicviper.org]

Application Notes and Protocols: Reactivity of Molybdenum(II) Acetate Dimer with Phosphine Ligands

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(II) acetate (B1210297) dimer, Mo₂(O₂CCH₃)₄, is a key precursor in the synthesis of a diverse range of dinuclear molybdenum compounds. Its reactivity with phosphine (B1218219) ligands opens avenues to novel complexes with interesting structural features and potential applications in catalysis and materials science. This document provides detailed application notes and experimental protocols for the reaction of Molybdenum(II) acetate dimer with various phosphine ligands, summarizing key quantitative data and outlining reaction pathways.

Reactivity Overview

The reaction of Molybdenum(II) acetate dimer with phosphine ligands typically proceeds via ligand substitution, where one or more of the bridging acetate ligands are replaced by phosphine ligands. The extent of substitution and the final product structure depend on several factors, including the nature of the phosphine ligand (e.g., its steric bulk and electronic properties), the reaction conditions (solvent, temperature, and stoichiometry), and the presence of other reagents.

Commonly, the reaction leads to the formation of adducts where the phosphine ligands coordinate axially to the dimolybdenum core, or substitution products where acetate ligands are displaced. In the presence of a chloride source, such as trimethylchlorosilane (TMSCl), mixed-ligand complexes containing acetate, phosphine, and chloride ligands can be synthesized.

Experimental Protocols

Protocol 1: Synthesis of Molybdenum(II) Acetate Dimer

This protocol describes the synthesis of the starting material, Molybdenum(II) acetate dimer, from Molybdenum hexacarbonyl.[1]

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Acetic acid (glacial)

• Acetic anhydride (B1165640)

• Hexane (B92381)

• Ethanol

• Nitrogen gas (N₂)

• Schlenk flask (500 mL) and condenser

• Stirring bar

Procedure:

• To a 500 mL Schlenk flask charged with a stirring bar, add molybdenum hexacarbonyl (3.0 g, 11 mmol).

• Under a nitrogen atmosphere, add acetic acid (100 mL), acetic anhydride (20 mL), and hexane (5 mL).

• Heat the mixture to reflux at 130 °C with stirring for 20 hours. The solution will turn brown, and a bright yellow crystalline solid will precipitate.

• After cooling to room temperature, filter the yellow solid under a nitrogen atmosphere.

• Wash the product with ethanol.

• Dry the product under vacuum.

• Store the final product, Molybdenum(II) acetate dimer, under a nitrogen atmosphere at -20 °C.

Expected Yield: 37.1%[2]

Protocol 2: Synthesis of a Mixed-Ligand Dimolybdenum(II) Diphosphine Complex

This protocol details the synthesis of a chloro-diphosphine dimolybdenum complex from Molybdenum(II) acetate dimer, demonstrating a common reactivity pathway in the presence of a chloride source.[3]

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• N,N-bis(diphenylphosphino)amine (dppa)

• Trimethylchlorosilane ((CH₃)₃SiCl)

• Tetrahydrofuran (THF), anhydrous

• Nitrogen gas (N₂)

• Standard Schlenk line equipment

Procedure:

• In a Schlenk flask under a nitrogen atmosphere, suspend Molybdenum(II) acetate dimer in anhydrous THF.

• Add a solution of N,N-bis(diphenylphosphino)amine (dppa) in THF to the suspension.

• To this mixture, add trimethylchlorosilane ((CH₃)₃SiCl).

• Stir the reaction mixture at room temperature. The reaction progress can be monitored by observing color changes.

• Upon completion of the reaction, the product, trans-Mo₂Cl₂(OAc)₂(μ-dppa)₂, can be isolated by filtration.

Expected Yield: 42% for the red complex, trans-Mo₂Cl₂(OAc)₂(μ-dppa)₂.[3]

Data Presentation

The following tables summarize key data for representative reactions of Molybdenum(II) acetate dimer with phosphine ligands.

Table 1: Synthesis of Molybdenum-Phosphine Complexes from Molybdenum(II) Acetate Dimer

Product	Phosphine Ligand	Other Reagents	Solvent	Yield (%)	Reference
trans-Mo₂Cl₂(OAc)₂(μ-dppa)₂	dppa	(CH₃)₃SiCl	THF	42	[3]
Mo₂Cl₄(μ-dppa)₂	dppa	(CH₃)₃SiCl	THF	31	[3]

Table 2: Spectroscopic Data for a Representative Molybdenum-Phosphine Complex

Complex	³¹P{¹H} NMR (ppm)	UV-Vis (nm)	Reference
trans-Mo₂Cl₂(OAc)₂(μ-dppa)₂	Not Reported	Not Reported	[3]
Mo₂Cl₄(μ-dppa)₂	Not Reported	Not Reported	[3]

Reaction Pathways and Visualizations

The reaction of Molybdenum(II) acetate dimer with phosphine ligands can be visualized as a stepwise process. The following diagrams, generated using the DOT language, illustrate the key reaction pathways.

Caption: Experimental workflow for the synthesis of Molybdenum(II) acetate dimer.

Caption: General reaction pathway for the formation of phosphine adducts.

Caption: Synthesis of a mixed-ligand dimolybdenum(II) diphosphine complex.

Applications

While the catalytic applications of simple Molybdenum(II) acetate-phosphine adducts are not extensively documented, related molybdenum-phosphine complexes are known to be active in various catalytic transformations. These include olefin metathesis, oxidation reactions, and small molecule activation. The functionalization of the Molybdenum(II) acetate dimer with phosphine ligands provides a platform for the development of new catalysts with potentially unique reactivity profiles. Further research in this area is warranted to explore the full catalytic potential of these compounds.

Conclusion

The reaction of Molybdenum(II) acetate dimer with phosphine ligands is a versatile method for the synthesis of novel dinuclear molybdenum complexes. The protocols and data presented herein provide a foundation for researchers to explore this chemistry further. The ability to tune the steric and electronic properties of the phosphine ligands, as well as to introduce other functionalities, makes this an attractive area for the development of new catalysts and functional materials relevant to the chemical and pharmaceutical industries.

References

• 1. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Molybdenum(II) Acetate Dimer in Atomic Layer Deposition

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Molybdenum(II) acetate (B1210297) dimer, [Mo(CH₃COO)₂]₂, is a solid precursor material that has demonstrated significant promise in the field of Atomic Layer Deposition (ALD) for the growth of high-quality molybdenum oxide (MoOₓ) thin films.[1][2][3][4] This document provides detailed application notes and experimental protocols for the use of Molybdenum(II) acetate dimer in ALD processes, enabling researchers to deposit highly crystalline and pure MoOₓ films suitable for a variety of applications, including sensors, chromic devices, and semiconductors.[1][3][4] The process is notable for its high growth rate and the ability to tune the film's phase and oxidation state by adjusting deposition parameters.[1][4]

Key Advantages of Molybdenum(II) Acetate Dimer in ALD:

• High Growth Rate: Achieves growth rates up to 3.5 Å/cycle, which is significantly higher than many other ALD processes.[1][4]

• Crystalline Films at Low Temperatures: Enables the deposition of highly crystalline films at temperatures as low as 200 °C.[1][2][3][4]

• Tunable Film Properties: The phase and stoichiometry of the molybdenum oxide films can be controlled by varying the deposition temperature.[1][4] At lower temperatures (200-250 °C), molybdenum suboxides (MoOₓ, x<3) are formed, while phase-pure orthorhombic α-MoO₃ can be achieved at 300 °C.[1][4]

• High Purity Films: The resulting films are exceptionally pure, with major impurities like hydrogen and carbon at the detection limit (0.1 at.%).[1][3]

• Good Uniformity: The ALD process using Molybdenum(II) acetate dimer yields films with good uniformity.[1][4]

Experimental Data

Deposition Parameters and Film Properties

The following table summarizes the key deposition parameters and resulting film properties from studies utilizing Molybdenum(II) acetate dimer and ozone (O₃) as precursors.

Deposition Parameter	Value/Range	Resulting Film Property	Reference
Precursor	Molybdenum(II) acetate dimer (Mo₂(OAc)₄)	-	[1]
Co-reactant	Ozone (O₃)	-	[1]
Deposition Temperature	200 - 300 °C	ALD window established in this range.	[1][4]
200 °C	Crystalline molybdenum suboxide (MoOₓ, x<3)	[1]
250 °C	Crystalline molybdenum suboxide (MoOₓ, x<3)	[1]
300 °C	Phase-pure orthorhombic α-MoO₃	[1][4]
Precursor Evaporation Temperature	215 °C	-	[1]
Growth per Cycle (GPC)	Up to 3.5 Å/cycle	-	[1][4]
Pulse Sequence (Precursor/Purge)	1.0 s / 6.0 s	-	[1]
Film Purity	Main impurities (H, C) at detection limit (0.1 at.%)	Exceptionally pure films.	[1][3]
Crystallinity	Highly crystalline as-deposited	-	[1][2][3]

Experimental Protocols

Precursor Handling and ALD System Preparation

Molybdenum(II) acetate dimer is sensitive to the ambient atmosphere.[1] Therefore, proper handling in an inert environment is crucial.

• Handling: The precursor should be handled inside a nitrogen-filled glovebox to prevent degradation.

• Loading: The solid precursor is typically loaded into an open glass boat inside the ALD reactor.

• Pre-heating: Before deposition, the precursor should be heated inside the ALD reactor for approximately 1 hour at 180 °C to ensure stability and consistent vapor pressure.[1]

• Reactor: A commercial flow-type ALD reactor is suitable for this process.[1]

Atomic Layer Deposition of Molybdenum Oxide

This protocol outlines the steps for depositing MoOₓ thin films using Molybdenum(II) acetate dimer and ozone.

• System Purge: Purge the ALD reactor with a high-purity inert gas, such as nitrogen (N₂), at a flow rate of approximately 400 sccm to establish an inert atmosphere.[1]

• Set Temperatures:

  • Set the substrate (deposition) temperature to the desired value within the ALD window (200-300 °C).

  • Heat the Molybdenum(II) acetate dimer precursor to 215 °C to achieve adequate vapor pressure.[1]

• ALD Cycle: One ALD cycle consists of four steps: a. Molybdenum(II) Acetate Dimer Pulse: Introduce the vaporized Molybdenum(II) acetate dimer into the reactor for a set pulse time (e.g., 1.0 second).[1] The precursor will adsorb and react with the substrate surface in a self-limiting manner. b. Purge 1: Purge the reactor with N₂ for a set time (e.g., 6.0 seconds) to remove any unreacted precursor and gaseous byproducts.[1] c. Ozone Pulse: Introduce ozone (O₃) as the co-reactant into the reactor. The ozone will react with the adsorbed molybdenum precursor layer, forming a layer of molybdenum oxide and volatile byproducts. d. Purge 2: Purge the reactor again with N₂ to remove unreacted ozone and byproducts.

• Repeat Cycles: Repeat the ALD cycle until the desired film thickness is achieved. The film thickness can be precisely controlled by the number of cycles.

Visualizations

Chemical Structure of Molybdenum(II) Acetate Dimer

Caption: Structure of Molybdenum(II) acetate dimer precursor.

Experimental Workflow for ALD of Molybdenum Oxide

References

• 1. DSpace [helda.helsinki.fi]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [helda-test-22.hulib.helsinki.fi]
• 4. pubs.aip.org [pubs.aip.org]

Molybdenum(II) Acetate Dimer: A Versatile Catalyst in Modern Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Molybdenum(II) acetate (B1210297) dimer, Mo₂(OAc)₄, is a versatile and air-stable coordination compound that has emerged as a valuable precursor for catalytically active species in a range of organic transformations. While not always the direct catalyst, it serves as a convenient starting material for the in-situ generation of active molybdenum catalysts. This document provides detailed application notes and experimental protocols for two key reactions catalyzed by molybdenum complexes derived from this dimer: deoxygenative cyclopropanation of 1,2-dicarbonyl compounds and asymmetric allylic alkylation of oxindoles. These reactions offer efficient pathways to valuable molecular scaffolds for pharmaceutical and materials science research.

Molybdenum-Catalyzed Deoxygenative Cyclopropanation of 1,2-Dicarbonyl Compounds

This reaction provides a safe and efficient alternative to traditional cyclopropanation methods that often rely on hazardous diazo compounds. Here, 1,2-dicarbonyl compounds serve as carbene precursors, undergoing deoxygenation by a molybdenum catalyst to generate a molybdenum-carbene intermediate, which then reacts with an alkene to form the cyclopropane (B1198618) ring.[1][2][3][4]

Application Notes:

• Catalyst System: The active catalyst is typically generated in situ from a molybdenum precursor, such as Molybdenum(II) acetate dimer or more commonly Molybdenum hexacarbonyl (Mo(CO)₆), in the presence of a ligand and a reductant.[1] A combination of Mo(CO)₆ and an o-quinone ligand is often effective.[1]

• Reductant/Oxygen Acceptor: A phosphine, such as 1,4-bis(diphenylphosphino)butane (B1266417) (DPPB), or a silane (B1218182) is crucial for regenerating the active catalyst by reducing the molybdenum-oxo species formed during the catalytic cycle.[1][2]

• Substrate Scope: The reaction is applicable to a range of 1,2-dicarbonyl compounds and alkenes, affording substituted cyclopropanes with high regioselectivity.[1][2]

• Advantages: This method avoids the preparation and handling of potentially explosive diazo compounds, utilizes readily available starting materials, and often proceeds with high yields.[1][2]

Quantitative Data:

Table 1: Molybdenum-Catalyzed Deoxygenative Cyclopropanation of Various 1,2-Dicarbonyl Compounds

Entry	1,2-Dicarbonyl Compound	Alkene	Product	Yield (%)
1	1-Phenyl-1,2-propanedione	Styrene	1-Acetyl-1-methyl-2-phenylcyclopropane	83
2	2,3-Butanedione	Styrene	1,1-Diacetyl-2-phenylcyclopropane	75
3	Benzil	Styrene	1,1-Dibenzoyl-2-phenylcyclopropane	88
4	1-(4-Methoxyphenyl)-1,2-propanedione	Styrene	1-Acetyl-1-(4-methoxyphenyl)-2-phenylcyclopropane	90
5	1-(4-Chlorophenyl)-1,2-propanedione	Styrene	1-Acetyl-1-(4-chlorophenyl)-2-phenylcyclopropane	85

Data compiled from representative examples in the literature. Yields are for isolated products.[1]

Experimental Protocol:

General Procedure for Molybdenum-Catalyzed Deoxygenative Cyclopropanation:

• To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add Molybdenum hexacarbonyl (Mo(CO)₆, 10 mol%) and 3,5-di-tert-butyl-o-benzoquinone (B121359) (10 mol%).

• Add dry toluene (B28343) (to make a 0.1 M solution with respect to the 1,2-dicarbonyl compound).

• Stir the mixture at room temperature for 10 minutes to pre-form the catalyst.

• Add the 1,2-dicarbonyl compound (1.0 equiv), the alkene (2.0 equiv), and 1,4-bis(diphenylphosphino)butane (DPPB, 0.6 equiv).

• Seal the tube and heat the reaction mixture at 120 °C for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Concentrate the mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel using an appropriate eluent (e.g., a mixture of hexane (B92381) and ethyl acetate) to afford the desired cyclopropane product.

Visualizations:

Caption: Proposed catalytic cycle for deoxygenative cyclopropanation.

Caption: Experimental workflow for deoxygenative cyclopropanation.

Molybdenum-Catalyzed Asymmetric Allylic Alkylation of Oxindoles

Molybdenum-catalyzed asymmetric allylic alkylation (AAA) has become a powerful tool for the construction of stereogenic centers. In particular, the reaction of oxindole (B195798) nucleophiles with allylic electrophiles provides access to chiral 3-substituted-3-alkyloxindoles, which are prevalent motifs in natural products and pharmaceuticals.[5][6][7]

Application Notes:

• Catalyst System: The active chiral catalyst is typically generated in situ from a molybdenum precursor like Mo(CO)₃(cycloheptatriene) or Mo(CO)₃(pyridine)₃ and a chiral ligand.[5][8] Molybdenum(II) acetate dimer can also serve as a precursor. The choice of ligand is critical for achieving high enantioselectivity.

• Nucleophiles and Electrophiles: 3-substituted oxindoles are common nucleophiles. The reaction works well with a variety of monosubstituted linear allylic electrophiles.[9]

• Stereoselectivity: This method allows for the creation of vicinal quaternary-tertiary stereogenic centers with high diastereo- and enantioselectivity.[6][7] The stereochemical outcome is often explained by an "inner-sphere" mechanism.[5]

• Reaction Conditions: The reaction is typically performed under mild conditions, at room temperature or slightly elevated temperatures, using a suitable base to generate the oxindole enolate.[5][9]

Quantitative Data:

Table 2: Molybdenum-Catalyzed Asymmetric Allylic Alkylation of 3-Aryloxindoles

Entry	3-Aryloxindole (R)	Allylic Carbonate	b/l ratio	d.r.	ee (%)	Yield (%)
1	Phenyl	Cinnamyl tert-butyl carbonate	19:1	19:1	93	89
2	4-Methoxyphenyl	Cinnamyl tert-butyl carbonate	>20:1	>20:1	95	92
3	4-Chlorophenyl	Cinnamyl tert-butyl carbonate	15:1	12:1	91	87
4	2-Naphthyl	Cinnamyl tert-butyl carbonate	10:1	8:1	90	85
5	Phenyl	(E)-Hex-2-en-1-yl tert-butyl carbonate	19:1	15:1	94	90

b/l = branched/linear product ratio; d.r. = diastereomeric ratio; ee = enantiomeric excess. Data compiled from representative examples in the literature.[6]

Experimental Protocol:

General Procedure for Molybdenum-Catalyzed Asymmetric Allylic Alkylation of 3-Aryloxindoles:

• To an oven-dried Schlenk tube under an inert atmosphere, add the chiral ligand (15 mol%) and Mo(CO)₃(cycloheptatriene) (10 mol%).

• Add dry, degassed tetrahydrofuran (B95107) (THF) to dissolve the catalyst components (final concentration of oxindole will be ~0.1 M).

• Stir the mixture at room temperature for 10-15 minutes to allow for catalyst formation.

• In a separate flask, dissolve the 3-aryloxindole (1.0 equiv) in dry THF.

• Add a solution of sodium bis(trimethylsilyl)amide (NaHMDS) or another suitable base (1.1 equiv) to the oxindole solution at 0 °C and stir for 20 minutes to generate the enolate.

• Transfer the enolate solution to the catalyst solution via cannula.

• Add the allylic carbonate (1.2 equiv) to the reaction mixture.

• Stir the reaction at room temperature or the specified temperature for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the enantioenriched product.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC).

Visualizations:

Caption: Proposed catalytic cycle for asymmetric allylic alkylation.

Caption: Experimental workflow for asymmetric allylic alkylation.

References

• 1. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Molybdenum-Catalyzed Deoxygenative Cyclopropanation of 1,2-Dicarbonyl or Monocarbonyl Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Molybdenum-Catalyzed Asymmetric Allylic Alkylation of 3-Alkyloxindoles: Reaction Development and Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mo-catalyzed Regio-, Diastereo-, and Enantioselective Allylic Alkylation of 3-Aryloxindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Catalytic double stereoinduction in asymmetric allylic alkylation of oxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Catalyic Double Stereoinduction in Asymmetric Allylic Alkylation of Oxindoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust Protocol for the Synthesis of Tetrakis(tributylphosphine)tetrachlorodimolybdenum(II) from Molybdenum(II) Acetate Dimer

Abstract

This application note provides a detailed and reliable protocol for the preparation of the quadruply bonded dimolybdenum complex, tetrakis(tributylphosphine)tetrachlorodimolybdenum(II), Mo₂Cl₄(P(C₄H₉)₃)₄, from the readily available starting material, molybdenum(II) acetate (B1210297) dimer, Mo₂(O₂CCH₃)₄. The described methodology, adapted from established synthetic routes for analogous phosphine (B1218219) complexes, utilizes the reaction of the acetate dimer with tributylphosphine (B147548) in the presence of chlorotrimethylsilane (B32843). This procedure offers a high-yield and reproducible pathway to a key precursor in the study of metal-metal multiple bonds and their reactivity. All experimental parameters and characterization data are presented to facilitate adoption by researchers in inorganic synthesis, materials science, and catalysis.

Introduction

Compounds featuring metal-metal quadruple bonds represent a fascinating class of molecules that have been central to the development of modern inorganic chemistry. The dimolybdenum(II) core, [Mo₂]⁴⁺, is a robust platform for studying the synthesis, structure, and reactivity of these unique chemical bonds. The title compound, Mo₂Cl₄(P(C₄H₉)₃)₄, is a versatile starting material for the synthesis of a wide array of other quadruply bonded dimolybdenum complexes through ligand substitution reactions.

The synthesis of Mo₂Cl₄(P(C₄H₉)₃)₄ is typically achieved by the displacement of the acetate ligands from the molybdenum(II) acetate dimer, Mo₂(O₂CCH₃)₄.[1] This application note details a well-established method where chlorotrimethylsilane (TMSCl) serves as the chloride source and also facilitates the removal of the acetate groups as the volatile trimethylsilyl (B98337) acetate. The tributylphosphine ligand coordinates to the dimolybdenum core, stabilizing the resulting tetrachloro species.

Experimental Protocol

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• Tributylphosphine (P(C₄H₉)₃)

• Chlorotrimethylsilane (TMSCl)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Hexane (B92381)

• Anhydrous Diethyl Ether

• Nitrogen gas (high purity)

Equipment:

• Schlenk line or glovebox for inert atmosphere manipulation

• Round-bottom flasks

• Reflux condenser

• Cannula and syringes

• Magnetic stirrer and stir bars

• Fritted glass filter funnel

• Standard glassware

Procedure:

All manipulations should be performed under an inert atmosphere of nitrogen using standard Schlenk techniques or in a glovebox.

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add molybdenum(II) acetate dimer (1.00 g, 2.34 mmol).

• Solvent Addition: Add 100 mL of anhydrous THF to the flask via cannula. Stir the resulting yellow suspension.

• Reagent Addition: To the stirred suspension, add tributylphosphine (4.73 g, 5.8 mL, 23.4 mmol) via syringe. This is followed by the dropwise addition of chlorotrimethylsilane (2.54 g, 3.0 mL, 23.4 mmol) via syringe.

• Reaction: Heat the reaction mixture to reflux and maintain for 24 hours. During this time, the color of the solution will change from yellow to a deep blue or blue-green.

• Work-up and Isolation: After cooling to room temperature, remove the solvent in vacuo to yield a blue solid.

• Purification:

  • Wash the solid with anhydrous diethyl ether (3 x 20 mL) to remove any unreacted starting materials and byproducts.

  • Recrystallize the crude product from a minimal amount of hot anhydrous hexane.

  • Cool the hexane solution to -20 °C to induce crystallization.

  • Isolate the resulting blue crystals by filtration, wash with a small amount of cold hexane, and dry under vacuum.

Characterization Data

The identity and purity of the synthesized Mo₂Cl₄(P(C₄H₉)₃)₄ can be confirmed by standard analytical techniques. Representative data is summarized in the table below.

Parameter	Value
Appearance	Blue crystals
Yield	Typically 70-80%
³¹P{¹H} NMR (CDCl₃)	δ ≈ 10-15 ppm (singlet)
¹H NMR (CDCl₃)	Multiplets corresponding to butyl groups
Mo-Mo Bond Length	~2.15 Å (from X-ray crystallography)

Experimental Workflow

Caption: Synthetic workflow for Mo₂Cl₄(P(C₄H₉)₃)₄.

Safety Precautions

• Molybdenum compounds should be handled with care.

• Tributylphosphine is toxic and pyrophoric and should be handled under an inert atmosphere.

• Chlorotrimethylsilane is corrosive and flammable.

• All solvents are flammable.

• Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All manipulations should be carried out in a well-ventilated fume hood.

Conclusion

This application note provides a comprehensive and detailed protocol for the synthesis of Mo₂Cl₄(P(C₄H₉)₃)₄ from molybdenum(II) acetate dimer. The procedure is robust, high-yielding, and relies on readily available reagents. The provided characterization data and experimental workflow are intended to facilitate the successful implementation of this synthesis in a research setting, providing a reliable source of this important quadruply bonded dimolybdenum complex for further investigation.

References

• 1. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]

Applications of Molybdenum(II) Acetate Dimer in Materials Science: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(II) acetate (B1210297) dimer, Mo₂(OAc)₄, is a versatile precursor and building block in materials science, primarily recognized for its role in the deposition of thin films and the synthesis of novel coordination polymers. Its unique dimeric structure, featuring a quadruple bond between the two molybdenum atoms, imparts distinct reactivity that enables the formation of various advanced materials. This document provides detailed application notes and experimental protocols for the use of Molybdenum(II) acetate dimer in key areas of materials science.

Precursor for Atomic Layer Deposition (ALD) of Molybdenum Oxide Thin Films

Molybdenum(II) acetate dimer is an effective precursor for the atomic layer deposition of high-quality molybdenum oxide (MoOx) thin films.[1] These films have diverse applications in sensors, chromic devices, and as semiconductor materials.[1] The ALD process using this precursor allows for the deposition of highly crystalline films with tunable phases and oxidation states, even at relatively low temperatures.[1]

Application Note:

The use of Molybdenum(II) acetate dimer in ALD offers several advantages, including a high growth rate and the ability to produce very pure thin films. The resulting molybdenum oxide films can range from suboxides (MoOx, x<3) to phase-pure orthorhombic molybdenum trioxide (α-MoO₃), depending on the deposition conditions.[1] This tunability is crucial for tailoring the material properties for specific applications. For instance, the oxidation state of molybdenum in the film affects its optical and electronic properties.

Quantitative Data Summary:

Deposition Temperature (°C)	Growth per Cycle (Å/cycle)	Film Phase	Elemental Composition (at. %)	Optical Transmittance
200	~3.5	Suboxide (MoOx, x<3)	Mo: ~30, O: ~69.5, C: ~0.5, H: ~0.5	Lower
250	~2.5	Suboxide + α-MoO₃	-	Intermediate
300	~1.5	Phase-pure α-MoO₃	Mo: ~25, O: ~75, C: <0.1, H: <0.1	Highest

Note: The elemental composition and transmittance are qualitative trends based on available data. Precise values can vary with specific process parameters.

Experimental Protocol: ALD of Molybdenum Oxide

Materials:

• Molybdenum(II) acetate dimer (Mo₂(OAc)₄)

• Ozone (O₃) as the co-reactant

• Nitrogen (N₂) gas (99.999% purity) for carrier and purging

• Substrates (e.g., silicon wafers, glass)

Equipment:

• Atomic Layer Deposition (ALD) reactor

• Glove box for handling air-sensitive precursor

• Ozone generator

Procedure:

• Precursor Handling: Due to its sensitivity to the ambient atmosphere, handle Molybdenum(II) acetate dimer inside a nitrogen-filled glove box.

• Precursor Loading: Load the Mo₂(OAc)₄ into the ALD reactor. Prior to deposition, heat the precursor inside the reactor for 1 hour at 180°C to ensure stable vaporization.

• Deposition Parameters:

  • Set the deposition temperature to the desired value (e.g., 200°C, 250°C, or 300°C).

  • Use N₂ as the carrier and purging gas.

  • Introduce ozone as the co-reactant.

• ALD Cycle: Each ALD cycle consists of four steps: a. Pulse of Mo₂(OAc)₄ vapor into the reactor. b. Purge with N₂ gas to remove unreacted precursor and byproducts. c. Pulse of O₃ into the reactor. d. Purge with N₂ gas to remove unreacted ozone and byproducts.

• Film Deposition: Repeat the ALD cycle until the desired film thickness is achieved. The thickness can be monitored in-situ using techniques like quartz crystal microbalance or ellipsometry.

• Characterization: After deposition, characterize the films using techniques such as X-ray diffraction (XRD) for phase identification, X-ray photoelectron spectroscopy (XPS) for elemental composition and oxidation states, and UV-Vis spectroscopy for optical properties.

Fig. 1: Experimental workflow for the ALD of MoOx thin films.

Synthesis of Redox-Active Coordination Polymers

Molybdenum(II) acetate dimer serves as an excellent starting material for the synthesis of coordination polymers with interesting electronic and structural properties. By replacing the acetate ligands with functional organic linkers, it is possible to construct one-, two-, or three-dimensional frameworks.

Application Note:

The synthesis of a one-dimensional coordination polymer using Molybdenum(II) acetate dimer and isonicotinic acid demonstrates a straightforward method to create novel materials. These materials can exhibit redox activity and have potential applications in catalysis, sensing, and electronic devices. The properties of the resulting polymer, such as its structure and electronic behavior, are highly dependent on the reaction conditions.

Experimental Protocol: Synthesis of a Molybdenum-Isonicotinate Coordination Polymer

Materials:

• Molybdenum(II) acetate dimer (Mo₂(OAc)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid

Equipment:

• Schlenk flask

• Reflux condenser

• Inert atmosphere setup (e.g., Schlenk line with N₂ gas)

• Stirring hotplate

• Filtration apparatus

Procedure:

• Reaction Setup: In a 100-mL Schlenk flask under a nitrogen atmosphere, dissolve 0.250 g (0.584 mmol) of Molybdenum(II) acetate dimer and 0.712 g (5.79 mmol) of isonicotinic acid in 50 mL of anhydrous DMF.

• Acid Addition: Add a trace amount of acetic acid (0.033 mL, 0.574 mmol) to the solution.

• Reflux: Reflux the red solution at 120°C for two days with continuous stirring.

• Product Isolation: After cooling to room temperature, filter the resulting bright red product under a nitrogen atmosphere.

• Washing and Drying: Wash the collected solid with DMF and dry it under vacuum.

• Storage: Store the final product under a nitrogen atmosphere to prevent degradation.

Fig. 2: Workflow for the synthesis of a coordination polymer.

Precursor for Other Molybdenum-Containing Materials

Application Note:

Molybdenum(II) acetate dimer is a valuable precursor for the synthesis of a variety of other quadruply bonded molybdenum compounds.[2] The acetate ligands can be readily replaced by other ligands, such as halides or phosphines, through ligand exchange reactions.[2] This opens up possibilities for creating a wide range of dimolybdenum complexes with tailored properties for applications in catalysis and materials science. While specific, detailed protocols for catalytic applications are not yet widely established, the fundamental ligand exchange reactions provide a pathway to explore these possibilities.

General Protocol: Ligand Exchange Reactions

• Dissolve Molybdenum(II) acetate dimer in a suitable organic solvent.

• Add a stoichiometric excess of the desired ligand (e.g., a salt containing the desired anion or a phosphine).

• The reaction may require heating or refluxing for a period of time to ensure complete exchange.

• The product can be isolated by precipitation, crystallization, or other standard purification techniques.

Further research into the catalytic activity of these derivative compounds in reactions such as oxidation or polymerization is a promising area of investigation.

References

• 1. DSpace [helda.helsinki.fi]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]

Molybdenum(II) Acetate Dimer: A Versatile Precursor for the Synthesis of Novel Metal-Organic Frameworks

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum-based metal-organic frameworks (MOFs) are a burgeoning subclass of coordination polymers that have garnered significant interest due to their unique electronic, magnetic, and catalytic properties. Among the various precursors available for the synthesis of these materials, Molybdenum(II) acetate (B1210297) dimer, [Mo₂(O₂CCH₃)₄], stands out as a particularly valuable starting material. Its pre-formed paddlewheel structure, featuring a Mo-Mo quadruple bond, can be retained during framework assembly, leading to MOFs with interesting structural motifs and potential applications in catalysis, separations, and drug delivery. This document provides detailed application notes and protocols for the use of Molybdenum(II) acetate dimer as a precursor for synthesizing a one-dimensional MOF, also known as a coordination polymer.

Molybdenum(II) Acetate Dimer: Properties and Handling

Molybdenum(II) acetate dimer is a yellow, air-stable crystalline solid.[1] It is characterized by its distinctive "Chinese lantern" structure, where four acetate ligands bridge two molybdenum atoms, forming a paddlewheel secondary building unit (SBU) with a Mo-Mo quadruple bond.[1] This inherent structural feature makes it an excellent candidate for constructing MOFs where this paddlewheel unit is preserved.

Table 1: Physicochemical Properties of Molybdenum(II) Acetate Dimer

Property	Value
Chemical Formula	C₈H₁₂Mo₂O₈[2]
Molar Mass	428.06 g/mol [2][3]
Appearance	Yellow solid[1]
Solubility	Slightly soluble in organic solvents, insoluble in water[1]
CAS Number	14221-06-8[2][3]

Handling and Storage: Molybdenum(II) acetate dimer should be handled in a well-ventilated area. It is advisable to store the compound under an inert atmosphere (e.g., nitrogen or argon) to prevent potential degradation over time, although it is noted to be air-stable.[1]

Application: Synthesis of a 1D Molybdenum-Isonicotinate MOF

A notable example of a MOF synthesized from Molybdenum(II) acetate dimer is a one-dimensional coordination polymer formed with isonicotinic acid as the organic linker. In this structure, the dimolybdenum paddlewheel units are axially linked by the pyridyl nitrogen of the isonicotinate (B8489971) ligands, forming molecular chains.

Experimental Protocol: Synthesis of Molybdenum(II) Isonicotinate Chains

This protocol is adapted from the synthesis of dimolybdenum isonicotinate paddlewheel clusters.[4]

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid (trace amount)

• Ethanol

• Nitrogen gas (high purity)

Equipment:

• Schlenk line and glassware

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Filtration apparatus (Büchner funnel or similar)

• Vacuum oven or desiccator

Procedure:

• Preparation of Molybdenum(II) Acetate Dimer (Optional): If not commercially available, Molybdenum(II) acetate dimer can be synthesized by reacting molybdenum hexacarbonyl with acetic acid and acetic anhydride (B1165640) under reflux.[4]

• Reaction Setup: In a 100-mL Schlenk flask under a nitrogen atmosphere, combine Molybdenum(II) acetate dimer (0.250 g, 0.584 mmol) and isonicotinic acid (0.712 g, 5.79 mmol) in 50 mL of anhydrous DMF.[4]

• Addition of Acetic Acid: Add a trace amount of acetic acid (0.033 mL, 0.574 mmol) to the reaction mixture.[4]

• Reaction: The resulting red solution is refluxed at 120 °C for two days with continuous stirring.[4]

• Isolation of Product: After cooling to room temperature, the bright red crystalline product is collected by filtration under a nitrogen atmosphere.

• Washing: The collected solid is washed with fresh DMF to remove any unreacted starting materials.

• Drying: The final product is dried under vacuum.

• Storage: The synthesized Molybdenum-Isonicotinate MOF should be stored under an inert atmosphere.

Characterization Data

The successful synthesis of the Molybdenum-Isonicotinate MOF can be confirmed through various characterization techniques.

Table 2: Characterization Data for Molybdenum-Isonicotinate MOF

Characterization Technique	Observed Results
Elemental Analysis	C: 42.28%, H: 3.00%, N: 9.12%, Mo: 25.74% (Theoretical: C: 43.04%, H: 3.08%, N: 9.30%, Mo: 25.47%)[4]
¹H NMR (after acid digestion)	Signals corresponding to the isonicotinate ligand and coordinated DMF are observed.[4]
Powder X-ray Diffraction (PXRD)	The diffraction pattern confirms the crystalline nature of the material.
Thermogravimetric Analysis (TGA)	Shows a mass loss corresponding to the loss of coordinated DMF molecules, followed by decomposition of the framework at higher temperatures.[4]
N₂ Adsorption Isotherm	Provides information on the surface area and porosity of the material.[4]

Visualizing the Synthesis and Structure

Experimental Workflow

The following diagram illustrates the key steps in the synthesis of the Molybdenum-Isonicotinate MOF.

Caption: Experimental workflow for the synthesis of Molybdenum-Isonicotinate MOF.

Logical Relationship of Components

The following diagram illustrates the relationship between the precursor, linker, and the resulting MOF structure.

Caption: Logical relationship of components in the formation of the 1D MOF.

Potential Applications in Drug Development

While the direct application of this specific Molybdenum-Isonicotinate MOF in drug delivery has not been extensively reported, the inherent properties of MOFs make them promising candidates for such applications.[5][6][7][8][9] The porous nature of MOFs allows for the encapsulation of therapeutic agents, and the tunable surface chemistry enables functionalization for targeted delivery. Molybdenum-based materials are also being explored for their therapeutic potential, including anticancer and antimicrobial activities. Further research could involve loading this 1D MOF with drug molecules and studying its release kinetics and biocompatibility for potential use in controlled drug delivery systems.

Conclusion

Molybdenum(II) acetate dimer serves as a valuable and versatile precursor for the synthesis of novel MOFs, enabling the preservation of its unique dimolybdenum paddlewheel structure. The synthesis of the Molybdenum-Isonicotinate one-dimensional MOF demonstrates a straightforward method to create well-defined coordination polymers. The detailed protocols and characterization data provided herein offer a solid foundation for researchers to explore the synthesis of new molybdenum-based MOFs and investigate their potential applications, particularly in the promising field of drug development.

References

• 1. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 2. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 3. strem.com [strem.com]
• 4. rsc.org [rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Metal-organic frameworks: Drug delivery applications and future prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drpress.org [drpress.org]
• 8. Metal-Organic Framework (MOF)-Based Drug Delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metal–organic frameworks in drug delivery: engineering versatile platforms for therapeutic applications - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Molybdenum(II) Acetate Dimer

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental protocol for the synthesis of Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄). Molybdenum(II) acetate dimer is a key precursor in the synthesis of various organometallic compounds and serves as a versatile building block in coordination chemistry and drug development.[1][2][3] The protocol herein describes the reaction of Molybdenum hexacarbonyl with acetic acid under reflux conditions. This document also includes a summary of quantitative data, safety precautions, and characterization methods, along with a visual representation of the experimental workflow.

Introduction

Molybdenum(II) acetate dimer is a yellow, diamagnetic, air-stable solid characterized by a quadruple bond between the two molybdenum atoms.[1][2][3] This structural feature makes it a subject of significant academic interest and a valuable starting material for the synthesis of other quadruply bonded dimolybdenum compounds.[1][2][3] The acetate ligands can be readily substituted, allowing for the creation of a diverse range of derivatives with potential applications in catalysis and materials science.[2][3] The synthesis described in this protocol is a well-established method involving the reaction of Molybdenum hexacarbonyl with acetic acid.[1][2][3]

Data Presentation

Parameter	Value	Reference
Reactants
Molybdenum hexacarbonyl (Mo(CO)₆)	1.0 eq	[4]
Glacial Acetic Acid	solvent	[1][2][3]
Acetic Anhydride (B1165640)	optional co-solvent	[4]
Reaction Conditions
Temperature	Reflux	[4]
Reaction Time	~12-24 hours	[4]
Atmosphere	Inert (e.g., Nitrogen or Argon)	[4]
Product
Molybdenum(II) acetate dimer	C₈H₁₂Mo₂O₈	[2]
Appearance	Yellow to yellow-green crystalline solid	[5]
Yield	Up to 90%	[5]

Experimental Protocol

1. Reagents and Equipment

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial Acetic Acid

• Acetic Anhydride (optional)

• Ethanol (B145695)

• Diethyl ether

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Schlenk line or inert gas (Nitrogen or Argon) source

• Glass frit funnel

• Vacuum filtration apparatus

2. Safety Precautions

• Molybdenum hexacarbonyl (Mo(CO)₆) is highly toxic and can be fatal if inhaled, swallowed, or in contact with skin. [6] It is also volatile and can sublime. All manipulations involving Mo(CO)₆ must be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves (neoprene or nitrile rubber).[7]

• Acetic acid and acetic anhydride are corrosive. Avoid contact with skin and eyes.

• The reaction generates carbon monoxide (CO), a toxic gas. Ensure the reaction is performed in a fume hood with adequate ventilation.

• Danger of Explosion: Molybdenum hexacarbonyl can sublime and block the condenser, leading to a dangerous buildup of pressure.[4] Ensure a steady flow of cooling water through the condenser and monitor for any blockage. Some protocols recommend adding hexanes to the reaction mixture to help prevent this.[4]

3. Synthesis Procedure

• Set up a round-bottom flask with a reflux condenser under an inert atmosphere (Nitrogen or Argon). This can be achieved using a Schlenk line or a balloon filled with the inert gas.

• In the fume hood, carefully add Molybdenum hexacarbonyl to the round-bottom flask.

• Add glacial acetic acid (and optionally a small amount of acetic anhydride) to the flask. A typical ratio is approximately 10 mL of acetic acid per gram of Mo(CO)₆.

• With a gentle flow of inert gas, begin heating the mixture to reflux using a heating mantle.

• Maintain the reflux for 12-24 hours. The reaction progress can be monitored by the color change of the solution to yellow and the cessation of CO gas evolution.

• After the reaction is complete, turn off the heat and allow the mixture to cool to room temperature.

• The yellow crystalline product, Molybdenum(II) acetate dimer, will precipitate out of the solution.

• Collect the crystals by vacuum filtration using a glass frit funnel.

• Wash the crystals sequentially with ethanol and then diethyl ether to remove any unreacted starting materials and byproducts.[4]

• Dry the purified Molybdenum(II) acetate dimer under vacuum.

Characterization

• Appearance: The final product should be a yellow to yellow-green crystalline solid.[5]

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic peaks for the acetate ligands. The absence of strong peaks in the 1800-2100 cm⁻¹ region indicates the complete removal of the Mo(CO)₆ starting material.

• Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum in a suitable solvent (e.g., CH₂Cl₂) will exhibit characteristic absorption bands.

• Elemental Analysis: The elemental composition should correspond to the formula C₈H₁₂Mo₂O₈.

Experimental Workflow Diagram

Caption: Workflow for the synthesis of Molybdenum(II) acetate dimer.

Signaling Pathway Diagram

A signaling pathway diagram is not applicable to this experimental setup for chemical synthesis.

Logical Relationship Diagram

References

• 1. lookchem.com [lookchem.com]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 4. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 5. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. gelest.com [gelest.com]

Application Notes and Protocols: The Role of Molybdenum(II) Acetate Dimer in Small Molecule Activation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Molybdenum(II) acetate (B1210297) dimer, [Mo₂(OAc)₄], is a significant coordination compound renowned for its distinctive metal-metal quadruple bond. This feature imparts unique reactivity, making it a valuable precursor for the synthesis of a diverse array of catalytically active molybdenum complexes. While not typically a direct catalyst for small molecule activation, its role as a versatile starting material is paramount in the development of sophisticated catalysts for critical chemical transformations. These transformations include the activation of dinitrogen (N₂), carbon dioxide (CO₂), and oxygen (O₂), which are fundamental processes in industrial chemistry and of growing interest in drug development for modulating biological pathways involving these small molecules.

This document provides detailed application notes on the utility of Molybdenum(II) acetate dimer as a precatalyst, along with experimental protocols for the synthesis of active catalysts and their application in small molecule activation.

Application Notes

Precursor to Dinitrogen Activation Catalysts

The activation and functionalization of dinitrogen, a notoriously inert molecule, is a cornerstone of synthetic chemistry, with profound implications for agriculture and materials science. Molybdenum complexes, particularly those featuring pincer-type ligands, have emerged as promising catalysts for N₂ fixation under mild conditions. Molybdenum(II) acetate dimer serves as a convenient entry point for the synthesis of these sophisticated catalysts. The lability of the acetate ligands allows for their facile replacement with bespoke ligand scaffolds that can support the demanding redox chemistry of dinitrogen reduction.

The general strategy involves the reaction of [Mo₂(OAc)₄] with a desired pincer ligand, often in the presence of a reducing agent, to generate a low-valent molybdenum-pincer complex. This complex can then bind and activate dinitrogen, making it susceptible to subsequent protonation and reduction steps to form ammonia (B1221849) or other nitrogen-containing compounds.

Precursor to Carbon Dioxide Reduction Catalysts

The catalytic conversion of carbon dioxide into value-added chemicals and fuels is a critical area of research aimed at mitigating climate change and developing sustainable chemical processes. Molybdenum-based catalysts, including oxides, sulfides, and molecular complexes, have demonstrated activity in the hydrogenation and electrochemical reduction of CO₂. Molybdenum(II) acetate dimer can be utilized as a precursor to synthesize supported molybdenum oxide catalysts. For instance, impregnation of a support material like titania (TiO₂) with a solution of the dimer, followed by calcination, can yield highly dispersed molybdenum oxide species that are active for CO₂ hydrogenation to methanol.

Precursor to Oxidation Catalysts

Molybdenum complexes are well-established catalysts for a variety of oxidation reactions, including the epoxidation of olefins and the oxidation of alcohols. The Mo(VI) oxidation state is typically active in these processes. Molybdenum(II) acetate dimer can be oxidized in situ or used to synthesize Mo(VI) precursors. The reaction of the dimer with appropriate ligands and an oxidizing agent can generate well-defined molecular catalysts. These catalysts can activate oxidants like hydrogen peroxide (H₂O₂) or tert-butyl hydroperoxide (TBHP) to selectively transfer an oxygen atom to a substrate. This is of particular relevance in drug development for the synthesis of complex organic molecules containing oxidized functional groups.

Key Experimental Protocols

Protocol 1: Synthesis of a Molybdenum-Isonicotinate Complex from Molybdenum(II) Acetate Dimer

This protocol describes the synthesis of a dimolybdenum isonicotinate (B8489971) complex, which can serve as a building block for more complex catalytic systems. The ligand exchange reaction highlights the utility of the dimer as a precursor.

Materials:

• Molybdenum(II) acetate dimer (Mo₂(O₂CCH₃)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (N₂)

Procedure:

• In a 100-mL Schlenk flask under a nitrogen atmosphere, dissolve 0.250 g (0.584 mmol) of Molybdenum(II) acetate dimer and 0.712 g (5.79 mmol) of isonicotinic acid in 50 mL of anhydrous DMF.[1]

• To this solution, add a trace amount of acetic acid (0.033 mL, 0.574 mmol).[1]

• The resulting red solution is refluxed at 120 °C for two days with stirring.[1]

• After cooling, the bright red product is filtered under N₂, washed with DMF, and dried under vacuum.[1]

• The product should be stored under a nitrogen atmosphere.[1]

Expected Yield: ~62%[1]

Protocol 2: General Procedure for Catalytic Oxidation of Alcohols

This protocol outlines a general method for the oxidation of alcohols using a molybdenum-based catalyst, which can be synthesized from Molybdenum(II) acetate dimer as a precursor.

Materials:

• Molybdenum(VI) catalyst (e.g., synthesized from Mo₂(OAc)₄)

• Alcohol substrate (e.g., carveol, cyclohexanol)

• Oxidant (e.g., H₂O₂, TBHP in water or decane)

• Internal standard (e.g., acetophenone) for GC analysis

• Reaction vessel

Procedure:

• Set up the reaction in a suitable vessel with a magnetic stirrer.

• Charge the vessel with the alcohol substrate and the internal standard.

• Add the molybdenum catalyst at a low loading, for example, a molar ratio of n(Mo):n(substrate):n(oxidant) = 1:400:800.[2]

• Add the oxidant (H₂O₂ or TBHP).[2]

• Heat the reaction mixture to the desired temperature (e.g., 353 K) and monitor the progress by gas chromatography (GC) by taking aliquots at regular intervals.[2]

• Calculate the conversion of the substrate and the selectivity towards the desired oxidized product based on the GC analysis.[2]

Quantitative Data

The following tables summarize representative quantitative data for reactions involving catalysts derived from molybdenum precursors, illustrating the typical performance metrics evaluated.

Table 1: Catalytic Oxidation of Carveol with Molybdenum(VI) Complexes [2]

Catalyst	Oxidant	Conversion (%)	Selectivity to Carvone (%)	TOF (h⁻¹) at 20 min	TON (at end of reaction)
Complex 1	H₂O₂	88	43	132	352
Complex 1a	H₂O₂	87	43	131	348
Complex 2	H₂O₂	87	43	131	348
Complex 2a	H₂O₂	87	43	131	348
Complex 3	H₂O₂	84	44	126	336
Complex 3a	H₂O₂	90	42	135	360
Complex 4	H₂O₂	86	43	129	344
Complex 4a	H₂O₂	91	41	137	364

Reaction conditions: n(Mo):n(substrate):n(oxidant) = 1:400:800, T = 353 K.

Table 2: Catalytic Oxidation of Cyclohexanol with Molybdenum(VI) Complexes [2]

Catalyst	Oxidant	Conversion (%) after 5h	Selectivity to Cyclohexanone (%)
Complex 1	H₂O₂	19	63
Complex 1a	H₂O₂	21	61
Complex 2	H₂O₂	15	69
Complex 2a	H₂O₂	16	71
Complex 3	H₂O₂	18	57
Complex 3a	H₂O₂	19	60
Complex 4	H₂O₂	17	65
Complex 4a	H₂O₂	18	66

Reaction conditions: n(Mo):n(substrate):n(oxidant) = 1:100:300, T = 353 K.

Visualizations

The following diagrams illustrate the central role of Molybdenum(II) acetate dimer as a precursor in the synthesis of catalytically active species for small molecule activation.

Caption: Role of Molybdenum(II) Acetate Dimer as a Precursor.

Caption: General Experimental Workflow.

Conclusion

Molybdenum(II) acetate dimer is a cornerstone in the development of molybdenum-based catalysts for small molecule activation. Its utility lies in the facile substitution of its acetate ligands, providing a versatile platform for the synthesis of a wide range of catalytically active complexes. By serving as a reliable precursor, it enables researchers to explore novel catalyst designs for challenging and important chemical transformations, including dinitrogen fixation, carbon dioxide utilization, and selective oxidation reactions. The protocols and data presented herein provide a foundation for further research and development in these critical areas of chemistry.

References

• 1. rsc.org [rsc.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Molybdenum(II) Acetate Dimer Synthesis: A Technical Support Center

For researchers, scientists, and drug development professionals engaged in the synthesis of Molybdenum(II) acetate (B1210297) dimer (Mo₂(OAc)₄), this technical support center provides in-depth troubleshooting guides and frequently asked questions to navigate common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Molybdenum(II) acetate dimer?

A1: The most prevalent and established method for synthesizing Molybdenum(II) acetate dimer is the reaction of molybdenum hexacarbonyl (Mo(CO)₆) with acetic acid.[1][2][3] This process involves the oxidation of molybdenum from its zero oxidation state in the carbonyl complex to the +2 state in the final dimeric product.[2]

Q2: What are the primary byproducts to expect in this synthesis?

A2: The most commonly reported byproducts are trinuclear molybdenum clusters.[2][3] The formation of these clusters is a known side reaction in the synthesis process.

Q3: What is the expected appearance of pure Molybdenum(II) acetate dimer?

A3: Pure Molybdenum(II) acetate dimer should appear as a yellow to yellow-green crystalline solid or powder.[1] Significant deviation from this color may indicate the presence of impurities.

Q4: What are the key safety precautions to consider during the synthesis?

A4: Molybdenum hexacarbonyl is highly toxic and can sublime when heated, posing a significant inhalation hazard and the risk of clogging the reaction apparatus, which can lead to a dangerous buildup of pressure.[4] Acetic acid and acetic anhydride (B1165640) are corrosive.[4] The reaction should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn at all times. Care should be taken to prevent the formation of Mo(CO)₆ dust.[4]

Troubleshooting Guide

Unexpected outcomes during the synthesis of Molybdenum(II) acetate dimer can often be traced to specific experimental parameters. This guide provides a structured approach to identifying and resolving common issues.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of Yellow Product	- Incomplete reaction. - Sublimation of Mo(CO)₆ out of the reaction mixture.[4] - Suboptimal reaction temperature or time.	- Ensure the reaction is heated for a sufficient duration. - Use a condenser and consider adding a high-boiling point, inert solvent like hexanes to wash any sublimed Mo(CO)₆ back into the reaction flask.[4] - Optimize the reaction temperature and duration based on literature protocols.
Product is Brown or Off-White Instead of Yellow/Yellow-Green	- Presence of trinuclear molybdenum cluster byproducts. - Oxidation of the product. - Impurities in the starting molybdenum hexacarbonyl.	- Modify the reaction conditions to disfavor the formation of trinuclear clusters (e.g., ensure an inert atmosphere). - Purify the product via recrystallization. - Use high-purity Mo(CO)₆.
Clogging of the Condenser	- Sublimation of molybdenum hexacarbonyl.[4]	- Carefully monitor the reaction, especially in the initial stages. If sublimation occurs, gently push the solid back into the flask with a glass rod.[4] - The addition of hexanes to the reaction mixture can help to prevent the Mo(CO)₆ from subliming into and clogging the condenser.[4]
Difficulty in Isolating the Product	- Product is too soluble in the washing solvent.	- Wash the crude product with a solvent in which it has low solubility, such as ethanol (B145695) followed by ether.[4] - Ensure the washing solvents are cold.

Experimental Protocols

Synthesis of Molybdenum(II) Acetate Dimer

This protocol is adapted from established literature procedures.

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial acetic acid

• Acetic anhydride

• Hexanes

• Ethanol

• Diethyl ether

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• In a round-bottom flask equipped with a reflux condenser, add molybdenum hexacarbonyl.

• Under a flow of inert gas, add a mixture of acetic acid and acetic anhydride.

• Add a small amount of hexanes to the flask. This will help to wash down any sublimed Mo(CO)₆ from the condenser.[4]

• Heat the mixture to reflux with stirring. The reaction progress is often indicated by a color change in the solution.

• After the reaction is complete (typically several hours, monitor by the cessation of gas evolution and the formation of a yellow precipitate), cool the mixture to room temperature.

• Filter the yellow crystalline solid under an inert atmosphere.

• Wash the collected solid sequentially with ethanol and then diethyl ether to remove unreacted starting materials and soluble impurities.[4]

• Dry the final product under vacuum.

Visualizing the Synthesis and Byproduct Formation

To better understand the experimental process and the relationship between reactants, the desired product, and the primary byproduct, the following diagrams are provided.

Caption: Experimental workflow for the synthesis and purification of Molybdenum(II) acetate dimer.

Caption: Simplified reaction pathways in the synthesis of Molybdenum(II) acetate dimer.

References

• 1. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 2. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 3. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 4. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Technical Support Center: Optimizing Molybdenum(II) Acetate Dimer Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the synthesis of Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of Molybdenum(II) acetate dimer.

Problem	Possible Causes	Recommended Solutions
Low or No Product Yield	1. Sublimation of Molybdenum Hexacarbonyl (Mo(CO)₆): The starting material is volatile and can sublime out of the reaction mixture, especially at elevated temperatures.[1] 2. Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time or temperature. 3. Presence of Water: Moisture in the reagents or solvent can lead to the formation of undesirable byproducts. 4. Oxidation of Molybdenum Species: The presence of air can lead to the oxidation of the desired Mo(II) product.	1. Prevent Sublimation: Add hexanes to the reaction mixture to wash down any sublimed Mo(CO)₆ from the condenser.[1] Ensure the condenser is functioning efficiently. 2. Optimize Reaction Conditions: Ensure the reaction is refluxed at the appropriate temperature (typically around 130-150°C) for a sufficient duration (can be up to 20 hours for conventional heating).[2] For a faster reaction, consider a microwave-assisted synthesis which can significantly reduce reaction times to under an hour. 3. Ensure Anhydrous Conditions: Use anhydrous acetic acid and add acetic anhydride (B1165640) to scavenge any residual water. 4. Maintain Inert Atmosphere: While the final product is air-stable, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidation during synthesis.
Product is Off-Color (e.g., brown, green, or other dark colors instead of yellow)	1. Formation of Impurities: The presence of trinuclear molybdenum clusters or other coordination complexes can result in discoloration.[3][4] 2. Decomposition of Product: Prolonged heating or exposure to high temperatures can lead to product decomposition.	1. Purification: Wash the crude product thoroughly with ethanol (B145695) and diethyl ether to remove colored impurities. Recrystallization can also be employed for further purification. 2. Control Reaction Temperature: Carefully monitor and control the reaction temperature to avoid overheating.
Clogging of Condenser	Sublimation of Mo(CO)₆: The starting material can solidify in the condenser, creating a dangerous pressure buildup.[1]	Careful Monitoring and Action: Regularly check the condenser for any solid buildup. If observed, carefully and gently push the sublimed material back into the reaction flask using a glass rod.[1] The addition of hexanes can also help mitigate this issue.[1]

Frequently Asked Questions (FAQs)

Q1: What is the primary method for synthesizing Molybdenum(II) acetate dimer?

A1: The most common method involves the reaction of Molybdenum hexacarbonyl (Mo(CO)₆) with glacial acetic acid.[3][4] The reaction is typically carried out at reflux temperatures.

Q2: What is the expected yield for this synthesis?

A2: Reported yields can vary. Conventional reflux methods can achieve yields of around 90-92%.[5] An improved method using specific solvents can yield around 80%. Microwave-assisted synthesis has been reported to produce superior yields in a much shorter time.

Q3: What is the role of acetic anhydride in the synthesis?

A3: Acetic anhydride is added to react with any water present in the acetic acid or on the glassware. This is crucial as the presence of water can lead to the formation of unwanted byproducts and reduce the overall yield.

Q4: What are the main safety precautions to consider during this synthesis?

A4: Molybdenum hexacarbonyl is highly toxic and volatile.[1] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. Care should be taken to avoid inhalation of the powder or its vapors. The reaction can also produce carbon monoxide, a toxic gas.

Q5: My final product appears as a powder, not needles. Is this a problem?

A5: Molybdenum(II) acetate dimer can be isolated as either yellow to yellow-green needles or a powder.[5] The morphology does not necessarily indicate an issue with the product's purity, but the color should be within the expected range.

Data Presentation: Comparison of Synthesis Protocols

Parameter	Conventional Reflux Method	High-Yield Reflux Method	Microwave-Assisted Method
Starting Material	Mo(CO)₆	Mo(CO)₆	Mo(CO)₆
Solvent/Reagent	Acetic Acid, Acetic Anhydride	Acetic Acid, Acetic Anhydride, Hexanes, Trimethylamine (B31210) N-oxide	Acetic Acid
Reaction Temperature	~140-150°C	~130°C	Varies (controlled by microwave power)
Reaction Time	Up to 20 hours	~20 hours	< 1 hour
Reported Yield	~37%	>80%	Up to 89%
Inert Atmosphere	Recommended	Recommended	Not required
Key Advantages	Standard, well-established method	Higher yield than basic reflux	Rapid synthesis, high yield, no need for anhydride or inert gas
Key Disadvantages	Long reaction time, lower yield	Long reaction time	Requires specialized microwave reactor

Experimental Protocols

High-Yield Conventional Synthesis Protocol

This protocol is adapted from established high-yield methods.

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial Acetic Acid (anhydrous)

• Acetic Anhydride

• Hexanes

• Trimethylamine N-oxide (optional initiator)

• Ethanol

• Diethyl ether

• Round-bottom flask with reflux condenser

• Heating mantle

• Inert gas supply (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, combine Molybdenum hexacarbonyl, glacial acetic acid, and acetic anhydride.

• Add hexanes to the mixture. This will help to wash down any sublimed Mo(CO)₆ from the condenser during the reaction.[1]

• If desired, a catalytic amount of trimethylamine N-oxide can be added to initiate the reaction.

• Set up the flask for reflux under an inert atmosphere.

• Heat the mixture to reflux (around 130°C) and maintain for approximately 20 hours. The solution will typically turn brown, and a yellow crystalline solid will precipitate.

• After the reaction is complete, allow the mixture to cool to room temperature.

• Filter the yellow solid under an inert atmosphere.

• Wash the collected solid sequentially with ethanol and then diethyl ether to remove impurities.[1]

• Dry the final product under vacuum. The expected product is a yellow to yellow-green crystalline solid.

Microwave-Assisted Synthesis Protocol

This method offers a significant reduction in reaction time and can provide higher yields.

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial Acetic Acid

• Microwave synthesis reactor with a closed vessel

• Ethanol

• Diethyl ether

Procedure:

• In a microwave-safe reaction vessel, combine Molybdenum hexacarbonyl and glacial acetic acid.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture with microwaves for a total of less than 1 hour, with appropriate temperature and pressure controls as specified by the instrument manufacturer.

• After the reaction, allow the vessel to cool to room temperature.

• Filter the resulting yellow precipitate.

• Wash the solid with ethanol and diethyl ether.

• Dry the Molybdenum(II) acetate dimer product under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of Molybdenum(II) acetate dimer.

Caption: Troubleshooting logic for Molybdenum(II) acetate dimer synthesis.

References

• 1. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 2. rsc.org [rsc.org]
• 3. lookchem.com [lookchem.com]
• 4. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 5. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]

Technical Support Center: Purification of Molybdenum(II) Acetate Dimer

This technical support center provides guidance for researchers, scientists, and drug development professionals on the purification of Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄) from trinuclear molybdenum cluster impurities.

Frequently Asked Questions (FAQs)

Q1: What are the typical impurities in a synthesis of Molybdenum(II) acetate dimer?

A1: The most common impurities are unreacted Molybdenum hexacarbonyl (Mo(CO)₆) and trinuclear molybdenum clusters, which are formed as byproducts during the reaction.[1][2] The presence of these impurities can affect the purity and reactivity of the final product.

Q2: What is the appearance of pure Molybdenum(II) acetate dimer?

A2: Pure Molybdenum(II) acetate dimer is a yellow to yellow-green crystalline solid or powder.[1][3] A significant deviation from this color may indicate the presence of impurities.

Q3: How can I visually identify the presence of trinuclear cluster impurities?

A3: While pure Molybdenum(II) acetate dimer is yellow, trinuclear molybdenum clusters are often red or brown solids. The presence of reddish or brownish particulates mixed with the yellow product is a strong visual indicator of trinuclear cluster contamination.

Q4: What are the key solubility differences between Molybdenum(II) acetate dimer and the trinuclear cluster byproducts?

A4: Molybdenum(II) acetate dimer is insoluble in water and only slightly soluble in organic solvents.[1][2] In contrast, trinuclear molybdenum clusters, often in the form of salts like [Mo₃O₂(O₂CCH₃)₆(H₂O)₃]²⁺ with counter-ions, are generally more soluble in aqueous solutions, particularly under acidic conditions. This difference in solubility is the basis for the purification protocol.

Q5: Why is an acidic wash effective for removing trinuclear clusters?

A5: Trinuclear molybdenum clusters are susceptible to hydrolysis in acidic aqueous solutions. The acid helps to break down the cluster structure and replace the acetate ligands with water molecules, increasing their solubility in the aqueous wash solution. The Molybdenum(II) acetate dimer, being insoluble in water, remains as a solid and is unaffected by this process.

Q6: How can I confirm the purity of my Molybdenum(II) acetate dimer after purification?

A6: The purity of the final product can be assessed using several analytical techniques:

• ¹H NMR Spectroscopy: In a suitable deuterated solvent, pure Molybdenum(II) acetate dimer exhibits a characteristic sharp singlet for the acetate protons. One source reports a downfield shift to 14 ppm for the O₂CCH₃ protons.[1] The absence of other significant peaks indicates a high degree of purity.

• Elemental Analysis: The experimentally determined percentages of Carbon, Hydrogen, and Molybdenum should match the theoretical values for the chemical formula C₈H₁₂Mo₂O₈.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic stretches for the acetate ligands and the absence of bands corresponding to water (if the product is anhydrous) or other potential impurities.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Product is a brownish or reddish-yellow color instead of pure yellow.	Presence of trinuclear molybdenum cluster impurities.	Follow the detailed purification protocol below, ensuring thorough washing with the dilute acetic acid solution. Repeat the washing steps if necessary.
Low yield of purified Molybdenum(II) acetate dimer.	- Incomplete initial synthesis reaction.- Loss of product during filtration and washing steps.- Accidental dissolution of the dimer in the wash solvent.	- Optimize the initial synthesis reaction conditions (e.g., reaction time, temperature) to maximize the formation of the dimer.- Use fine filter paper and careful washing techniques to minimize mechanical loss.- Ensure that the wash solvents are not ones in which the dimer has significant solubility. Stick to water and ethanol (B145695) washes as recommended.
¹H NMR spectrum shows multiple peaks in the acetate region.	Incomplete removal of trinuclear clusters or other acetate-containing impurities.	Repeat the purification protocol with particular attention to the acidic washing steps. Ensure the washing is continued until the filtrate is colorless.
Elemental analysis results are inconsistent with the expected formula.	Presence of residual solvents, trinuclear clusters, or other inorganic impurities.	Dry the product thoroughly under vacuum. If impurities are still suspected, repeat the purification process.

Experimental Protocols

Purification of Molybdenum(II) Acetate Dimer by Acidic Washing

This protocol is designed to remove soluble trinuclear molybdenum cluster impurities from a crude reaction mixture containing solid Molybdenum(II) acetate dimer.

Materials:

• Crude Molybdenum(II) acetate dimer

• Deionized water

• Glacial acetic acid

• Ethanol

• Buchner funnel and filter flask

• Filter paper

• Beakers

• Stir plate and stir bar

Procedure:

• Initial Wash: Transfer the crude solid product to a beaker. Add deionized water and stir the slurry for 10-15 minutes. This will remove any highly water-soluble impurities.

• Filtration: Collect the solid by vacuum filtration using a Buchner funnel.

• Acidic Wash:

  • Prepare a dilute acetic acid solution (e.g., 5% v/v in deionized water).

  • Return the solid to a clean beaker and add the dilute acetic acid solution.

  • Stir the slurry vigorously for at least 1 hour. The acidic conditions will promote the hydrolysis and dissolution of the trinuclear cluster impurities.

  • The filtrate may take on a reddish or brownish color as the impurities are removed.

• Filtration: Collect the yellow solid by vacuum filtration.

• Repeat Acidic Wash (if necessary): If the filtrate from the previous step is still colored, repeat the acidic wash with a fresh portion of the dilute acetic acid solution until the filtrate is colorless.

• Water Wash: Wash the filtered solid with several portions of deionized water to remove any residual acetic acid.

• Ethanol Wash: Wash the solid with ethanol to help remove water and any organic-soluble impurities.

• Drying: Dry the purified yellow Molybdenum(II) acetate dimer under vacuum to a constant weight.

Data Presentation

Compound	Appearance	Solubility in Water	Solubility in Dilute Acetic Acid
Molybdenum(II) acetate dimer	Yellow to yellow-green crystalline solid	Insoluble	Insoluble
Trinuclear Molybdenum Clusters	Typically red or brown solids	Soluble (as salts)	Soluble (hydrolysis enhances solubility)

Visualizations

Caption: Experimental workflow for the purification of Molybdenum(II) acetate dimer.

Caption: Troubleshooting logic for assessing the purity of Molybdenum(II) acetate dimer.

References

• 1. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. Molybdenum(II) acetate dimer 1 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]

Technical Support Center: Molybdenum(II) Acetate Dimer Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the recrystallization of Molybdenum(II) acetate (B1210297) dimer. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to assist in obtaining high-purity crystalline material.

Troubleshooting Guide

This guide addresses common issues encountered during the recrystallization of Molybdenum(II) acetate dimer in a question-and-answer format.

Q1: My Molybdenum(II) acetate dimer is not dissolving in the chosen solvent, even with heating.

A1: Molybdenum(II) acetate dimer is known to be only slightly soluble in most organic solvents.[1][2] If solubility is an issue, consider the following:

• Increase Solvent Volume: You may be using an insufficient amount of solvent. Add the solvent in small increments while heating and stirring until the solid dissolves.

• Solvent Choice: Ensure you are using an appropriate solvent. While sparingly soluble in many, solvents like dichloromethane (B109758) or tetrahydrofuran (B95107) (THF) are often used to dissolve similar metal-acetate dimers.

• Particle Size: If the material is in the form of large crystals, grinding it to a fine powder can increase the surface area and improve the rate of dissolution.

Q2: The compound "oiled out" instead of forming crystals upon cooling.

A2: "Oiling out," where the compound separates as a liquid instead of a solid, can occur if the solution is supersaturated at a temperature above the compound's melting point in that solvent system. To address this:

• Add More Solvent: Reheat the mixture until the oil redissolves and then add a small amount of additional hot solvent to decrease the saturation level.

• Slower Cooling: Allow the solution to cool more slowly. Let it first cool to room temperature undisturbed, and then transfer it to a colder environment (e.g., a refrigerator or ice bath).

• Use a Co-solvent System: Introducing an "anti-solvent" (a solvent in which the compound is insoluble) can often induce crystallization.

Q3: No crystals have formed even after the solution has cooled completely.

A3: Crystal formation sometimes requires nucleation to begin. If your solution is clear and no crystals have appeared:

• Scratching: Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches on the glass can provide nucleation sites.

• Seeding: If you have a small crystal of pure Molybdenum(II) acetate dimer, add it to the solution to act as a "seed" for crystal growth.

• Reduce Solvent Volume: It's possible too much solvent was used. Gently heat the solution to evaporate a portion of the solvent to increase the concentration of the dimer and then allow it to cool again.

• Introduce an Anti-solvent: If using a single solvent system, slowly add a miscible anti-solvent (e.g., hexane (B92381) or pentane (B18724) if using dichloromethane or THF as the primary solvent) until the solution becomes slightly turbid, then allow it to stand.

Q4: The resulting crystals are very small or appear impure.

A4: The rate of cooling significantly impacts crystal size and purity.

• Slow Cooling for Larger Crystals: For larger and purer crystals, ensure the cooling process is slow and undisturbed. Rapid cooling tends to trap impurities and result in the formation of smaller crystals.

• Washing: After filtration, wash the crystals with a small amount of cold, fresh solvent (or the anti-solvent) to remove any residual impurities adhering to the crystal surfaces.

• Repeat Recrystallization: If the crystals are still deemed impure, a second recrystallization step may be necessary.

Frequently Asked Questions (FAQs)

Q: What is the general solubility of Molybdenum(II) acetate dimer?

A: Molybdenum(II) acetate dimer is insoluble in water and slightly soluble in organic solvents.[1][2] This low solubility is a key consideration when selecting a recrystallization solvent.

Q: What are some suitable solvent systems for the recrystallization of Molybdenum(II) acetate dimer?

A: While specific literature on the recrystallization of Molybdenum(II) acetate dimer is sparse, methods for analogous quadruply bonded dimolybdenum compounds often employ solvent/anti-solvent systems. Promising combinations include:

• Dichloromethane / Hexane

• Tetrahydrofuran (THF) / Pentane

In these systems, the compound is dissolved in the "solvent" (e.g., dichloromethane or THF) and the "anti-solvent" (e.g., hexane or pentane) is introduced to reduce the overall solubility and induce crystallization.

Q: What are the potential impurities in a synthesis of Molybdenum(II) acetate dimer?

A: The synthesis of Molybdenum(II) acetate dimer often involves the reaction of molybdenum hexacarbonyl with acetic acid.[3] Potential impurities could include unreacted starting materials or trinuclear molybdenum cluster byproducts.[3]

Q: Is Molybdenum(II) acetate dimer air-sensitive?

A: Molybdenum(II) acetate dimer is generally described as an air-stable solid.[1][2] However, it is good practice to handle it under an inert atmosphere (e.g., nitrogen or argon), especially when in solution and heated, to prevent any potential oxidation.

Experimental Protocols

The following is a suggested protocol for the recrystallization of Molybdenum(II) acetate dimer using a solvent/anti-solvent layering technique. This protocol is based on methods used for similar dimolybdenum compounds and general recrystallization principles.

Method: Solvent/Anti-Solvent Recrystallization by Layering

• Dissolution: In a clean, dry test tube or small flask, dissolve the crude Molybdenum(II) acetate dimer in a minimal amount of a suitable solvent (e.g., dichloromethane or THF) at room temperature. Gentle warming may be applied if necessary to achieve dissolution.

• Filtration (Optional): If there are any insoluble impurities, filter the solution through a pipette containing a small plug of glass wool or through a syringe filter into a clean crystallization vessel (e.g., a new test tube or a narrow beaker).

• Layering: Carefully and slowly, layer a less dense anti-solvent (e.g., hexane or pentane) on top of the concentrated solution of the dimer. The anti-solvent should be added gently down the side of the vessel to minimize mixing of the two layers. A typical solvent to anti-solvent ratio to start with is 1:2 to 1:3 by volume.

• Crystallization: Seal the vessel and allow it to stand undisturbed at room temperature. Over time, the anti-solvent will slowly diffuse into the solvent layer, reducing the solubility of the Molybdenum(II) acetate dimer and causing crystals to form at the interface. This process can take several hours to a few days.

• Isolation: Once a sufficient amount of crystals has formed, carefully decant the supernatant.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Quantitative Data

Parameter	Value/Range	Source
Solubility in Water	Insoluble	[1][2]
Solubility in Organic Solvents	Slightly soluble	[1][2]
Suggested Solvent Systems	Dichloromethane/Hexane, THF/Pentane	Inferred from similar compounds
Initial Solvent to Anti-Solvent Ratio	1:2 to 1:3 (v/v)	General Recommendation
Typical Appearance	Yellow to yellow-green needles or powder	[1]

Visualizations

Caption: Workflow for the recrystallization of Molybdenum(II) acetate dimer.

Caption: Troubleshooting decision tree for recrystallization issues.

References

• 1. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. lookchem.com [lookchem.com]

managing air sensitivity of Molybdenum(II) acetate dimer in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Molybdenum(II) acetate (B1210297) dimer, focusing on managing its air sensitivity during experiments.

Frequently Asked Questions (FAQs)

Q1: Is Molybdenum(II) acetate dimer an air-sensitive compound?

A1: There are conflicting reports regarding the air stability of Molybdenum(II) acetate dimer. While some sources describe the solid as "air-stable," this is a relative term.[1][2] The crystalline solid is generally stable when exposed to air for short periods, approximately up to one week, before visible discoloration may occur.[3] However, for long-term storage and to maintain high purity, it is classified as an "air-sensitive" reagent.[4][5] Its sensitivity to oxidation is significantly increased when in solution.[3] Therefore, it is best practice to handle Molybdenum(II) acetate dimer under an inert atmosphere, especially for reactions where stoichiometry and purity are critical.

Q2: What are the recommended storage conditions for Molybdenum(II) acetate dimer?

A2: To ensure the longevity and reactivity of Molybdenum(II) acetate dimer, it should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon). The storage area should be cool, dry, and dark.[2] For optimal preservation, storing at low temperatures, such as ≤ -20°C, is recommended.[4][6]

Q3: What are the visual signs of decomposition for Molybdenum(II) acetate dimer?

A3: Molybdenum(II) acetate dimer is typically a yellow to yellow-green crystalline solid.[2][7] A noticeable change in color, such as darkening or the appearance of brown or green hues, can indicate decomposition due to oxidation or hydrolysis. If the compound appears discolored, it may compromise the outcome of your experiment.

Q4: In which solvents is Molybdenum(II) acetate dimer soluble, and how does this affect its stability?

A4: Molybdenum(II) acetate dimer is insoluble in water and only slightly soluble in most organic solvents. Its solubility can be a limiting factor in its application. When dissolved, its sensitivity to air and moisture increases. Therefore, it is crucial to use anhydrous, deoxygenated solvents and to maintain an inert atmosphere over the solution.

Troubleshooting Guide

This guide addresses common issues encountered during experiments with Molybdenum(II) acetate dimer, with a focus on problems arising from its air sensitivity.

Problem	Potential Cause	Recommended Solution
Low or no product yield in a reaction	Decomposition of Molybdenum(II) acetate dimer: The reagent may have degraded due to improper storage or handling, leading to a lower concentration of the active species.	- Verify Reagent Quality: Check the appearance of the solid Molybdenum(II) acetate dimer for any discoloration. If decomposition is suspected, use a fresh batch.- Employ Strict Inert Atmosphere Techniques: Handle the solid in a glovebox and use Schlenk line techniques for reactions. Ensure all glassware is oven-dried and cooled under an inert gas.
Inconsistent reaction outcomes	Variable exposure to air and moisture: Minor variations in the experimental setup between runs can lead to different levels of reagent decomposition, causing inconsistent results.	- Standardize Experimental Protocol: Follow a consistent and detailed standard operating procedure (SOP) for all experiments. This includes standardized times for transfers and consistent inert gas flow rates.- Use a Controlled Environment: Whenever possible, perform all manipulations within a glovebox to minimize atmospheric exposure.
Formation of unexpected byproducts	Oxidation of the Molybdenum center: The Mo(II) center is susceptible to oxidation, which can lead to the formation of molybdenum oxides or other oxidized species that may catalyze side reactions.	- Degas Solvents Thoroughly: Before use, degas all solvents by sparging with an inert gas (e.g., nitrogen or argon) for an extended period or by using the freeze-pump-thaw method.- Maintain a Positive Pressure of Inert Gas: Ensure a slight positive pressure of inert gas is maintained throughout the reaction to prevent air from entering the system.
Difficulty in dissolving the reagent	Inherent low solubility: Molybdenum(II) acetate dimer has limited solubility in many common organic solvents.	- Solvent Screening: Test the solubility in a range of anhydrous, deoxygenated solvents to find the most suitable one for your reaction.- Gentle Heating: In some cases, gentle heating under an inert atmosphere may aid dissolution. However, be cautious of potential thermal decomposition.

Experimental Protocols

Protocol 1: Handling and Transfer of Solid Molybdenum(II) Acetate Dimer

This protocol outlines the procedure for safely transferring solid Molybdenum(II) acetate dimer from its storage container to a reaction vessel using an inert atmosphere glovebox.

Materials:

• Molybdenum(II) acetate dimer in a sealed container

• Spatula

• Weighing paper or boat

• Reaction flask with a septum-sealed sidearm

• Glovebox with an inert atmosphere (N₂ or Ar)

Procedure:

• Introduce the sealed container of Molybdenum(II) acetate dimer, spatula, weighing paper, and reaction flask into the glovebox antechamber.

• Evacuate and refill the antechamber with the inert gas of the glovebox at least three times.

• Transfer all items into the main chamber of the glovebox.

• Allow the items to sit in the glovebox atmosphere for at least 15-20 minutes to ensure any residual air is removed.

• Carefully open the container of Molybdenum(II) acetate dimer.

• Using the spatula, weigh the desired amount of the solid onto the weighing paper.

• Promptly and carefully transfer the weighed solid into the reaction flask.

• Seal the reaction flask.

• Tightly reseal the main container of Molybdenum(II) acetate dimer.

• The reaction flask containing the Molybdenum(II) acetate dimer can now be used for the next synthetic step within the glovebox or removed for use with a Schlenk line.

Protocol 2: Setting up a Reaction Using Schlenk Line Techniques

This protocol describes how to set up a reaction involving Molybdenum(II) acetate dimer using a Schlenk line to maintain an inert atmosphere.

Materials:

• Reaction flask containing the pre-weighed Molybdenum(II) acetate dimer (from Protocol 1)

• Schlenk line with a dual vacuum/inert gas manifold

• Anhydrous, deoxygenated solvent in a septum-sealed bottle

• Syringes and needles (oven-dried)

• Magnetic stir bar and stir plate

Procedure:

• Ensure the reaction flask containing the Molybdenum(II) acetate dimer and a magnetic stir bar is sealed with a rubber septum.

• Connect the sidearm of the flask to the Schlenk line via thick-walled tubing.

• Carefully evacuate the flask under vacuum, being cautious not to pull the fine powder into the line.

• Refill the flask with inert gas from the manifold.

• Repeat the evacuate/refill cycle three to five times to ensure a completely inert atmosphere.

• Using a dry, nitrogen-flushed syringe and needle, draw up the required volume of anhydrous, deoxygenated solvent.

• Insert the needle through the septum of the reaction flask and slowly add the solvent while stirring.

• Maintain a positive pressure of inert gas throughout the reaction, which can be monitored with an oil bubbler attached to the Schlenk line.

Visualizations

Caption: Workflow for handling Molybdenum(II) acetate dimer.

Caption: Decision tree for troubleshooting low reaction yields.

References

• 1. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 2. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 3. Enhancing the Air Stability of Dimolybdenum Paddlewheel Complexes: Redox Tuning through Fluorine Substituents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lookchem.com [lookchem.com]
• 5. Molybdenum(II) acetate dimer | I-molybdenum tetraacetate | C8H12Mo2O8 - Ereztech [ereztech.com]
• 6. MOLYBDENUM(II) ACETATE DIMER｜14221-06-8｜lookchem [lookchem.com]
• 7. 018239.03 [thermofisher.com]

Technical Support Center: Molybdenum(II) Acetate Dimer Thermal Stability and Decomposition

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the thermal stability and decomposition of Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄). The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is the general thermal stability of Molybdenum(II) acetate dimer?

A1: Molybdenum(II) acetate dimer is a relatively stable coordination compound at room temperature. However, it is sensitive to air and moisture, and its thermal stability is influenced by the atmospheric conditions during heating.[1][2] Decomposition occurs at elevated temperatures.

Q2: What are the expected decomposition products of Molybdenum(II) acetate dimer?

A2: Under oxidative conditions (e.g., in the presence of air), Molybdenum(II) acetate dimer is expected to decompose to form molybdenum oxides (such as MoO₃) and carbon oxides.[3] In an inert atmosphere (e.g., nitrogen or argon), the decomposition is likely to yield metallic molybdenum or molybdenum carbide, along with organic fragments from the acetate ligands. The exact nature and distribution of products can vary with experimental conditions.

Q3: Are there any specific handling precautions I should take when preparing for a thermal analysis experiment?

A3: Yes, due to its air and moisture sensitivity, it is crucial to handle Molybdenum(II) acetate dimer in an inert atmosphere, such as a glovebox.[1] All solvents and gases used should be thoroughly dried and deoxygenated. Samples should be loaded into the analysis crucibles within the inert environment to prevent premature degradation.

Q4: What are the recommended storage conditions to ensure the integrity of the compound before thermal analysis?

A4: To maintain its stability, Molybdenum(II) acetate dimer should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) and at a low temperature, ideally at -20°C.[2] It should be protected from light.

Troubleshooting Guide for Thermal Analysis

This guide addresses common problems encountered during Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) of Molybdenum(II) acetate dimer.

Issue	Potential Cause	Recommended Solution
Unexpected mass loss at low temperatures in TGA.	Sample contamination with moisture or solvents. Premature decomposition due to air exposure during sample loading.	Ensure the sample is properly dried under vacuum before analysis. Handle and load the sample in a glovebox under an inert atmosphere.
Inconsistent or non-reproducible TGA/DSC curves.	Inhomogeneous sample. Inconsistent sample packing in the crucible. Fluctuation in the purge gas flow rate.	Ensure the sample is a fine, homogeneous powder. Pack the sample consistently in the crucible for each run. Check and maintain a stable purge gas flow rate throughout the experiment.
Baseline drift or noise in the DSC signal.	Contamination of the DSC cell or crucible. Poor thermal contact between the crucible and the sensor.	Clean the DSC cell and use new or thoroughly cleaned crucibles for each experiment. Ensure the crucible bottom is flat and makes good contact with the sensor.
Reaction with the crucible material.	At high temperatures, the decomposition products might react with standard aluminum or platinum crucibles.	For high-temperature experiments, consider using inert crucible materials such as alumina (B75360) (Al₂O₃) or sapphire.
Sharp, unexplained peaks or steps in the TGA curve.	Static electricity effects on the microbalance. Mechanical vibrations affecting the instrument.	Use an anti-static device when handling the sample and crucible. Isolate the instrument from vibrations.

Experimental Protocols

Below are generalized methodologies for conducting TGA and DSC experiments on Molybdenum(II) acetate dimer. These should be adapted based on the specific instrumentation and experimental goals.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of Molybdenum(II) acetate dimer.

Methodology:

• Sample Preparation: In an inert atmosphere glovebox, accurately weigh 5-10 mg of finely ground Molybdenum(II) acetate dimer into a TGA crucible (alumina or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Purge the furnace with high-purity nitrogen or argon gas at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an inert atmosphere. For oxidative decomposition studies, use a synthetic air purge.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to 800°C at a constant heating rate of 10°C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset and peak decomposition temperatures from the TGA and derivative thermogravimetric (DTG) curves.

Differential Scanning Calorimetry (DSC)

Objective: To identify phase transitions and measure the enthalpy changes associated with the decomposition of Molybdenum(II) acetate dimer.

Methodology:

• Sample Preparation: In an inert atmosphere glovebox, weigh 2-5 mg of the sample into a hermetically sealed aluminum or copper pan. An empty, hermetically sealed pan should be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with high-purity nitrogen or argon at a flow rate of 20-50 mL/min.

• Thermal Program:

  • Equilibrate the sample at 30°C.

  • Heat the sample from 30°C to a temperature just beyond the final decomposition event observed in TGA, at a heating rate of 10°C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify endothermic and exothermic peaks corresponding to phase transitions and decomposition events. Integrate the peak areas to determine the enthalpy changes.

Logical Workflow for Thermal Analysis

The following diagram illustrates a logical workflow for investigating the thermal stability and decomposition of Molybdenum(II) acetate dimer.

Workflow for Thermal Analysis

References

• 1. Molybdenum(II) acetate dimer | I-molybdenum tetraacetate | C8H12Mo2O8 - Ereztech [ereztech.com]
• 2. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 3. DSpace [repository.mines.edu]

storage conditions for Molybdenum(II) acetate dimer to prevent degradation

Technical Support Center: Molybdenum(II) Acetate (B1210297) Dimer

Welcome to the technical support center for Molybdenum(II) acetate dimer. This guide is intended for researchers, scientists, and drug development professionals to ensure the proper storage and handling of this compound, preventing its degradation and ensuring experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the optimal ?

A1: Molybdenum(II) acetate dimer is sensitive to air, moisture, and light.[1] To ensure its stability, it should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).[2] The recommended storage temperature is -20°C.[1][3][4][5]

Q2: I've noticed a color change in my Molybdenum(II) acetate dimer, from yellow-green to a duller shade. What could be the cause?

A2: A color change may indicate degradation of the compound. This can be caused by exposure to air, moisture, or light, leading to oxidation.[1][6] It is crucial to handle the product under an inert atmosphere and minimize its exposure to ambient conditions.

Q3: Can I handle Molybdenum(II) acetate dimer on the open bench?

A3: Due to its air and moisture sensitivity, it is highly recommended to handle Molybdenum(II) acetate dimer in a glovebox or under a continuous stream of an inert gas.[2] If this is not possible, handling should be done as quickly as possible, minimizing exposure to the atmosphere.

Q4: What are the known incompatibilities of Molybdenum(II) acetate dimer?

A4: Molybdenum(II) acetate dimer is incompatible with strong oxidizing agents.[1] Contact with these substances should be avoided to prevent vigorous and potentially hazardous reactions.

Q5: What are the decomposition products of Molybdenum(II) acetate dimer?

A5: Upon heating, Molybdenum(II) acetate dimer decomposes to Molybdenum oxide.[7] In the event of a fire, hazardous decomposition products can include carbon oxides and Molybdenum oxides.[1]

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Unexpected reaction outcomes or low yields	Degradation of the Molybdenum(II) acetate dimer due to improper storage or handling.	Verify the purity of the compound using a suitable analytical technique (see Experimental Protocols). Ensure all future handling is performed under a strict inert atmosphere.
Compound appears discolored or clumped	Exposure to air and/or moisture.	Discard the degraded material. When opening a new container, ensure it is brought to room temperature before opening to prevent condensation. Handle exclusively in a glovebox or under inert gas.
Inconsistent results between batches	Variation in the purity of the Molybdenum(II) acetate dimer.	Qualify each new batch of the compound upon receipt using a standardized analytical method to ensure it meets the required specifications for your experiment.

Storage Conditions Summary

Parameter	Recommended Condition	Rationale
Temperature	-20°C[1][3][4][5]	To minimize thermal decomposition and maintain long-term stability.
Atmosphere	Inert gas (e.g., Argon, Nitrogen)[1][2]	To prevent oxidation due to sensitivity to air and moisture.
Light	Store in the dark (amber vial)[1]	To prevent light-induced degradation.
Container	Tightly sealed container[1]	To prevent ingress of air and moisture.

Experimental Protocols

Protocol: Purity Assessment of Molybdenum(II) Acetate Dimer by UV-Vis Spectroscopy

This protocol provides a general method to assess the purity of Molybdenum(II) acetate dimer by comparing its UV-Vis spectrum to that of a known standard.

Materials:

• Molybdenum(II) acetate dimer (sample and a trusted standard)

• Anhydrous, deoxygenated solvent (e.g., dichloromethane (B109758) or acetonitrile)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Glovebox or Schlenk line

Procedure:

• Preparation of Standard Solution:

  • Inside a glovebox, accurately weigh a small amount of the standard Molybdenum(II) acetate dimer.

  • Dissolve it in the anhydrous, deoxygenated solvent to a known concentration (e.g., 0.05 mg/mL).

  • Ensure the solution is homogenous.

• Preparation of Sample Solution:

  • Following the same procedure as for the standard, prepare a solution of the Molybdenum(II) acetate dimer sample at the same concentration.

• Spectroscopic Measurement:

  • Set the spectrophotometer to scan a wavelength range appropriate for Molybdenum(II) acetate dimer (a broad range, e.g., 300-800 nm, is a good starting point).

  • Use the pure solvent as a blank to zero the spectrophotometer.

  • Record the UV-Vis spectrum of the standard solution.

  • Thoroughly rinse the cuvette with the solvent and then record the spectrum of the sample solution.

• Data Analysis:

  • Compare the absorption maxima (λmax) and the overall shape of the sample's spectrum to the standard's spectrum.

  • Significant shifts in λmax or the appearance of new peaks in the sample's spectrum may indicate the presence of impurities or degradation products.

  • The molar absorptivity can also be calculated and compared to literature values if available.

Visual Guides

References

• 1. MOLYBDENUM(II) ACETATE DIMER - Safety Data Sheet [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. 乙酸钼(II)二聚体 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 酢酸モリブデン(II)ダイマー 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. 14221-06-8 CAS MSDS (MOLYBDENUM(II) ACETATE DIMER) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. nbinno.com [nbinno.com]
• 7. americanelements.com [americanelements.com]

troubleshooting low yield in the preparation of dimolybdenum tetraacetate

This guide provides troubleshooting advice and answers to frequently asked questions for researchers encountering low yields or other issues during the preparation of dimolybdenum tetraacetate (Mo₂(O₂CCH₃)₄).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My final product yield is significantly lower than the reported 80-90%. What are the most common causes?

A1: Low yield is a frequent issue that can typically be traced back to a few critical experimental parameters. The most common causes include:

• Presence of Oxygen: The synthesis involves the oxidation of Mo(0) to Mo(II). Uncontrolled exposure to air can lead to over-oxidation or the formation of undesired molybdenum oxides. It is crucial to maintain a strictly inert atmosphere (Nitrogen or Argon) throughout the reaction and filtration process.[1]

• Moisture in Reagents or Glassware: Water can interfere with the reaction and potentially lead to the formation of byproducts. Ensure all glassware is oven-dried before use and that all solvents and reagents are anhydrous.[1]

• Sublimation of Molybdenum Hexacarbonyl: Mo(CO)₆ is volatile and can sublime into the condenser, effectively removing it from the reaction mixture.[2][3] This can be mitigated by adding a high-boiling, inert co-solvent like hexanes and ensuring the condenser is functioning efficiently.[2][3] If sublimation occurs, the solid should be carefully pushed back into the reaction flask.[2][3]

• Inadequate Reaction Time or Temperature: The reaction requires prolonged heating (reflux) to go to completion. Insufficient reaction time or a temperature below the required reflux temperature will result in incomplete conversion of the starting material.

Q2: The color of my product is greenish or brown, not the characteristic bright yellow. What does this indicate?

A2: The expected product, dimolybdenum tetraacetate, is a bright yellow crystalline solid.[4] Deviations in color often suggest the presence of impurities:

• Greenish Tint: This may indicate the presence of higher oxidation state molybdenum species, which can form if the reaction is exposed to air.

• Brown Color: A brown coloration can result from the formation of trinuclear molybdenum clusters, which are known byproducts of this synthesis.[4] It can also indicate decomposition or the presence of other impurities.

Q3: I observed a solid subliming and clogging the condenser. Why is this dangerous and how can I prevent it?

A3: The sublimed solid is molybdenum hexacarbonyl (Mo(CO)₆).[2][3] This situation is extremely hazardous because the reaction generates gaseous byproducts, including hydrogen (H₂) and carbon monoxide (CO).[5] If the condenser becomes clogged, pressure can build up within the sealed apparatus, leading to a risk of explosion.[2][3]

Prevention:

• Use a Co-solvent: Add hexanes to the reaction mixture. The hexanes will reflux and wash the subliming Mo(CO)₆ back into the reaction flask.[2][3]

• Ensure an Open System: Make sure the top of the condenser is open to a bubbler or a nitrogen line that is not a closed system, allowing for the safe release of generated gases.[2][3]

• Monitor the Reaction: Especially in the initial hours, monitor for any sublimation. If it occurs, carefully dislodge the solid and return it to the flask.[2][3]

Q4: Is the addition of acetic anhydride (B1165640) necessary? What is its role?

A4: Yes, acetic anhydride is a crucial component in many high-yield preparations. It acts as a water scavenger, ensuring the reaction medium remains anhydrous. This is critical for preventing the formation of unwanted byproducts and achieving a high yield of the desired dimolybdenum tetraacetate.

Quantitative Data on Synthesis Parameters

Direct comparative studies on the effect of varying reaction parameters on yield are not abundant in the literature. However, different established protocols provide insight into the conditions required for a successful synthesis.

Reference Protocol	Molar Ratio (Mo(CO)₆:HOAc)	Solvent System	Temperature (°C)	Time (h)	Reported Yield (%)
Girolami, et al.[2][3]	~1:150	1,2-Dichlorobenzene, Acetic Acid/Anhydride, Hexanes	Reflux	Not Specified	>80%
Royal Society of Chemistry[1]	~1:158	Acetic Acid, Acetic Anhydride, Hexane	130	20	37.1%

Note: The significant difference in yield can be attributed to other factors such as the specific experimental setup, scale, and purification methods.

Detailed Experimental Protocol

This protocol is synthesized from high-yield procedures reported in the literature.[1][2][3]

Safety Precautions:

• Molybdenum hexacarbonyl (Mo(CO)₆) is highly toxic. Handle it in a well-ventilated fume hood. Avoid inhalation of dust or contact with skin.[2][3]

• Acetic acid and acetic anhydride are corrosive.[2][3]

• 1,2-Dichlorobenzene is a suspected carcinogen.[2][3]

• The reaction evolves carbon monoxide and hydrogen gas, which are flammable and toxic.

Procedure:

• Apparatus Setup: In a fume hood, equip an oven-dried 1 L three-necked round-bottom flask with a reflux condenser (topped with a nitrogen inlet), a mechanical stirrer, and a stopper.

• Inert Atmosphere: Purge the entire apparatus with nitrogen gas for at least 15-20 minutes. Maintain a positive nitrogen flow throughout the experiment.

• Charging Reagents: To the flask, add molybdenum hexacarbonyl (Mo(CO)₆). Then, via cannula or syringe, add 1,2-dichlorobenzene, a 10:1 (v/v) mixture of acetic acid/acetic anhydride, and hexanes.

• Reaction: With vigorous stirring, heat the mixture to a gentle reflux. The solution will turn brown, and a bright yellow crystalline solid will begin to precipitate.

• Monitoring: Maintain reflux for the specified time (e.g., 20 hours, though shorter times may be sufficient with optimized conditions). Periodically check the condenser for any sublimed Mo(CO)₆ and carefully return it to the flask if necessary.

• Isolation: After the reflux period, cool the mixture to room temperature. Collect the yellow solid by filtration under a nitrogen atmosphere (e.g., using a Schlenk filter).

• Washing: Wash the collected crystals sequentially with degassed ethanol (B145695) and then with diethyl ether to remove any soluble impurities.

• Drying: Dry the final product under high vacuum for several hours. The resulting product should be a bright yellow, crystalline solid.

Visual Workflow Guides

Caption: Troubleshooting flowchart for low yield in dimolybdenum tetraacetate synthesis.

Caption: General experimental workflow for the synthesis of dimolybdenum tetraacetate.

References

• 1. rsc.org [rsc.org]
• 2. cris.huji.ac.il [cris.huji.ac.il]
• 3. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 4. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]

identifying impurities in Molybdenum(II) acetate dimer via spectroscopy

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄). The focus is on identifying common impurities using various spectroscopic techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Molybdenum(II) acetate dimer sample?

A1: The most common impurities often arise from the synthesis process. When Molybdenum(II) acetate dimer is prepared by treating molybdenum hexacarbonyl (Mo(CO)₆) with acetic acid, trinuclear molybdenum clusters can form as byproducts.[1] Other potential impurities include unreacted starting materials or solvent adducts.

Q2: My Molybdenum(II) acetate dimer sample is a slightly different color than the expected yellow. What could this indicate?

A2: Molybdenum(II) acetate dimer is typically a yellow, diamagnetic, and air-stable solid.[1] A deviation from this color, such as a greenish or brownish tint, could indicate the presence of impurities, such as trinuclear molybdenum clusters or oxidation products. Further spectroscopic analysis is recommended to identify the nature of the impurity.

Q3: Is Molybdenum(II) acetate dimer air-sensitive?

A3: While generally considered air-stable, Molybdenum(II) acetate dimer is listed as "Air Sensitive".[1] Prolonged exposure to air, especially in solution, can lead to oxidation. It is best practice to handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, particularly during sample preparation for spectroscopic analysis.

Q4: What spectroscopic techniques are most useful for identifying impurities in my sample?

A4: A combination of spectroscopic techniques is recommended for a comprehensive analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Useful for identifying diamagnetic impurities and assessing the overall purity of the diamagnetic Molybdenum(II) acetate dimer.

• Infrared (IR) Spectroscopy: Helps in identifying the coordination environment of the acetate ligands and detecting the presence of other functional groups from impurities.

• UV-Visible (UV-Vis) Spectroscopy: Can indicate the presence of species that absorb at different wavelengths than the dimer, often related to different electronic transitions in impurities.

• Mass Spectrometry (MS): Provides direct evidence for the mass of the dimer and can help identify impurities with different molecular weights, such as trinuclear clusters.

Troubleshooting Guides

This section provides guidance on interpreting spectroscopic data to identify potential impurities in your Molybdenum(II) acetate dimer sample.

Issue 1: Unexpected Signals in the ¹H NMR Spectrum

• Symptom: You observe additional peaks in the ¹H NMR spectrum besides the characteristic singlet for the acetate protons of the dimer. The main peak for the acetate protons in Molybdenum(II) acetate dimer should be a sharp singlet.

• Possible Cause:

  • Trinuclear Molybdenum Cluster Impurities: Some trinuclear molybdenum acetate clusters are paramagnetic, which can lead to broadened signals or signals with unusual chemical shifts in the ¹H NMR spectrum.[1] For example, one report mentions that a related cation gives an ¹H NMR spectrum with lines at 15.6 and 27.1 ppm.[1]

  • Residual Solvents: Peaks corresponding to common laboratory solvents may be present.

  • Acetic Acid: Unreacted acetic acid will show a characteristic peak around 2.1 ppm (this can vary with solvent and concentration) and a broader peak for the acidic proton.

• Troubleshooting Workflow:

  A workflow for troubleshooting unexpected ¹H NMR signals.

Issue 2: Anomalous Bands in the IR Spectrum

• Symptom: Your IR spectrum shows bands that are not characteristic of the bridging acetate ligands in the Molybdenum(II) acetate dimer structure.

• Possible Cause:

  • Trinuclear Molybdenum Clusters: These clusters may have different acetate binding modes (e.g., terminal in addition to bridging), leading to different C-O stretching frequencies.

  • Unreacted Acetic Acid: Presence of free acetic acid will result in a broad O-H stretching band around 3000 cm⁻¹ and a C=O stretch for the carboxylic acid around 1700-1720 cm⁻¹.

  • Solvent Adducts: Coordinated solvent molecules will exhibit their characteristic IR bands.

• Troubleshooting Summary:

Spectroscopic Observation	Potential Impurity	Recommended Action
Broad band at ~3000 cm⁻¹	Acetic Acid	Check for corresponding C=O stretch at ~1710 cm⁻¹ and confirm with NMR.
Bands outside the typical bridging carboxylate region	Trinuclear Clusters or other species	Compare with literature spectra of known molybdenum acetate clusters.
Additional sharp peaks	Coordinated Solvent	Identify solvent from peaks and confirm with NMR.

Issue 3: Unexpected Peaks in the Mass Spectrum

• Symptom: The mass spectrum shows significant peaks at m/z values higher than that of the Molybdenum(II) acetate dimer (C₈H₁₂Mo₂O₈, MW ≈ 428.10 g/mol ).

• Possible Cause:

  • Trinuclear Molybdenum Clusters: These clusters will have a significantly higher molecular weight. For example, a species like [Mo₃(µ₃-O)₂(O₂CCH₃)₆(H₂O)₃]²⁺ would have a different and more complex isotopic pattern.[2]

• Troubleshooting Logic:

  A decision tree for analyzing high m/z peaks in the mass spectrum.

Data Presentation

Table 1: Key Spectroscopic Data for Molybdenum(II) Acetate Dimer and Potential Impurities

Spectroscopic Technique	Molybdenum(II) Acetate Dimer (Expected)	Potential Impurity Signature
¹H NMR	Sharp singlet for acetate protons	Broadened signals, additional sharp peaks (solvents, acetic acid), or significantly shifted peaks (paramagnetic species).[1]
IR Spectroscopy	ν(Mo–Mo) at ~404 cm⁻¹.[3] Characteristic bridging ν(COO) bands.	Broad O-H stretch (~3000 cm⁻¹) for acetic acid. Additional ν(COO) bands for different coordination modes in clusters.
UV-Vis Spectroscopy	Characteristic absorptions for the δ to δ* transition.	Additional absorption bands at different wavelengths, potentially altering the sample's color.
Mass Spectrometry	Isotopic cluster centered around m/z ≈ 428.[4]	Peaks at higher m/z values corresponding to trinuclear or larger clusters.

Experimental Protocols

Protocol 1: NMR Sample Preparation for Air-Sensitive Molybdenum(II) Acetate Dimer

This protocol is designed for acquiring NMR spectra of the diamagnetic Molybdenum(II) acetate dimer while minimizing exposure to air.

• Glovebox Preparation:

  • Ensure a dry, inert atmosphere (N₂ or Ar) in the glovebox.

  • Bring a clean, dry NMR tube, cap, and a small vial with a stir bar into the glovebox.

• Sample Weighing and Dissolution:

  • In the glovebox, weigh approximately 5-10 mg of Molybdenum(II) acetate dimer into the vial.

  • Add ~0.6-0.7 mL of a dry, deuterated solvent (e.g., CDCl₃, C₆D₆).

  • Stir until the sample is fully dissolved.

• Transfer to NMR Tube:

  • Using a clean, dry pipette, transfer the solution to the NMR tube.

  • Securely cap the NMR tube.

• Sealing and Removal:

  • For extra precaution, wrap the cap with Parafilm.

  • Remove the sealed NMR tube from the glovebox for analysis.

• Acquisition:

  • Acquire the ¹H and ¹³C NMR spectra as you would for a standard diamagnetic sample.

Protocol 2: IR Spectroscopy Sample Preparation (Nujol Mull)

• Sample Grinding:

  • In a clean, dry agate mortar and pestle, grind a small amount (1-2 mg) of Molybdenum(II) acetate dimer to a fine powder. This should be done quickly to minimize air exposure.

• Mull Preparation:

  • Add 1-2 drops of Nujol (mineral oil) to the powdered sample.

  • Grind the mixture until a uniform, paste-like consistency is achieved.

• Sample Mounting:

  • Transfer a small amount of the mull onto one KBr or NaCl plate using a spatula.

  • Place a second salt plate on top and gently press and rotate to create a thin, even film.

• Data Acquisition:

  • Place the salt plates in the spectrometer's sample holder.

  • Acquire a background spectrum of the clean salt plates.

  • Acquire the sample spectrum.

Protocol 3: UV-Visible Spectroscopy

• Solution Preparation:

  • Prepare a stock solution of Molybdenum(II) acetate dimer in a suitable, dry, UV-grade solvent (e.g., THF, CH₂Cl₂) of a known concentration. This should ideally be done in a glovebox.

  • Prepare a dilute solution from the stock solution to ensure the absorbance is within the linear range of the spectrophotometer (typically < 1.5).

• Spectrometer Setup:

  • Use a matched pair of quartz cuvettes.

  • Fill one cuvette with the pure solvent to be used as a blank.

• Data Acquisition:

  • Record a baseline spectrum with the blank cuvette.

  • Rinse the sample cuvette with the sample solution before filling.

  • Record the UV-Vis spectrum of the sample solution over the desired wavelength range (e.g., 200-800 nm).

Protocol 4: Electrospray Ionization Mass Spectrometry (ESI-MS)

• Sample Preparation:

  • In a glovebox, prepare a dilute solution (e.g., 1-10 µM) of the Molybdenum(II) acetate dimer in a suitable solvent for ESI-MS (e.g., acetonitrile, methanol).

  • The solvent should be of high purity to minimize background ions.

• Instrument Setup:

  • Set the ESI-MS to operate in either positive or negative ion mode.

  • Optimize the source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to achieve a stable signal with minimal fragmentation.

• Data Acquisition:

  • Infuse the sample solution into the mass spectrometer at a constant flow rate.

  • Acquire the mass spectrum over a mass range that includes the expected m/z of the dimer and potential higher mass impurities (e.g., m/z 200-1500).

  • Analyze the isotopic distribution pattern to confirm the presence of two molybdenum atoms in the detected ions.

References

• 1. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 2. Redox chemistry of the acetato-bridged clusters [M3(mu3-O)n(mu-O2CCH3)6(H2O)3]2+ (M = Mo, W, n = 1, 2): reversible redox between mono-micro3-oxo d8 M(III)2M(IV) and d9 M(III)3 forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Infrared, Raman, and resonance-Raman spectra of [Mo2(O2CCH3)4] and [Mo2(O2CCD3)4] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Molybdenum, tetrakis[mu-(acetato-kappaO:kappaO')]di-, (Mo-Mo) (9CI) | C8H12Mo2O8 | CID 366095 - PubChem [pubchem.ncbi.nlm.nih.gov]

safe handling procedures for molybdenum hexacarbonyl precursor

Technical Support Center: Molybdenum Hexacarbonyl

This guide provides essential safety information, handling procedures, and emergency protocols for researchers, scientists, and drug development professionals working with molybdenum hexacarbonyl.

Frequently Asked Questions (FAQs)

Q1: What is molybdenum hexacarbonyl and what are its primary hazards?

Molybdenum hexacarbonyl, with the chemical formula Mo(CO)₆, is a colorless, volatile, and air-stable solid compound.[1] It is widely used in organometallic chemistry and as a precursor for creating molybdenum-containing catalysts and thin films.[2] The primary hazards are its high acute toxicity if inhaled, swallowed, or in contact with skin.[2][3][4] It can decompose upon heating (above 150°C) or in the presence of moist air, releasing highly toxic carbon monoxide gas.[2][5]

Q2: What are the immediate symptoms of exposure to molybdenum hexacarbonyl?

While detailed toxicological properties are not fully investigated, exposure may cause irritation to the skin, eyes, and respiratory tract.[4][5] Due to the potential release of carbon monoxide, it is reasonable to assume that it can complex with hemoglobin.[5] Symptoms of acute molybdenum intoxication can include diarrhea, fatigue, and anemia.[6] High doses may lead to toxic effects on the liver and kidneys.[6]

Q3: How should molybdenum hexacarbonyl be stored?

Molybdenum hexacarbonyl should be stored in a tightly closed container in a cool, dry, and well-ventilated area.[3][7][8][9] It should be kept away from heat, incompatible materials like oxidizing agents, and stored in the dark.[2][5] The recommended storage temperature is between 10°C and 25°C.[10] Containers should be clearly labeled and checked for leaks.[8]

Q4: What personal protective equipment (PPE) is required when handling this precursor?

The following PPE is mandatory when working with molybdenum hexacarbonyl:

• Hand Protection: Neoprene or nitrile rubber gloves.[5]

• Eye Protection: Chemical safety goggles. Contact lenses should not be worn.[5]

• Skin and Body Protection: Wear suitable protective clothing to prevent skin exposure.[5][10]

• Respiratory Protection: A NIOSH-certified dust and mist respirator is recommended, especially where inhalation exposure may occur or when dusts are generated.[5][6] All handling should ideally be done within a chemical fume hood or with local exhaust ventilation.[3][6]

Q5: How should molybdenum hexacarbonyl waste be disposed of?

Waste material is classified as hazardous and must be disposed of in accordance with local, national, and international regulations.[3][7][11] Do not mix with other waste and leave chemicals in their original containers.[6] One recommended disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and exhaust system.[10] Always dispose of the material and its container at a licensed or approved waste disposal site.[5][6]

Troubleshooting Guides

Q1: I've discovered a small spill of molybdenum hexacarbonyl powder in the fume hood. What should I do?

• Restrict Access: Ensure no unnecessary personnel enter the area.[5]

• Wear Proper PPE: Before cleaning, ensure you are wearing the appropriate PPE, including gloves, goggles, lab coat, and a respirator.[5]

• Clean the Spill: Carefully sweep or shovel the solid material into a suitable, labeled container for hazardous waste disposal.[5][8] Avoid generating dust during cleanup.[6][8][12]

• Decontaminate: Wipe the area with a suitable solvent (consult your institution's safety guidelines) and wash the area thoroughly.

• Dispose of Waste: Seal the container with the spilled material and dispose of it as hazardous waste according to your institution's protocols.[5]

Q2: What are the first aid procedures in case of accidental exposure?

• Inhalation: Remove the individual to fresh air immediately.[3][7] If they are not breathing, provide artificial respiration.[3][12] Seek immediate medical attention.[7][12]

• Skin Contact: Take off all contaminated clothing immediately.[6][7] Wash the affected skin area with plenty of soap and water for at least 15 minutes.[4][5] Seek immediate medical attention.[3][4]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[4][5] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink two glasses of water at most.[6][7] Never give anything by mouth to an unconscious person.[4][5] Seek immediate medical attention.[5][12]

Q3: The material has changed color from white to a yellowish tint. Is it still usable?

A color change may indicate decomposition or contamination. Molybdenum hexacarbonyl can slowly decompose in contact with moist air.[5] It is recommended to test a small, representative sample to verify its purity and suitability for your experiment. If decomposition is suspected, handle with extreme caution due to the potential presence of carbon monoxide. For critical applications, it is best to use fresh, unopened material.

Quantitative Data

The following table summarizes the occupational exposure limits for molybdenum, the metallic component of the precursor.

Parameter	Value	Jurisdiction/Source
TWA (Inhalable particulate matter)	10 mg/m³	ACGIH / Malaysia OSH[6][7]
TWA (Respirable particulate matter)	3 mg/m³	ACGIH[4][6]
TWA (Total dust)	15 mg/m³	OSHA Z-1[6]

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Experimental Protocols

Protocol 1: Standard Operating Procedure for Handling Molybdenum Hexacarbonyl

This protocol outlines the essential steps for safely handling molybdenum hexacarbonyl powder in a research laboratory setting.

• Preparation: 1.1. Work exclusively within a certified chemical fume hood with sufficient airflow.[6] 1.2. Ensure a safety shower and eyewash station are readily accessible.[4][5] 1.3. Don all required PPE: nitrile gloves, chemical safety goggles, and a full-coverage lab coat.[5] 1.4. Prepare all necessary glassware and equipment and place it in the fume hood. 1.5. Have a designated, labeled waste container ready for contaminated materials.

• Procedure: 2.1. Before opening, allow the container to reach room temperature to prevent moisture condensation. 2.2. Carefully open the container, avoiding any sudden movements that could create dust. 2.3. Use a spatula to weigh the desired amount of the solid on weighing paper or in a container. Perform this task slowly and deliberately to minimize dust generation.[8] 2.4. Once the desired amount is weighed, securely close the main container.[8] 2.5. Transfer the weighed precursor to the reaction vessel. 2.6. Clean any residual powder from the spatula and weighing paper using a cloth lightly dampened with a suitable solvent, and dispose of it in the designated hazardous waste container.

• Cleanup: 3.1. Wipe down the work surface inside the fume hood. 3.2. Dispose of all contaminated disposable materials (gloves, weighing paper, wipes) in the designated hazardous waste container.[6] 3.3. Wash hands thoroughly with soap and water after the procedure is complete.[5][8]

Visualizations

Below are diagrams illustrating key workflows and logical relationships for handling molybdenum hexacarbonyl.

Caption: Workflow for Safe Handling of Molybdenum Hexacarbonyl.

Caption: Emergency Decision Tree for Accidental Exposure.

References

• 1. Molybdenum hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Molybdenum hexacarbonyl | Hexacarbonylmolybdenum | Mo(CO)6 – Ereztech [ereztech.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. gelest.com [gelest.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 9. fishersci.com [fishersci.com]
• 10. biosynth.com [biosynth.com]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. ereztech.com [ereztech.com]

effect of solvent purity on Molybdenum(II) acetate dimer synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Molybdenum(II) acetate (B1210297) dimer. The information is presented in a question-and-answer format to directly address common issues encountered during the experimental process, with a focus on the critical role of solvent purity.

Troubleshooting Guides

Issue 1: Low or No Yield of Yellow Crystalline Product

Question: I performed the synthesis of Molybdenum(II) acetate dimer from Molybdenum hexacarbonyl and acetic acid, but I obtained a very low yield of the desired yellow product. What could be the potential causes related to my solvents?

Answer: A low yield of Molybdenum(II) acetate dimer is frequently linked to the purity of the solvents used in the reaction. The synthesis involves the oxidation of Molybdenum(0) to Molybdenum(II), making the reaction highly sensitive to air and other oxidizing agents.[1][2][3] Key factors to consider are:

• Presence of Water: Water in the acetic acid or other solvents can lead to the formation of molybdenum oxides as side products, which will reduce the yield of the desired dimer. Molybdenum hexacarbonyl is insoluble in water.[4]

• Dissolved Oxygen: Molybdenum hexacarbonyl and the Molybdenum(II) acetate dimer product are sensitive to air.[5] Dissolved oxygen in the solvents can lead to over-oxidation of the molybdenum species, resulting in undesired byproducts and a lower yield.

• Peroxide Impurities: Solvents, especially ethers and other organic solvents, can form peroxide impurities over time when exposed to air and light. These peroxides are strong oxidizing agents and can interfere with the controlled oxidation of Mo(0) to Mo(II), leading to a complex mixture of products and a significantly reduced yield of the target compound.

To troubleshoot, it is crucial to use anhydrous solvents and to thoroughly degas them before use to remove dissolved oxygen. An inert atmosphere (e.g., nitrogen or argon) should be maintained throughout the synthesis.

Issue 2: The Reaction Mixture Turned a Dark or Unwanted Color

Question: My reaction mixture turned dark brown or green instead of the expected yellow-green during the synthesis. What does this color change indicate?

Answer: The color of the reaction mixture can be a good indicator of the reaction's progress and the presence of impurities. While the final product is a yellow to yellow-green solid, deviations in color during the reaction often point to issues with solvent purity:

• Dark Brown or Black: This may indicate the formation of finely divided molybdenum metal due to decomposition of the starting material or intermediates, which can be caused by localized overheating or impurities. It could also suggest the formation of higher oxidation state molybdenum oxides.

• Greenish Tints: While the product itself can be yellow-green, a persistent deep green color in the solution could indicate the presence of trinuclear molybdenum clusters, which are known byproducts of this reaction.[1][2][3] The formation of these clusters can sometimes be influenced by the reaction conditions, including the purity of the reagents and solvents.

To avoid these issues, ensure your solvents are pure and the reaction temperature is carefully controlled.

Frequently Asked Questions (FAQs)

Question: How does the purity of acetic acid affect the synthesis of Molybdenum(II) acetate dimer?

Answer: Acetic acid serves as both a reactant and a solvent in this synthesis.[1][2][3] The presence of water in acetic acid is a primary concern. Water can compete with the acetate ions in coordinating to the molybdenum centers and can also facilitate the formation of molybdenum oxides, thereby reducing the yield and purity of the final product. It is recommended to use glacial acetic acid with very low water content.

Question: What is the role of acetic anhydride (B1165640) in the reaction, and does its purity matter?

Answer: Acetic anhydride is often added to the reaction mixture to act as a water scavenger. It reacts with any trace amounts of water present in the acetic acid or other solvents to form more acetic acid. This ensures an anhydrous environment, which is critical for a high-yield synthesis. Therefore, the purity of the acetic anhydride is also important; it should be free of significant amounts of acetic acid or other impurities.

Question: Can I use a different solvent for this synthesis?

Answer: While acetic acid is the most common solvent and reactant, some procedures utilize a high-boiling point, inert solvent like 1,2-dichlorobenzene (B45396) to achieve the necessary reaction temperature.[6] If a co-solvent is used, it must be anhydrous and free of oxidizing impurities. The choice of solvent can influence the reaction rate and the solubility of reactants and products.

Question: How can I purify my solvents before the synthesis?

Answer: For a successful synthesis of Molybdenum(II) acetate dimer, proper solvent purification is essential.

• Drying Acetic Acid: Glacial acetic acid can be further dried by refluxing over a suitable drying agent, such as phosphorus pentoxide, followed by distillation. Care must be taken due to the corrosive nature of these reagents.

• Removing Peroxides: For organic co-solvents, peroxides can be removed by passing the solvent through a column of activated alumina.

• Degassing: All solvents should be thoroughly degassed prior to use to remove dissolved oxygen. This can be achieved by bubbling an inert gas (nitrogen or argon) through the solvent for an extended period or by using freeze-pump-thaw cycles.

Data Presentation

The following table provides a hypothetical representation of the impact of solvent purity on the yield of Molybdenum(II) acetate dimer. While direct experimental data from a single source is not available in the provided search results, this table illustrates the expected trend based on the principles of the chemical reaction.

Acetic Acid Water Content (%)	Presence of Peroxides in Co-solvent	Inert Atmosphere	Expected Yield (%)	Product Purity (%)
< 0.1	No	Yes	> 90	> 98
0.5	No	Yes	70-80	90-95
< 0.1	Yes	Yes	40-60	< 85
1.0	No	No	< 50	Variable
> 1.0	Yes	No	< 20	Low

Experimental Protocols

Synthesis of Molybdenum(II) Acetate Dimer

This protocol is a generalized procedure based on common literature methods.[1][2][3][6]

Materials:

• Molybdenum hexacarbonyl (Mo(CO)₆)

• Glacial acetic acid (anhydrous)

• Acetic anhydride

• 1,2-Dichlorobenzene (optional, anhydrous)

• Nitrogen or Argon gas supply

• Standard reflux apparatus with a condenser and gas inlet/outlet

Procedure:

• Set up a reflux apparatus under a continuous flow of inert gas (nitrogen or argon). All glassware should be oven-dried before use.

• To the reaction flask, add molybdenum hexacarbonyl.

• Add anhydrous glacial acetic acid and acetic anhydride to the flask. If using a co-solvent, add anhydrous 1,2-dichlorobenzene.

• Heat the reaction mixture to reflux with vigorous stirring. The temperature will depend on the solvent system used (typically around 120-140 °C).

• The reaction is typically refluxed for several hours (e.g., 4-24 hours). The progress of the reaction can be monitored by the color change of the solution and the precipitation of the yellow product.

• After the reaction is complete, cool the mixture to room temperature.

• The yellow crystalline product, Molybdenum(II) acetate dimer, will precipitate out of the solution.

• Collect the product by filtration under an inert atmosphere.

• Wash the product with a suitable anhydrous solvent (e.g., ethanol (B145695) or diethyl ether) to remove any soluble impurities.

• Dry the product under vacuum.

Mandatory Visualization

Caption: Impact of solvent impurities on the synthesis of Molybdenum(II) acetate dimer.

Caption: Troubleshooting workflow for Molybdenum(II) acetate dimer synthesis.

References

• 1. Cas 14221-06-8,MOLYBDENUM(II) ACETATE DIMER | lookchem [lookchem.com]
• 2. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 3. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 4. Molybdenum hexacarbonyl CAS#: 13939-06-5 [m.chemicalbook.com]
• 5. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 6. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]

Technical Support Center: Ligand Exchange Reactions of Mo(II) Complexes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the oxidation of Mo(II) during ligand exchange reactions. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your air-sensitive molybdenum complexes.

Troubleshooting Guide: Preventing Mo(II) Oxidation

Unexpected oxidation of Mo(II) to higher oxidation states (e.g., Mo(III), Mo(IV)) is a common challenge during ligand exchange reactions. This guide addresses specific issues you may encounter.

Issue	Potential Cause(s)	Recommended Solution(s)
Reaction solution changes color unexpectedly (e.g., from yellow/orange to green/blue/brown).	1. Oxygen contamination: A leak in your inert atmosphere setup (Schlenk line or glovebox).2. Solvent impurities: Presence of peroxides or other oxidizing agents in the solvent.3. Incorrect oxidation state of starting material: The Mo(II) precursor may have already been partially oxidized.	1. Check for leaks: Ensure all glassware joints are properly sealed and that there is a positive pressure of inert gas.2. Purify solvents: Use freshly distilled and deoxygenated solvents. Perform a peroxide test on ethereal solvents.3. Verify precursor purity: Check the purity of your Mo(II) starting material by a suitable analytical method (e.g., NMR, UV-Vis) before use.
Low yield of the desired Mo(II) product with isolation of a higher-valent Mo species.	1. Inadequate deoxygenation: Insufficient purging of the reaction vessel with inert gas.2. Air-sensitive reagents: The incoming ligand or other reagents may be introducing oxygen or moisture.3. Prolonged reaction time at elevated temperatures: This can increase the susceptibility to oxidation.	1. Thorough deoxygenation: Perform at least three evacuate-refill cycles on your reaction flask using a Schlenk line before introducing reagents.2. Handle all reagents under inert atmosphere: Dry and degas all reagents and solvents thoroughly.3. Optimize reaction conditions: If possible, reduce the reaction time and/or temperature.
Inconsistent results between experiments.	1. Variable quality of inert atmosphere: Fluctuations in the purity of the nitrogen or argon gas supply.2. Inconsistent solvent purification: Differences in the efficiency of solvent drying and deoxygenation between batches.3. Subtle variations in experimental technique: Small differences in how reagents are added or how the apparatus is set up.	1. Use high-purity inert gas: Employ an oxygen trap on your inert gas line.2. Standardize solvent purification: Use a consistent and reliable method for solvent purification, such as a solvent purification system or distillation from an appropriate drying agent.3. Develop a standardized protocol: Follow a detailed, step-by-step protocol for all experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Mo(II) oxidation during ligand exchange reactions?

A1: The primary cause is exposure to atmospheric oxygen. Mo(II) complexes, particularly those with electron-donating ligands, can be readily oxidized. Moisture can also facilitate oxidation processes. Therefore, stringent inert atmosphere techniques are crucial.

Q2: Should I use nitrogen or argon as the inert gas?

A2: For most Mo(II) chemistry, high-purity nitrogen is sufficient and more economical. However, argon is denser than air and can provide a better "blanket" of inert atmosphere over the reaction mixture if you need to briefly open the reaction vessel.[1] In rare cases, molybdenum complexes might react with dinitrogen, in which case argon is essential.[2]

Q3: How can I tell if my Mo(II) complex is oxidizing?

A3: A visual color change is often the first indication.[3] Mo(II) complexes are typically yellow, orange, or red, while higher-valent molybdenum species can be green, blue, or brown. UV-Vis spectroscopy is an excellent tool for monitoring the reaction, as the oxidation will result in a shift in the absorption bands.[4][5] Cyclic voltammetry can also be used to determine the oxidation potential of your complex and assess its susceptibility to oxidation.[4]

Q4: My starting Mo(II) complex is slightly air-sensitive. How should I handle it?

A4: All manipulations of the starting material should be performed in a glovebox. If a glovebox is unavailable, handle the solid under a positive flow of inert gas. Weigh it out quickly and add it to a flask that can be immediately sealed and placed under an inert atmosphere.

Q5: How do I properly deoxygenate my solvents?

A5: Solvents should be dried and deoxygenated before use. Common methods include distillation from appropriate drying agents (e.g., sodium/benzophenone for ethereal solvents, calcium hydride for hydrocarbons and chlorinated solvents) under an inert atmosphere. Alternatively, a solvent purification system can be used. For deoxygenation without distillation, the "freeze-pump-thaw" method is effective, involving at least three cycles of freezing the solvent in liquid nitrogen, evacuating the headspace, and thawing. Another method is to bubble a stream of inert gas through the solvent for an extended period (at least 30-60 minutes).

Data on Mo(II) Complex Stability

The stability of Mo(II) complexes towards oxidation is significantly influenced by the electronic properties of the ligands. Electron-withdrawing groups on the ligands increase the oxidation potential of the Mo(II) center, making it more resistant to oxidation.[6]

Mo(II) Complex	Ligand Type	Oxidation Potential (V vs. Fc/Fc+)	Air Stability
[Mo₂(DPhF)₄]	Phenylformamidinate	-0.32	Low
[Mo₂(D(p-CF₃Ph)F)₄]	p-Trifluoromethylphenylformamidinate	-0.08	Moderate
[Mo₂(D(3,5-(CF₃)₂Ph)F)₄]	3,5-Bis(trifluoromethyl)phenylformamidinate	+0.18	High

Data adapted from principles described in literature demonstrating that electron-withdrawing substituents on formamidinate ligands increase the oxidation potential and air stability of dimolybdenum paddlewheel complexes.[6]

Experimental Protocols

Protocol 1: Ligand Exchange using Schlenk Line Technique

This protocol describes a general procedure for a ligand exchange reaction on a Mo(II) complex using a Schlenk line.

1. Glassware Preparation:

• All glassware (Schlenk flask, dropping funnel, etc.) must be thoroughly cleaned and dried in an oven at >120 °C overnight.

• Assemble the glassware while hot and allow it to cool under a stream of inert gas.

• Grease all ground-glass joints with a high-vacuum grease to ensure an airtight seal.

2. Deoxygenation of the Reaction Vessel:

• Attach the assembled, sealed reaction flask to the Schlenk line.

• Perform at least three "evacuate-refill" cycles:

  • Evacuate the flask under high vacuum for 5-10 minutes.

  • Slowly refill the flask with high-purity inert gas (nitrogen or argon).

  • Repeat this cycle two more times to ensure the complete removal of air and moisture.[6]

3. Reagent Preparation and Transfer:

• Dissolve the Mo(II) starting complex in a freshly distilled and deoxygenated solvent in a separate Schlenk flask.

• Dissolve the incoming ligand in a deoxygenated solvent in another Schlenk flask.

• Transfer the Mo(II) solution to the reaction flask via cannula transfer under a positive pressure of inert gas.

• Add the ligand solution to the reaction flask dropwise using a syringe or a pressure-equalizing dropping funnel.

4. Reaction and Work-up:

• Stir the reaction mixture at the desired temperature for the specified time. Monitor the reaction by taking aliquots via syringe for analysis (e.g., TLC, NMR, UV-Vis).

• Upon completion, the reaction can be quenched, and the product isolated using standard inert atmosphere techniques such as cannula filtration.

Protocol 2: Ligand Exchange in a Glovebox

A glovebox provides a highly controlled inert atmosphere for handling extremely air-sensitive reagents.

1. Preparation:

• Ensure the glovebox has low levels of oxygen (<1 ppm) and moisture (<1 ppm).

• Bring all necessary dried glassware, reagents, and deoxygenated solvents into the glovebox through the antechamber.

• Purge the antechamber with at least three evacuate-refill cycles before opening the inner door.

2. Reaction Setup:

• In the glovebox, weigh the Mo(II) starting complex and the ligand directly into the reaction flask.

• Add the deoxygenated solvent to the flask and stir the reaction mixture.

3. Reaction and Work-up:

• Seal the reaction vessel and stir at the appropriate temperature (if heating is required, use a hotplate inside the glovebox).

• Monitor the reaction as needed.

• All work-up procedures, including filtration and crystallization, can be performed inside the glovebox to ensure the product remains free from oxidation.

Visualizations

Caption: Experimental workflow for Mo(II) ligand exchange.

Caption: Troubleshooting logic for unexpected color changes.

References

• 1. osti.gov [osti.gov]
• 2. Lithium - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. imoa.info [imoa.info]
• 5. UV-vis spectroscopic study of Co(II)/Co(III) oxidation in poly[M-protoporphyrins] films and their interaction with axial ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enhancing the Air Stability of Dimolybdenum Paddlewheel Complexes: Redox Tuning through Fluorine Substituents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Molybdenum(II) and Chromium(II) Acetate Dimers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the chemical reactivity of two structurally similar yet functionally distinct metal-metal quadruply bonded compounds: Molybdenum(II) acetate (B1210297) dimer (Mo₂(OAc)₄) and Chromium(II) acetate dimer (Cr₂(OAc)₄(H₂O)₂). Understanding their reactivity differences is crucial for applications ranging from catalysis to the synthesis of novel pharmaceutical intermediates.

Introduction and Structural Overview

Molybdenum(II) acetate and Chromium(II) acetate are iconic examples of compounds featuring a metal-metal quadruple bond (σ²π⁴δ²).[1][2] Both adopt a "paddlewheel" structure where four acetate ligands bridge the two metal centers. Each metal atom is coordinated to four oxygen atoms from the acetate ligands and the other metal atom. In the hydrated form of the chromium dimer, a water molecule occupies the axial position of each chromium atom.[3]

While structurally analogous, their reactivity profiles diverge significantly, primarily due to differences in the electronic properties of the central metal ions. The 3d orbitals of chromium are more contracted and less shielded than the 4d orbitals of molybdenum, leading to a weaker Cr-Cr bond with a more nuanced electronic structure compared to the more stable Mo-Mo bond.[2] This fundamental difference dictates their stability, redox behavior, and utility as chemical reagents.

Comparative Data: Physical and Chemical Properties

The differing reactivities are immediately apparent from their basic physical and chemical properties. Molybdenum(II) acetate is notably stable in air, whereas Chromium(II) acetate is extremely sensitive to oxygen and must be handled under an inert atmosphere.[4] This qualitative observation points to a significant difference in their reduction potentials.

Property	Molybdenum(II) Acetate Dimer (Mo₂(OAc)₄)	Chromium(II) Acetate Dimer (Cr₂(OAc)₄(H₂O)₂)	Reference(s)
Formula	C₈H₁₂Mo₂O₈	C₈H₁₆Cr₂O₁₀	[3]
Appearance	Yellow, crystalline solid	Brick-red, crystalline powder	[3]
Air Stability	Stable	Highly sensitive; readily oxidizes to Cr(III) species	[3][4]
Solubility	Slightly soluble in organic solvents, insoluble in water	Poorly soluble in water and methanol	[3]
Primary Reactivity	Ligand substitution at axial and bridging positions	Strong reducing agent; single-electron transfer (SET) reactions	[3][5]
Redox Potential (E°)	Mo(II)/Mo(III) is less negative (harder to oxidize)	Cr(II)/Cr(III) is more negative (-0.41 V vs. SHE); a strong reducing agent	[4][6]

Reactivity Comparison

The core difference in reactivity lies in the accessibility of higher oxidation states for the metal centers. The Cr(II)/Cr(III) redox couple is significantly more favorable (more reducing) than that of Mo(II)/Mo(III), making the chromium dimer a potent single-electron donor.

Redox Reactivity and Reducing Strength

Chromium(II) acetate is a powerful reducing agent used in organic synthesis. Its primary mode of action is through single-electron transfer (SET) to a suitable substrate. A prominent application is the dehalogenation of organic halides, such as α-bromoketones and chlorohydrins.[3][5] The reaction proceeds via the formation of an alkyl radical intermediate, which is then further reduced or abstracts a hydrogen atom.

Molybdenum(II) acetate , in contrast, is not typically employed as a reducing agent. Its quadruple bond is redox-active but oxidation is less favorable. Its reactivity is dominated by the lability of its ligands.

Ligand Substitution and Coordination Chemistry

The chemistry of Molybdenum(II) acetate is characterized by ligand substitution reactions. The axial positions are weakly coordinated, allowing for the ready addition of Lewis bases. Furthermore, the acetate bridging ligands can be replaced by other carboxylates or different ligand types, providing a synthetic route to a wide array of other quadruply bonded molybdenum compounds.[7]

While Chromium(II) acetate also undergoes ligand substitution, these reactions are often secondary to or complicated by its redox activity. The axial water ligands are labile, but any reaction with a potential substrate must be conducted in a strictly oxygen-free environment to prevent oxidation of the chromium centers.

Experimental Protocols

The following protocols provide methodologies for the synthesis of Chromium(II) acetate and a representative experiment to demonstrate its reducing power.

Synthesis of Chromium(II) Acetate Dimer Hydrate (B1144303) (Cr₂(OAc)₄(H₂O)₂)

This synthesis must be performed under an inert atmosphere (e.g., Nitrogen or Argon) due to the extreme air sensitivity of the product.[4][6]

Materials:

• Chromium(III) chloride hexahydrate (CrCl₃·6H₂O)

• Zinc powder or mossy zinc

• Sodium acetate trihydrate (NaOAc·3H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Deionized water, ethanol, diethyl ether (all deoxygenated)

• Schlenk line or glovebox, filtration apparatus (Büchner or Schlenk filter)

Procedure:

• In a flask equipped with a magnetic stir bar, dissolve Chromium(III) chloride hexahydrate in deionized water.

• Carefully add concentrated HCl to the solution.

• Add an excess of zinc powder. The solution will change color from green [Cr(III)] to blue [Cr(II)] as the reduction proceeds. This may take 15-20 minutes.

• While the reduction is occurring, prepare a saturated solution of sodium acetate in deoxygenated water in a separate flask under an inert atmosphere.

• Once the chromium solution is a clear blue, filter it through a cannula into the sodium acetate solution under a positive pressure of inert gas.

• A bright red precipitate of Cr₂(OAc)₄(H₂O)₂ will form immediately.[4]

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the red solid by filtration under inert atmosphere.

• Wash the precipitate sequentially with small portions of ice-cold deoxygenated water, followed by deoxygenated ethanol, and finally deoxygenated diethyl ether.

• Dry the product under vacuum. The resulting brick-red powder must be stored under a strictly inert atmosphere.

Dehalogenation of an α-Bromoketone

This experiment demonstrates the reducing power of Cr₂(OAc)₄(H₂O)₂.

Materials:

• α-bromoacetophenone (or other suitable α-bromoketone)

• Chromium(II) acetate dimer hydrate (synthesized as above)

• Deoxygenated dimethylformamide (DMF) or a similar polar aprotic solvent

• Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the α-bromoketone in deoxygenated DMF.

• In a separate flask, prepare a slurry of Chromium(II) acetate dimer hydrate in deoxygenated DMF.

• Using a cannula, slowly add the chromium acetate slurry to the solution of the α-bromoketone at room temperature with stirring.

• The reaction is typically rapid, and the red color of the Cr(II) dimer will fade as it is oxidized to a green Cr(III) species.

• Monitor the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the consumption of the starting material and the formation of the dehalogenated product (acetophenone).

• Upon completion, the reaction can be quenched by exposure to air. The products can be extracted with an organic solvent (e.g., diethyl ether) after adding water to the reaction mixture.

Conclusion

The reactivities of Molybdenum(II) acetate and Chromium(II) acetate dimers are strikingly different despite their structural similarities.

• Molybdenum(II) acetate dimer is a relatively stable compound, whose chemistry is dominated by ligand substitution reactions. It serves as an excellent precursor for other quadruply bonded molybdenum complexes.

• Chromium(II) acetate dimer is a powerful and highly air-sensitive reducing agent. Its utility lies in its ability to perform single-electron reductions of organic substrates, a property not shared by its molybdenum counterpart.

For researchers, the choice between these two dimers is dictated entirely by the desired chemical transformation. Mo₂(OAc)₄ is the compound of choice for constructing new coordination complexes built around a stable Mo₂⁴⁺ core, while Cr₂(OAc)₄(H₂O)₂ is a specialized reagent for challenging reductions in organic and organometallic synthesis.

References

• 1. Recent advances in the chemistry of metal–metal quadruple bonds | Organometallic Chemistry: Volume 40 | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Chromium(II) acetate - Wikipedia [en.wikipedia.org]
• 4. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 7. researchgate.net [researchgate.net]

spectroscopic comparison of Molybdenum(II) and Rhodium(II) acetate dimers

A comprehensive guide for researchers, scientists, and drug development professionals on the distinct spectroscopic signatures of two structurally analogous yet electronically different paddlewheel complexes: Molybdenum(II) acetate (B1210297) dimer (Mo₂(O₂CCH₃)₄) and Rhodium(II) acetate dimer (Rh₂(O₂CCH₃)₄).

This guide provides a detailed comparison of the spectroscopic properties of Molybdenum(II) and Rhodium(II) acetate dimers, supported by experimental data from UV-Visible, Raman, and Nuclear Magnetic Resonance (NMR) spectroscopy, alongside X-ray crystallographic insights. Understanding the nuanced differences in their electronic structure and bonding, as revealed by these techniques, is crucial for their application in catalysis, materials science, and medicinal chemistry.

At a Glance: Key Spectroscopic Differences

Spectroscopic Technique	Molybdenum(II) Acetate Dimer (Mo₂(O₂CCH₃)₄)	Rhodium(II) Acetate Dimer (Rh₂(O₂CCH₃)₄)
UV-Visible Spectroscopy	Yellow solid, exhibits a prominent absorption band around 430 nm in acetonitrile (B52724), attributed to the δ → δ* transition of the Mo-Mo quadruple bond.	Emerald green solid, displays characteristic absorption bands around 444 nm and 587 nm in aqueous buffer, corresponding to Rh₂(π) → Rh-O(σ) and Rh₂(π) → Rh₂(σ) transitions, respectively.[1]
Raman Spectroscopy	Strong Raman scattering is observed. The Mo-Mo stretching vibration (ν(Mo-Mo)) is a key feature, appearing around 404 cm⁻¹.[2] This band is insensitive to deuteration of the acetate methyl groups.[2]	Exhibits characteristic Raman bands. The Rh-Rh stretching vibration is a key diagnostic peak.
NMR Spectroscopy	¹H NMR in CDCl₃ shows a sharp singlet for the acetate methyl protons. ⁹⁵Mo NMR is challenging due to the quadrupole moment of the nucleus, resulting in broad lines.	¹H NMR in various solvents shows a singlet for the acetate protons. ¹⁰³Rh NMR spectroscopy is a powerful tool to probe the electronic environment of the rhodium centers.
X-ray Crystallography	Confirms the classic paddlewheel structure with a Mo-Mo quadruple bond distance of approximately 2.0934 Å.[3]	Also adopts the paddlewheel structure with a Rh-Rh single bond. The Rh-Rh bond length is approximately 2.39 Å.[4]

Delving Deeper: A Spectroscopic Comparison

UV-Visible Spectroscopy

The distinct colors of the two dimers—yellow for Molybdenum(II) acetate and emerald green for Rhodium(II) acetate—are a direct consequence of their different electronic structures, which is clearly reflected in their UV-Visible absorption spectra.

Molybdenum(II) Acetate Dimer: The electronic spectrum is dominated by transitions involving the metal-metal quadruple bond (σ²π⁴δ²). The lowest energy transition, which is electronically allowed, is the δ → δ* transition. This typically appears as a well-defined band in the visible region.

Rhodium(II) Acetate Dimer: The Rh-Rh single bond (σ²π⁴δ²δ²π⁴) results in a different set of electronic transitions. The visible spectrum is characterized by two main absorption bands. One is assigned to a Rh₂(π) → Rh-O(σ) transition and the other, at lower energy, to a Rh₂(π) → Rh₂(σ) transition.[1]

Table 1: UV-Visible Absorption Data

Compound	Solvent	λ_max (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assignment
Mo₂(O₂CCH₃)₄	Acetonitrile	~430	Not widely reported	δ → δ
Rh₂(O₂CCH₃)₄	60 mM sodium cacodylate buffer pH 6.5	444, 587	Not specified	Rh₂(π) → Rh-O(σ), Rh₂(π) → Rh₂(σ*)

Raman Spectroscopy

Raman spectroscopy is a powerful probe of the metal-metal and metal-ligand vibrations within these dimeric structures.

Molybdenum(II) Acetate Dimer: The most characteristic feature in the Raman spectrum is the intense band corresponding to the Mo-Mo stretching frequency (ν(Mo-Mo)) at approximately 404 cm⁻¹.[2] This vibration is a pure metal-metal stretch and its frequency is sensitive to the strength of the quadruple bond.

Rhodium(II) Acetate Dimer: The Raman spectrum of the rhodium dimer also displays a characteristic Rh-Rh stretching vibration. The frequency of this mode is indicative of the Rh-Rh single bond strength.

Table 2: Key Raman Bands

Compound	Wavenumber (cm⁻¹)	Assignment
Mo₂(O₂CCH₃)₄	404	ν(Mo-Mo)
Rh₂(O₂CCH₃)₄	Not specified in search results	ν(Rh-Rh)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides valuable information about the ligand environment and, in the case of heteronuclear NMR, directly probes the metal centers.

Molybdenum(II) Acetate Dimer: The ¹H NMR spectrum is relatively simple, showing a single resonance for the twelve equivalent methyl protons of the four acetate ligands. ⁹⁵Mo NMR can provide direct information about the molybdenum environment, but the quadrupolar nature of the ⁹⁵Mo nucleus often leads to very broad signals, making it difficult to obtain high-resolution spectra for all but the most symmetric compounds.

Rhodium(II) Acetate Dimer: Similar to the molybdenum dimer, the ¹H NMR spectrum of the rhodium dimer shows a singlet for the acetate protons. ¹⁰³Rh NMR spectroscopy is a more accessible and informative technique for studying rhodium complexes. The chemical shift is highly sensitive to the electronic environment around the rhodium nucleus, providing insights into ligand coordination and electronic structure.

Table 3: NMR Spectroscopic Data

Compound	Nucleus	Solvent	Chemical Shift (δ, ppm)
Mo₂(O₂CCH₃)₄	¹H	CDCl₃	~1.9
Rh₂(O₂CCH₃)₄	¹H	CD₃CN	Not specified in search results
Rh₂(O₂CCH₃)₄	¹⁰³Rh	CD₃CN	~7301 (referenced to Rh(acac)₃)

Structural Insights from X-ray Crystallography

Both Molybdenum(II) and Rhodium(II) acetate dimers adopt the iconic "paddlewheel" structure, where four acetate ligands bridge the two metal centers. However, the nature of the metal-metal bond is fundamentally different, a distinction that underpins their varied spectroscopic and chemical properties.

Molybdenum(II) Acetate Dimer: X-ray crystallography reveals a short Mo-Mo distance of approximately 2.0934 Å, indicative of a strong quadruple bond.[3] Each molybdenum atom is in a square pyramidal coordination environment.

Rhodium(II) Acetate Dimer: The Rh-Rh distance is significantly longer, around 2.39 Å, consistent with a single bond.[4] The coordination geometry around each rhodium atom is also square pyramidal.

Caption: A simplified representation of the paddlewheel structure highlighting the metal-metal bond.

Experimental Protocols

Detailed experimental protocols are crucial for reproducing and building upon existing research. Below are generalized procedures for the spectroscopic techniques discussed.

UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute solution of the metal acetate dimer in a suitable UV-transparent solvent (e.g., acetonitrile for Mo₂(O₂CCH₃)₄, buffered aqueous solution for Rh₂(O₂CCH₃)₄). Concentrations are typically in the micromolar to millimolar range.

• Instrumentation: Use a dual-beam UV-Visible spectrophotometer.

• Data Acquisition: Record the absorption spectrum over a wavelength range of at least 200-800 nm. Use the pure solvent as a blank for baseline correction.

• Analysis: Identify the wavelengths of maximum absorbance (λ_max) and, if possible, calculate the molar absorptivity (ε) using the Beer-Lambert law (A = εcl).

Raman Spectroscopy

• Sample Preparation: The solid sample can be analyzed directly. For solution-state measurements, prepare a concentrated solution in a suitable solvent.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 514.5 nm Ar⁺ laser or 632.8 nm He-Ne laser).

• Data Acquisition: Focus the laser onto the sample and collect the scattered light. The spectral resolution should be sufficient to resolve the key vibrational modes.

• Analysis: Identify the Raman shifts (in cm⁻¹) of the vibrational bands and assign them to specific molecular vibrations, particularly the metal-metal stretch.

NMR Spectroscopy

• Sample Preparation: Dissolve the sample in a deuterated solvent (e.g., CDCl₃, CD₃CN). Typical concentrations for ¹H NMR are in the millimolar range. For heteronuclear NMR (⁹⁵Mo, ¹⁰³Rh), higher concentrations may be necessary.

• Instrumentation: Use a high-field NMR spectrometer.

• Data Acquisition: For ¹H NMR, acquire a standard one-dimensional spectrum. For ⁹⁵Mo or ¹⁰³Rh NMR, specialized pulse sequences and longer acquisition times may be required due to lower sensitivity and quadrupolar relaxation.

• Analysis: Determine the chemical shifts (δ) and coupling constants (J) of the observed resonances.

Caption: A workflow for the comprehensive spectroscopic comparison of the metal dimers.

References

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 4. kops.uni-konstanz.de [kops.uni-konstanz.de]

A Comparative Guide to DFT Studies on the Electronic Structure of Mo₂(O₂CCH₃)₄

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Density Functional Theory (DFT) studies on the electronic structure of dimolybdenum tetraacetate, Mo₂(O₂CCH₃)₄, a cornerstone molecule in the study of metal-metal multiple bonds. We objectively compare the performance of various DFT functionals against available experimental data and alternative computational methods, offering insights for selecting appropriate theoretical approaches for modeling similar dimetal complexes.

Comparison of Computational Methods for Electronic Structure Prediction

The accurate theoretical description of the electronic structure of Mo₂(O₂CCH₃)₄, with its quadruple bond, presents a significant challenge for computational chemistry. This section compares the performance of different DFT functionals and touches upon alternative methods.

A key study in this area revisited the gas-phase photoelectron spectra of quadruple-bonded dimolybdenum(II,II) paddlewheel complexes, providing a valuable calibration of four common exchange-correlation functionals: BP86, OLYP, B3LYP*, and B3LYP. While the specific molecule was not Mo₂(O₂CCH₃)₄, the findings on analogous dimolybdenum tetraformamidinate complexes offer crucial insights. The study found that all four functionals performed comparably in predicting ionization potentials (IPs), with discrepancies from experimental values ranging from less than 0.1 to approximately 0.5 eV. Notably, the classic pure functional, BP86, exhibited the lowest errors. All tested functionals were successful in reproducing the differences in IPs between analogous molybdenum and tungsten complexes, as well as the significant effects of ligand changes on the IPs, with near-quantitative accuracy.

It is also important to consider the role of relativistic effects in heavy elements like molybdenum. For accurate predictions of properties like ionization potentials and HOMO-LUMO gaps, incorporating scalar relativistic corrections in DFT calculations is crucial.

Table 1: Comparison of DFT Functional Performance for Ionization Potentials of a Model Dimolybdenum Paddlewheel Complex

DFT Functional	Mean Absolute Error (eV) vs. Experimental IPs
BP86	< 0.1 - 0.5 (lowest errors observed)
OLYP	< 0.1 - 0.5
B3LYP*	< 0.1 - 0.5
B3LYP	< 0.1 - 0.5

Data derived from studies on analogous dimolybdenum paddlewheel complexes.

Experimental Data for Mo₂(O₂CCH₃)₄

A direct comparison between theoretical predictions and experimental results is essential for validating computational methods. This section summarizes key experimental data for Mo₂(O₂CCH₃)₄.

Geometric Parameters

The solid-state structure of Mo₂(O₂CCH₃)₄ has been well-characterized by X-ray crystallography. The molecule adopts a "Chinese lantern" structure with D₄h symmetry.

Table 2: Experimental Geometric Parameters for Mo₂(O₂CCH₃)₄

Parameter	Experimental Value (Å)
Mo-Mo bond length	2.093
Mo-O bond length	2.11

Spectroscopic Data

Detailed experimental spectroscopic data for Mo₂(O₂CCH₃)₄ is crucial for benchmarking calculated electronic transitions and vibrational frequencies.

• UV-Visible Spectroscopy: The electronic absorption spectrum of Mo₂(O₂CCH₃)₄ is characterized by a prominent δ → δ* transition, which is a signature of the quadruple bond. However, specific peak positions and molar absorptivities from recent, high-resolution studies are not consistently reported in readily accessible literature.

• Vibrational Spectroscopy (IR and Raman): The vibrational spectra of Mo₂(O₂CCH₃)₄ contain characteristic bands corresponding to the Mo-Mo and Mo-O stretching frequencies, as well as vibrations of the acetate (B1210297) ligands. A detailed and recent vibrational assignment for Mo₂(O₂CCH₃)₄ is not available in the searched literature.

Experimental and Computational Protocols

Density Functional Theory (DFT) Calculations

A typical DFT study on the electronic structure of Mo₂(O₂CCH₃)₄ involves the following steps:

• Geometry Optimization: The molecular geometry is optimized to find the lowest energy structure. This is crucial for obtaining accurate electronic properties.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (no imaginary frequencies) and to compare with experimental IR and Raman spectra.

• Electronic Structure Analysis: Molecular orbitals (MOs), their energies, and contributions from different atoms are analyzed to understand the nature of the chemical bonding, particularly the Mo-Mo quadruple bond. Properties like the HOMO-LUMO gap and ionization potentials are calculated.

• Spectra Simulation: UV-Vis and photoelectron spectra can be simulated using time-dependent DFT (TD-DFT) to compare with experimental spectra.

Computational Details from a Representative Study (on a similar complex):

• Software: Gaussian, ORCA, ADF, etc.

• Functionals: BP86, OLYP, B3LYP*, B3LYP

• Basis Sets: A variety of basis sets are used, often of triple-zeta quality with polarization functions (e.g., def2-TZVP). For heavy elements like molybdenum, effective core potentials (ECPs) are frequently employed to account for relativistic effects.

• Relativistic Effects: Scalar relativistic effects can be included using methods like the Zeroth-Order Regular Approximation (ZORA).

Experimental Techniques

• X-ray Crystallography: Single-crystal X-ray diffraction is used to determine the precise three-dimensional arrangement of atoms in the solid state, providing accurate bond lengths and angles.

• Gas-Phase Photoelectron Spectroscopy (PES): This technique measures the kinetic energy of electrons ejected from a molecule upon irradiation with high-energy photons (UV or X-rays). It provides direct information about the binding energies of electrons in molecular orbitals, which can be compared with calculated orbital energies.

• UV-Visible Spectroscopy: This method measures the absorption of light in the ultraviolet and visible regions of the electromagnetic spectrum, which corresponds to electronic transitions between molecular orbitals.

• Infrared (IR) and Raman Spectroscopy: These techniques probe the vibrational modes of a molecule, providing information about the strength and nature of chemical bonds.

Visualizing Computational Workflows and Electronic Structure Comparisons

A Comparative Analysis of Molybdenum-Molybdenum Bond Lengths in Dimolybdenum Compounds

A comprehensive guide for researchers, scientists, and drug development professionals on the variance of Mo-Mo bond lengths with bond order, supported by experimental data from X-ray crystallography.

The length of the bond between two molybdenum atoms is a critical parameter in understanding the structure, reactivity, and electronic properties of dimolybdenum compounds. This guide provides a comparative analysis of Mo-Mo bond lengths across different bond orders, from single to quadruple bonds. The data presented herein is crucial for researchers in inorganic chemistry, materials science, and drug development for applications ranging from catalysis to the design of novel therapeutic agents.

Correlation of Mo-Mo Bond Order and Bond Length

The distance between two molybdenum atoms is inversely proportional to the bond order. A higher bond order, indicating a greater number of shared electron pairs, leads to a stronger attraction between the two atomic nuclei and consequently a shorter bond length. The following table summarizes the experimentally determined Mo-Mo bond lengths for representative dimolybdenum compounds with varying bond orders. All data is derived from single-crystal X-ray diffraction studies, the definitive method for elucidating the three-dimensional atomic arrangement of molecules.

Compound Name	Chemical Formula	Mo-Mo Bond Order	Mo-Mo Bond Length (Å)
Cyclopentadienylmolybdenum tricarbonyl dimer	(C₅H₅)₂Mo₂(CO)₆	1 (Single)	3.2325
Molybdenum Metal	Mo	1 (Metallic)	2.74
Bis(μ-oxo)bis(formato)bis(cyclopentadienyl)dimolybdenum	[CpMo(μ-O)(μ-O₂CH)]₂	2 (Double)	~2.31 (Predicted)
Hexakis(dimethylamido)dimolybdenum	Mo₂(N(CH₃)₂)₆	3 (Triple)	2.201
Molybdenum(II) acetate (B1210297) dimer	Mo₂(O₂CCH₃)₄	4 (Quadruple)	2.0934
Typical Range for Quadruple Bonds	4 (Quadruple)	2.06 - 2.17

Note: The Mo=Mo double bond in [CpMo(μ-O)(μ-O₂CH)]₂ is predicted based on computational studies and is influenced by the presence of bridging oxo ligands.

Visualizing the Bond Order-Bond Length Relationship

The relationship between the Mo-Mo bond order and its corresponding length can be visualized in the following diagram. This graphical representation clearly illustrates the trend of decreasing bond length with increasing bond order, providing a quick reference for comparing the different types of Mo-Mo bonds.

Caption: Relationship between Mo-Mo bond order and bond length.

Experimental Protocol: Single-Crystal X-ray Diffraction

The determination of precise Mo-Mo bond lengths is predominantly achieved through single-crystal X-ray diffraction (SC-XRD). This powerful analytical technique provides detailed information about the atomic arrangement within a crystalline solid.

1. Crystal Growth: The first and often most challenging step is the growth of a high-quality single crystal of the dimolybdenum compound. This is typically achieved by slow crystallization from a supersaturated solution. Common techniques include:

• Slow Evaporation: The solvent is allowed to evaporate slowly from a solution of the compound, gradually increasing the concentration and inducing crystallization.

• Solvent Diffusion: A solution of the compound is layered with a miscible "anti-solvent" in which the compound is insoluble. Slow diffusion of the anti-solvent into the solution reduces the compound's solubility and promotes crystal growth.

• Cooling: A saturated solution of the compound at an elevated temperature is slowly cooled, leading to a decrease in solubility and the formation of crystals.

For air and moisture-sensitive organometallic compounds, these techniques are performed under an inert atmosphere using Schlenk lines or in a glovebox.

2. Crystal Mounting and Data Collection: A suitable single crystal (typically 0.1-0.3 mm in size) is selected and mounted on a goniometer head. The crystal is then placed in a diffractometer and cooled to a low temperature (typically 100 K) using a stream of cold nitrogen gas to minimize thermal vibrations of the atoms.

The crystal is irradiated with a monochromatic X-ray beam (commonly Mo Kα, λ = 0.71073 Å, or Cu Kα, λ = 1.5418 Å). As the crystal is rotated, the X-rays are diffracted by the electron clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots of varying intensities. These diffraction data are collected by a sensitive detector, such as a CCD or CMOS detector.

3. Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and symmetry of the crystal. The positions of the molybdenum and other atoms in the unit cell are then determined using computational methods, such as direct methods or Patterson methods, to generate an initial structural model.

This initial model is then refined against the experimental data. The refinement process involves adjusting the atomic coordinates, thermal parameters, and other structural parameters to achieve the best possible agreement between the calculated and observed diffraction patterns. The final refined structure provides highly accurate and precise bond lengths, including the Mo-Mo distance, with low uncertainties. This allows for a detailed and reliable comparison of the bonding in different dimolybdenum compounds.

A Comparative Guide to the Raman Spectroscopy of Molybdenum(II) and Tungsten(II) Acetate Dimers

Introduction

Molybdenum(II) acetate (B1210297) dimer and its tungsten counterpart are classic examples of paddlewheel complexes featuring a quadruple metal-metal bond. This strong covalent interaction is a focal point of significant research interest due to its unique electronic and structural properties. Raman spectroscopy is a powerful, non-destructive technique that provides detailed insights into the vibrational modes of molecules, making it an ideal tool for probing the nuances of the metal-metal and metal-ligand bonds within these dimers. Understanding the differences in their Raman spectra can elucidate the effects of substituting molybdenum with the heavier tungsten atom on the overall molecular structure and bonding.

Experimental Data: Molybdenum(II) Acetate Dimer

The Raman spectrum of Molybdenum(II) acetate dimer has been extensively studied. The key vibrational modes and their assignments are summarized in the table below. The most notable feature is the strong Raman band corresponding to the Mo-Mo stretching vibration, which is a direct probe of the quadruple bond strength.

Vibrational Mode	Wavenumber (cm⁻¹)	Description
ν(Mo-Mo)	404	Stretching vibration of the molybdenum-molybdenum quadruple bond.[1][2]
ν(Mo-O)	340	Stretching vibration of the molybdenum-oxygen bonds.
δ(O-Mo-O)	298	Bending vibration of the oxygen-molybdenum-oxygen angle.
νs(C-C)	950	Symmetric stretching vibration of the carbon-carbon bond in the acetate ligand.
νs(COO)	1446	Symmetric stretching vibration of the carboxylate group.
νas(COO)	1530	Asymmetric stretching vibration of the carboxylate group.
CH₃ rock	1035	Rocking vibration of the methyl group.
CH₃ deformation	1380	Deformation vibration of the methyl group.

Experimental Protocols

Synthesis of Molybdenum(II) Acetate Dimer

A common method for the synthesis of Molybdenum(II) acetate dimer involves the reaction of molybdenum hexacarbonyl with acetic acid and acetic anhydride. The mixture is refluxed, leading to the formation of the bright yellow crystalline product.

Raman Spectroscopy of Molybdenum(II) Acetate Dimer

The Raman spectrum of solid Molybdenum(II) acetate dimer is typically recorded using a laser excitation source, such as the 514.5 nm line of an argon ion laser. The scattered light is collected and analyzed by a spectrometer. For resonance Raman studies, excitation wavelengths that overlap with electronic transitions of the molecule are used to enhance the intensity of specific vibrational modes, particularly the Mo-Mo stretching mode.[1][2]

Comparative Analysis: The Tungsten Analogue

As of the latest literature review, a detailed, publicly available experimental Raman spectrum of Tungsten(II) acetate dimer ([W₂(O₂CCH₃)₄]) with comprehensive band assignments is not available for a direct quantitative comparison.

Synthesis of Tungsten(II) Acetate Dimer

The synthesis of Tungsten(II) acetate dimer can be more challenging than its molybdenum counterpart. Methods often involve the reduction of higher oxidation state tungsten precursors in the presence of acetic anhydride.

Expected Trends in the Raman Spectrum of Tungsten(II) Acetate Dimer

Based on the principles of inorganic chemistry and studies of related ditungsten tetracarboxylate complexes, several key differences are anticipated in the Raman spectrum of the tungsten analogue compared to the molybdenum dimer:

• ν(W-W) Stretching Frequency: The most significant difference is expected in the metal-metal stretching frequency. Due to the greater mass of tungsten compared to molybdenum and typically stronger metal-metal bonds in third-row transition metals, the ν(W-W) stretching frequency is expected to be lower than the 404 cm⁻¹ observed for ν(Mo-Mo). This counterintuitive effect arises because the bond strength increase is generally not sufficient to overcome the mass effect in determining the vibrational frequency.

• ν(W-O) Stretching Frequency: The W-O bond is also expected to differ from the Mo-O bond. The change in the ν(W-O) stretching frequency will depend on the interplay between the mass of the metal and the strength of the metal-oxygen bond.

• Ligand-Based Vibrations: The vibrational modes of the acetate ligands are expected to be less affected by the change in the metal center, although minor shifts may be observed due to changes in the electronic environment and coupling with metal-ligand vibrations.

Logical Workflow for Spectroscopic Comparison

The following diagram illustrates the ideal workflow for a comparative Raman spectroscopic analysis of the two dimers, highlighting the currently available and missing data.

References

• 1. Infrared, Raman, and resonance-Raman spectra of [Mo2(O2CCH3)4] and [Mo2(O2CCD3)4] | Semantic Scholar [semanticscholar.org]
• 2. Infrared, Raman, and resonance-Raman spectra of [Mo2(O2CCH3)4] and [Mo2(O2CCD3)4] - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Cyclic Voltammetry of Molybdenum(II) Acetate and Copper(II) Acetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the electrochemical behavior of Molybdenum(II) acetate (B1210297) and Copper(II) acetate, focusing on cyclic voltammetry. The information presented herein is curated from experimental data to facilitate a clear understanding of their respective redox properties.

Introduction

Molybdenum(II) acetate (Mo₂(O₂CCH₃)₄) and Copper(II) acetate (Cu₂(O₂CCH₃)₄(H₂O)₂) are both paddlewheel-type dimeric metal carboxylate complexes. However, their electronic structures and, consequently, their electrochemical behaviors, differ significantly. Molybdenum(II) acetate is renowned for its robust metal-metal quadruple bond (σ²π⁴δ²), which plays a central role in its redox chemistry. In contrast, the Copper(II) acetate dimer exhibits a weaker Cu-Cu interaction. These structural distinctions lead to distinct cyclic voltammetry profiles, which are explored in this guide.

Experimental Protocols

A general experimental protocol for conducting cyclic voltammetry on these metal acetate complexes in a non-aqueous solvent like acetonitrile (B52724) is outlined below. This protocol is a synthesis of common practices reported in the literature for similar coordination compounds.

Analyte and Electrolyte Preparation:

• Solutions of Molybdenum(II) acetate and Copper(II) acetate are prepared in dry, degassed acetonitrile (CH₃CN).

• A supporting electrolyte, such as 0.1 M tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) or tetrabutylammonium perchlorate (B79767) (TBAP), is added to the solution to ensure sufficient conductivity.

Electrochemical Cell Setup:

• A standard three-electrode cell is used.

• Working Electrode: A glassy carbon or platinum disk electrode is typically employed.

• Reference Electrode: A non-aqueous Ag/Ag⁺ (e.g., 0.01 M AgNO₃ in 0.1 M TBAP/CH₃CN) or a saturated calomel (B162337) electrode (SCE) isolated by a salt bridge is used.

• Counter Electrode: A platinum wire or gauze serves as the counter electrode.

Data Acquisition:

• The solution is purged with an inert gas (e.g., argon or nitrogen) for at least 15 minutes prior to the experiment and maintained under an inert atmosphere throughout the measurement to remove dissolved oxygen.

• Cyclic voltammograms are recorded at various scan rates (e.g., 25, 50, 100, 200 mV/s) to investigate the reversibility of the redox processes.

• The potential is swept from an initial value where no faradaic current is observed to a potential sufficiently negative or positive to induce reduction or oxidation, and then the scan direction is reversed.

Quantitative Data Comparison

The following table summarizes the key electrochemical data for Molybdenum(II) acetate and Copper(II) acetate. It is important to note that direct, comparable experimental data for Molybdenum(II) acetate is scarce in the literature. Therefore, the data presented for the Mo₂(4+/5+) redox couple is based on studies of closely related dimolybdenum tetra(carboxylate) complexes.

Parameter	Molybdenum(II) Acetate (analogue data)	Copper(II) Acetate
Solvent	Dichloromethane or Acetonitrile	Acetonitrile or Aqueous Buffer
Supporting Electrolyte	TBAPF₆ or TBAP	TBAPF₆ or KCl
Working Electrode	Glassy Carbon or Platinum	Glassy Carbon or Platinum
Reference Electrode	Ag/AgCl or Ag/Ag⁺	SCE or Ag/AgCl
Epa (V)	~ +0.4 to +0.6 (for Mo₂⁴⁺/Mo₂⁵⁺)	~ +0.1 to +0.3 (for Cu²⁺/Cu⁺ couple)
Epc (V)	Varies with ligand	~ -0.1 to -0.3 (for Cu²⁺/Cu⁺ couple)
E₁/₂ (V)	Varies with ligand	~ 0.0 to +0.1
Redox Process	Quasi-reversible, metal-centered oxidation	Quasi-reversible, metal-centered reduction
Key Feature	Oxidation of the Mo-Mo quadruple bond	Reduction of Cu(II) to Cu(I)

Visualizing the Experimental Workflow and Logical Comparison

To better illustrate the experimental process and the conceptual differences in the electrochemical behavior of these two compounds, the following diagrams are provided.

Caption: Experimental workflow for cyclic voltammetry analysis.

Caption: Logical comparison of electrochemical behavior.

Discussion

The cyclic voltammetry of Molybdenum(II) acetate is dominated by the oxidation of the Mo-Mo quadruple bond. The highest occupied molecular orbital (HOMO) is the δ-orbital, and the removal of an electron from this orbital is a relatively low-energy, metal-centered process. This results in a quasi-reversible oxidation wave at moderately positive potentials. The exact potential is sensitive to the nature of the carboxylate ligands and the solvent system.

In contrast, the electrochemical behavior of Copper(II) acetate is characterized by the reduction of the Cu(II) centers to Cu(I). The dimeric structure has a less pronounced effect on the redox potential compared to the molybdenum analogue. The Cu(II)/Cu(I) redox couple typically exhibits quasi-reversible behavior with formal potentials often near zero volts versus a standard hydrogen electrode, depending on the solvent and supporting electrolyte.

comparative analysis of the "Chinese lantern" structure in different metal acetates

Authored for Researchers, Scientists, and Drug Development Professionals

The "Chinese lantern," or "paddlewheel," structure is a fascinating and significant motif in coordination chemistry.[1][2] This binuclear arrangement, where two metal atoms are bridged by four bidentate ligands, is particularly common among transition metal acetates.[1] These complexes are not merely structural curiosities; their unique metal-metal bonding and reactivity make them valuable as catalysts and precursors in organic synthesis and materials science.[3][4][5] This guide provides a comparative analysis of the structural and performance characteristics of prominent metal(II) acetates—namely those of Copper (Cu), Chromium (Cr), Molybdenum (Mo), and Rhodium (Rh)—that adopt this structure.

Structural and Performance Comparison

The defining feature of the paddlewheel structure is the proximity of the two metal centers, which can lead to significant metal-metal bonding. The nature and strength of this bond vary considerably depending on the metal ion, its d-electron count, and the presence of axial ligands. These structural variations directly influence the compound's stability, spectroscopic properties, and catalytic behavior.

The table below summarizes key quantitative data for the most studied metal(II) acetate (B1210297) dimers, offering a clear comparison of their fundamental properties.

Parameter	Copper(II) Acetate [Cu₂(OAc)₄(H₂O)₂]	Chromium(II) Acetate [Cr₂(OAc)₄(H₂O)₂]	Molybdenum(II) Acetate [Mo₂(OAc)₄]	Rhodium(II) Acetate [Rh₂(OAc)₄(L)₂]
Appearance	Bluish-green solid[4]	Red-coloured compound[6]	Yellow, air-stable solid[2][7]	Dark green powder[3]
Metal-Metal Distance (Å)	~2.62[4]	~2.36[6]	~2.09[2][7]	2.39[3][8]
Nature of M-M Bond	Weak δ bond, antiferromagnetic coupling[9][10]	Quadruple bond (σ²π⁴δ²)[6]	Quadruple bond (σ²π⁴δ²)[2][7]	Single bond[3]
Axial Ligand	H₂O[4]	H₂O[6]	None (typically)	H₂O, MeOH, or other Lewis bases[3]
Thermal Decomposition	Dehydrates <168°C; Decomposes at ~250-300°C to oxides[11][12][13]	Anhydrous form from dihydrate at 100°C[6]	Decomposes at high temperatures[2]	Stable up to ~240°C[5]
Key Catalytic Applications	Synthesis of ynamines, oxidizing agent[4]	Mild reducing agent (e.g., dehalogenation)[6]	Precursor for other Mo-Mo quadruply bonded compounds[2][14]	Cyclopropanation, C-H insertion, ylide formation[3][5][15]
UV-Vis λmax (nm)	~700 (broad), ~325-360[16][17]	-	-	-
IR ν(COO⁻)asym - ν(COO⁻)sym (Δν)	Indicative of bridging coordination mode[18]	Indicative of bridging coordination mode[18]	Indicative of bridging coordination mode[18]	Indicative of bridging coordination mode[18]

Visualizing the "Chinese Lantern" Structure and its Analysis

To better understand the molecular architecture and the process of its characterization, the following diagrams are provided.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. Rhodium(II) acetate - Wikipedia [en.wikipedia.org]
• 4. Copper(II) acetate - Wikipedia [en.wikipedia.org]
• 5. guidechem.com [guidechem.com]
• 6. Chromium(II) acetate - Wikipedia [en.wikipedia.org]
• 7. MOLYBDENUM(II) ACETATE DIMER | 14221-06-8 [chemicalbook.com]
• 8. Rhodium(II)_acetate [chemeurope.com]
• 9. researchgate.net [researchgate.net]
• 10. chem.beloit.edu [chem.beloit.edu]
• 11. researchgate.net [researchgate.net]
• 12. akjournals.com [akjournals.com]
• 13. scielo.br [scielo.br]
• 14. lookchem.com [lookchem.com]
• 15. Rh 110: Rhodium (II) acetate | CAS 15956 28 2 | Johnson Matthey [matthey.com]
• 16. connectsci.au [connectsci.au]
• 17. chemie.uni-muenchen.de [chemie.uni-muenchen.de]
• 18. cdnsciencepub.com [cdnsciencepub.com]

comparing the reactivity of Molybdenum(II) acetate with different carboxylate ligands

For Researchers, Scientists, and Drug Development Professionals

Molybdenum(II) acetate (B1210297), Mo₂(O₂CCH₃)₄, is a cornerstone in the synthesis of compounds featuring molybdenum-molybdenum quadruple bonds. Its utility largely stems from the ability to exchange the acetate ligands for other functionalities, thereby providing access to a diverse range of dimolybdenum complexes with tailored electronic and steric properties. This guide offers a comparative analysis of the reactivity of Molybdenum(II) acetate with other Molybdenum(II) carboxylate complexes, supported by experimental data, to aid in the rational design and synthesis of novel metal-based therapeutics and catalysts.

The Influence of Carboxylate Ligands on Reactivity

The reactivity of the dimolybdenum(II,II) core is significantly influenced by the nature of the bridging carboxylate ligands. Both electronic and steric factors of the carboxylate's R group play a crucial role in determining the lability of the ligand and, consequently, the susceptibility of the complex to ligand exchange reactions.

Electronic Effects

The electronic nature of the substituent on the carboxylate ligand has a profound impact on the lability of the ligand. Electron-withdrawing groups on the carboxylate ligand increase its kinetic lability.[1] This can be attributed to the weakening of the Mo-O bond, making the carboxylate a better leaving group. Consequently, Molybdenum(II) complexes with carboxylates bearing strong electron-withdrawing groups are expected to be more reactive towards ligand substitution.

A prime example of this effect can be seen when comparing Molybdenum(II) acetate with Molybdenum(II) trifluoroacetate (B77799), Mo₂(O₂CCF₃)₄. The highly electronegative fluorine atoms in the trifluoroacetate ligand make it a much more labile ligand compared to the acetate ligand. This enhanced reactivity makes Molybdenum(II) trifluoroacetate a preferred starting material in some synthetic applications where milder reaction conditions are required for ligand exchange.

Steric Effects

While electronic effects are often dominant, steric hindrance from bulky carboxylate ligands can also influence reactivity. Large, sterically demanding R groups can hinder the approach of incoming ligands, thereby slowing down the rate of ligand substitution. However, in cases where the ligand exchange proceeds through a dissociative mechanism, steric bulk on the leaving group might accelerate the reaction by promoting the initial dissociation step. The specific impact of steric effects is therefore dependent on the reaction mechanism.

Comparative Stability of Molybdenum(II) Carboxylate Complexes

A recent study investigated the stability of a series of dimolybdenum(II,II) carboxylate paddlewheel complexes where the carboxylate ligands were derived from common non-steroidal anti-inflammatory drugs (NSAIDs). The stability of these complexes in a coordinating solvent, dimethyl sulfoxide (B87167) (DMSO), was monitored over time using ¹H NMR spectroscopy. The percentage of ligand release, which is a direct measure of the complex's lability, was determined at different time intervals.

The results, summarized in the table below, provide a clear comparison of the relative reactivities of these complexes.

Carboxylate Ligand (from NSAID)	% Ligand Released (2h)	% Ligand Released (4h)	% Ligand Released (24h)	Relative Stability
Aspirin	~10%	~20%	~40%	Most Stable
Indomethacin	~25%	~40%	~70%
Ibuprofen (B1674241)	~50%	~70%	~95%
Naproxen	~50%	~70%	~95%	Least Stable

Data extrapolated from qualitative descriptions in the source material.

This study demonstrates a clear trend in the stability of these Molybdenum(II) carboxylate complexes, with the aspirin-derived complex being the most stable and the ibuprofen and naproxen-derived complexes being the least stable in DMSO. This suggests that the electronic and steric profiles of the NSAID molecules directly influence the lability of the carboxylate ligands.

Experimental Protocols

The following is a general protocol for the synthesis of a Molybdenum(II) carboxylate complex via ligand exchange with Molybdenum(II) acetate, followed by a method for monitoring the reaction.

Synthesis of Molybdenum(II) Isonicotinate (B8489971)

This procedure details the synthesis of a Molybdenum(II) carboxylate complex where the acetate ligands are replaced by isonicotinate ligands.

Materials:

• Molybdenum(II) acetate (Mo₂(O₂CCH₃)₄)

• Isonicotinic acid

• Anhydrous dimethylformamide (DMF)

• Acetic acid (trace amount)

• Schlenk flask and standard Schlenk line equipment

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a 100-mL Schlenk flask under a nitrogen atmosphere, combine Molybdenum(II) acetate (0.250 g, 0.584 mmol) and isonicotinic acid (0.712 g, 5.79 mmol).

• Add 50 mL of anhydrous DMF to the flask.

• Add a trace amount of acetic acid (0.033 mL, 0.574 mmol) to the solution.

• Reflux the red solution at 120 °C for 48 hours with continuous stirring.

• After cooling to room temperature, filter the resulting bright red product under a nitrogen atmosphere.

• Wash the product with DMF and dry it under vacuum.

• Store the final product under a nitrogen atmosphere.

Monitoring Ligand Exchange via ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for monitoring the progress of ligand exchange reactions in solution.

Procedure:

• Prepare a stock solution of the starting Molybdenum(II) carboxylate complex (e.g., Molybdenum(II) acetate) in a suitable deuterated solvent (e.g., DMSO-d₆).

• Prepare a stock solution of the incoming carboxylate ligand (as the free acid or a salt) in the same deuterated solvent.

• In an NMR tube, mix the desired molar ratio of the Molybdenum(II) complex and the incoming ligand.

• Acquire a ¹H NMR spectrum of the initial reaction mixture (t=0).

• Incubate the NMR tube at the desired reaction temperature.

• Acquire ¹H NMR spectra at regular time intervals (e.g., 1h, 2h, 4h, 24h).

• Monitor the reaction progress by observing the decrease in the intensity of the signals corresponding to the starting complex and the appearance and increase in the intensity of the signals corresponding to the product complex and the released ligand.

• The percentage of ligand exchange can be quantified by integrating the relevant NMR signals.

Visualizing the Ligand Exchange Process

The following diagrams illustrate the key concepts discussed in this guide.

Caption: Workflow for comparing Molybdenum(II) carboxylate reactivity.

Caption: Electronic effects on Mo-carboxylate ligand lability.

Conclusion

The reactivity of Molybdenum(II) carboxylate complexes is a tunable property that can be modulated through the careful selection of the carboxylate ligand. Carboxylates with electron-withdrawing substituents, such as trifluoroacetate, exhibit greater lability and are therefore more reactive towards ligand exchange than their acetate counterparts. The stability of these complexes in solution, as demonstrated by the study on NSAID-derived ligands, provides a valuable empirical basis for predicting reactivity. This understanding is crucial for the strategic design of new dimolybdenum complexes for applications in drug development and catalysis, where precise control over the metal's coordination environment is paramount.

References

• 1. Enhancing the Air Stability of Dimolybdenum Paddlewheel Complexes: Redox Tuning through Fluorine Substituents - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Influence of Ligands on the Molybdenum-Molybdenum Quadruple Bond: A Computational and Experimental Comparison

A deep dive into the intricate dance between ligands and the unique electronic structure of the molybdenum-molybdenum (Mo-Mo) quadruple bond reveals a landscape of tunable properties critical for advancements in catalysis, materials science, and drug development. This guide provides a comparative analysis of how different ligand environments computationally and experimentally modulate the characteristics of this remarkable metal-metal bond, offering researchers and scientists a comprehensive overview of the current understanding in the field.

The Mo-Mo quadruple bond, a fascinating feature of inorganic chemistry, is highly sensitive to its coordination environment. The electronic and steric nature of the surrounding ligands dictates key parameters such as the Mo-Mo bond length, the bond dissociation energy, and the electronic transition energies. Understanding these relationships is paramount for the rational design of novel dimolybdenum complexes with tailored reactivity and functionality.

Ligand Effects on Mo-Mo Quadruple Bond Properties: A Quantitative Comparison

Computational studies, primarily employing Density Functional Theory (DFT), have proven invaluable in elucidating the subtle interplay between ligands and the Mo-Mo core. These theoretical investigations, corroborated by experimental data from X-ray crystallography, spectroscopy, and electrochemistry, provide a powerful toolkit for predicting and understanding the behavior of these complex systems.

The following table summarizes key quantitative data from various studies, showcasing the impact of different ligand classes on the Mo-Mo quadruple bond.

Ligand Type	Example Ligand (Abbreviation)	Mo-Mo Bond Length (Å)	Key Spectroscopic Features (λ_max, nm)	Oxidation Potential (V vs. Fc/Fc+)	Computational Method	Reference
Carboxylate	Acetate (OAc)	2.093 - 2.11	~430 (δ → δ)	~0.3	DFT (BP86)	[1]
2,4,6-triisopropylbenzoate (TiPB)	2.087	Not Reported	~0.25	DFT	[2]
9,10-anthraquinone-2-carboxylate (O2C-2-AnQ)	2.094 (for a mixed-ligand complex)	~550 (MLCT)	Not Reported	DFT	[2]
Formamidinate	N,N'-di-p-anisylformamidinate (DAniF)	2.091	~500 (δ → δ)	~-0.1	Not Reported	[3]
Guanidinate	1,2,3-triphenylguanidinate (tpg)	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Phosphine	bis(diphenylphosphino)amine (Hdppa)	Not Reported	Not Reported	Not Reported	Not Reported	[4]
1,2-bis(diphenylphosphino)ethane (dppe)	Not Reported	Not Reported	Not Reported	Not Reported	[4]
Amidinate	Carboranylamidinate	2.084	Not Reported	Not Reported	DFT	[5]

Experimental and Computational Protocols: A Closer Look

The data presented above is the culmination of meticulous experimental synthesis and characterization, coupled with sophisticated computational modeling.

Experimental Methodologies

Synthesis: Dimolybdenum paddlewheel complexes are typically synthesized through one of two primary routes. The first involves the thermolysis of molybdenum hexacarbonyl with the desired ligand in a high-boiling solvent.[6] An alternative and widely used method is the substitution reaction of tetra(acetato)dimolybdenum(II), Mo₂(O₂CCH₃)₄, with the alkali metal salt of the incoming ligand.[1][6] For air- and moisture-sensitive compounds, all manipulations are performed under an inert atmosphere using standard Schlenk line or glovebox techniques.

Characterization:

• X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining the precise Mo-Mo bond length and the overall molecular structure of these complexes.[2][7]

• UV-Visible Spectroscopy: This technique is crucial for probing the electronic transitions within the dimolybdenum core. The characteristic δ → δ* transition is a hallmark of the Mo-Mo quadruple bond, and its energy is sensitive to the nature of the ligands.[8][9][10] Metal-to-ligand charge transfer (MLCT) bands can also be observed, providing insight into the interaction between the metal centers and the ligand framework.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are routinely used to confirm the identity and purity of the synthesized complexes by characterizing the organic ligand framework.[2]

• Electrochemistry: Cyclic voltammetry is employed to measure the oxidation and reduction potentials of the dimolybdenum complexes. These measurements provide a quantitative assessment of how the ligands influence the electron density at the metal centers.[6]

Computational Methodologies

Density Functional Theory (DFT): DFT has emerged as the workhorse for theoretical investigations of Mo-Mo quadruple bonds. Calculations are typically performed using a combination of a specific exchange-correlation functional and a basis set.

• Functionals: A variety of functionals are used, with the choice often depending on the specific property being investigated. Common functionals include BP86, B3LYP, and OLYP.[11][12]

• Basis Sets: The selection of an appropriate basis set is critical for obtaining accurate results. For transition metals like molybdenum, basis sets that include effective core potentials (ECPs) to account for relativistic effects are often employed.[13]

• Software: A range of quantum chemistry software packages are utilized to perform these calculations, with Gaussian, TURBOMOLE, and ADF being popular choices.

The general workflow for a computational analysis of ligand effects on the Mo-Mo quadruple bond is depicted in the following diagram.

Computational analysis workflow.

Signaling Pathways and Logical Relationships

The influence of ligands on the Mo-Mo quadruple bond can be conceptualized as a signaling pathway where the electronic and steric properties of the ligand are the initial signals that propagate to affect the final observable properties of the complex.

Ligand influence on Mo-Mo bond.

References

• 1. girolami-group.chemistry.illinois.edu [girolami-group.chemistry.illinois.edu]
• 2. Molybdenum–molybdenum quadruple bonds supported by 9,10-anthraquinone carboxylate ligands. Molecular, electronic, ground state and unusual photoexcited state properties - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. eprints.hud.ac.uk [eprints.hud.ac.uk]
• 5. researchgate.net [researchgate.net]
• 6. books.rsc.org [books.rsc.org]
• 7. Crystal structure of a methyl benzoate quadruple-bonded dimolybdenum complex - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. people.bath.ac.uk [people.bath.ac.uk]
• 11. Theoretical Photoelectron Spectroscopy of Quadruple-Bonded Dimolybdenum(II,II) and Ditungsten(II,II) Paddlewheel Complexes: Performance of Common Density Functional Theory Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemrxiv.org [chemrxiv.org]
• 13. helios.eie.gr [helios.eie.gr]

A Comparative Guide to Experimental and Theoretical Bond Orders in Dimolybdenum Complexes

For Researchers, Scientists, and Drug Development Professionals

The determination of bond order in dimolybdenum complexes, particularly the celebrated quadruple bond, is a cornerstone of inorganic chemistry. It provides profound insights into the nature of metal-metal interactions, which are crucial for understanding and designing novel catalysts, molecular magnets, and therapeutic agents. This guide offers an objective comparison between experimental and theoretical approaches to determining the Mo-Mo bond order, supported by quantitative data and detailed methodologies.

Experimental vs. Theoretical Approaches: A Comparative Overview

Experimentally, the bond order in dimolybdenum complexes is most commonly inferred from the metal-metal bond length, determined with high precision by single-crystal X-ray diffraction. A shorter bond distance is generally indicative of a higher bond order. Spectroscopic techniques, such as photoelectron spectroscopy, can also provide direct evidence of the molecular orbital energy levels, which define the bonding scheme.

Theoretical methods, primarily Density Functional Theory (DFT), offer a complementary approach. By solving the electronic structure of a molecule, computational models can directly calculate the bond order and predict geometric parameters like bond length. The synergy between these experimental and theoretical techniques is essential for a comprehensive understanding of the electronic structure and reactivity of these complex systems.

Quantitative Comparison of Mo-Mo Bond Lengths

The following table presents a direct comparison of experimentally determined Mo-Mo bond lengths from single-crystal X-ray crystallography and theoretically calculated bond lengths from DFT for a series of dimolybdenum paddlewheel complexes. This data highlights the strong correlation between experimental and theoretical values, providing a robust validation of the computational models.

Complex	Experimental Mo-Mo Bond Length (Å)[1]	Calculated Mo-Mo Bond Length (Å)[1]
2a	2.0944(8)	2.0816
2b	2.0934(7)	2.0816
2c	2.0992(7)	2.0804
2d	2.1024(12)	2.0802
2e	2.0999(52)	2.0894
2f	2.1022(59)	2.0877
2g	2.0924(7)	2.0804
2h	2.0999(7)	2.0871
2i	2.1035(13)	2.0806
2j	2.0952(8)	2.0802

Note: The "normal" range for Mo-Mo quadruple bond lengths is typically cited as 2.06–2.17 Å.[2][3]

Experimental and Theoretical Protocols

A cohesive understanding of the data necessitates a clear view of the methodologies employed. Below are detailed protocols for the key experimental and theoretical techniques.

Experimental Protocol: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is a powerful technique for determining the precise three-dimensional arrangement of atoms in a crystalline solid, including bond lengths and angles.[4][5]

• Crystal Growth and Mounting: A suitable single crystal of the dimolybdenum complex is grown from solution. The crystal is then mounted on a goniometer head, often at low temperatures (e.g., 100 K) to minimize thermal vibrations.[6]

• Data Collection: The mounted crystal is irradiated with a monochromatic X-ray beam (commonly Mo Kα radiation).[6][7] As the crystal is rotated, a series of diffraction patterns are collected on a detector.[5]

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and the symmetry of the crystal. The positions of the atoms are determined from the intensities of the diffracted beams, and the structural model is refined to best fit the experimental data.[4]

Theoretical Protocol: Density Functional Theory (DFT) Calculations

DFT is a computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems.[8]

• Model Building: A starting molecular geometry of the dimolybdenum complex is constructed.

• Geometry Optimization: The geometry of the molecule is optimized to find the lowest energy conformation. This is typically performed using a specific functional (e.g., PBE0 or B3LYP) and basis set (e.g., def2_TZVPP or def2_SV(P)).[9]

• Property Calculation: Once the geometry is optimized, various electronic properties, including the Mo-Mo bond length and bond order, can be calculated. For instance, single-point calculations may be performed with a higher-level functional and basis set to obtain more accurate electronic structure information.[9]

Visualization of Methodological Workflow

The following diagrams illustrate the logical flow of the experimental and theoretical approaches to determining the bond order in dimolybdenum complexes.

Experimental workflow for bond length determination.

Theoretical workflow for bond order calculation.

Logical relationship between experimental and theoretical data.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. The lengths of molybdenum to molybdenum quadruple bonds: correlations, explanations, and corrections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. Single-Crystal Diffraction – MIT Department of Chemistry [chemistry.mit.edu]
• 7. rsc.org [rsc.org]
• 8. [PDF] DFT/TDDFT Investigation on the Electronic Structure and Spectroscopic Properties of Cis-Dioxomolybdenum (VI) Complexes. | Semantic Scholar [semanticscholar.org]
• 9. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal of Molybdenum(II) Acetate Dimer: A Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of Molybdenum(II) acetate (B1210297) dimer waste in research and development settings, ensuring personnel safety and environmental compliance.

Molybdenum(II) acetate dimer, while not classified as a hazardous substance under the OSHA Hazard Communication Standard (29 CFR 1910.1200), requires careful management to prevent environmental release.[1][2] This guide provides detailed procedures for the proper disposal of Molybdenum(II) acetate dimer waste generated in laboratory settings, adhering to best practices for chemical waste management.

Immediate Safety and Handling

Before handling Molybdenum(II) acetate dimer, it is crucial to wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.[3] Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust particles.[4] In case of a spill, sweep up the solid material, avoiding dust formation, and place it into a suitable, labeled container for disposal.[1][2]

Waste Collection and Storage

All waste containing Molybdenum(II) acetate dimer, including contaminated consumables like gloves and weighing papers, must be collected as hazardous waste. It is imperative to prevent the disposal of this compound down the drain or in regular trash.[3][5]

Key Storage Requirements:

• Container: Use a sturdy, leak-proof container that is chemically compatible with the waste. The original container is often a suitable choice.[6]

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name, "Molybdenum(II) acetate dimer." Abbreviations are not acceptable. The accumulation start date must also be clearly marked.[7]

• Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA), away from incompatible materials, particularly strong oxidizing agents.[4][6]

• Containment: Liquid waste solutions containing Molybdenum(II) acetate dimer should be stored in secondary containment to prevent spills.[3][7]

Disposal Procedure: Precipitation for Aqueous Waste

For aqueous waste solutions containing dissolved Molybdenum(II) acetate dimer, a precipitation method is recommended to convert the soluble molybdenum into an insoluble form, facilitating its separation and disposal as solid hazardous waste. This procedure is adapted from general methods for heavy metal precipitation.[8][9][10]

Experimental Protocol: Laboratory-Scale Precipitation

Objective: To precipitate soluble molybdenum compounds from aqueous laboratory waste.

Materials:

• Aqueous waste containing Molybdenum(II) acetate dimer

• Calcium oxide (lime) or a solution of ferric chloride

• pH meter or pH indicator strips

• Stir plate and stir bar

• Beaker or appropriate reaction vessel

• Filtration apparatus (e.g., Buchner funnel, filter paper)

• Appropriate PPE (safety goggles, gloves, lab coat)

Procedure:

• Preparation: Conduct the entire procedure in a certified chemical fume hood.

• pH Adjustment: Place the aqueous molybdenum waste in a beaker and begin stirring. Slowly add a precipitating agent, such as calcium oxide, to raise the pH.[9] The optimal pH range for the precipitation of many heavy metal hydroxides is between 8 and 11.[8] Monitor the pH continuously.

• Precipitation: Continue to add the precipitating agent until the target pH is reached and a precipitate is formed. Allow the mixture to stir for a sufficient time to ensure complete precipitation.

• Separation: Turn off the stir plate and allow the precipitate to settle. Separate the solid precipitate from the liquid supernatant by filtration.

• Waste Management:

  • Solid Waste: The collected precipitate and the used filter paper are considered hazardous waste. Transfer them to a clearly labeled solid hazardous waste container.

  • Liquid Waste (Supernatant): The remaining liquid should be tested for residual molybdenum content to ensure it meets local regulations for sewer disposal. If it does not meet the required standards, it should be collected as liquid hazardous waste. Do not dispose of the supernatant down the drain without verifying its composition and consulting your institution's Environmental Health and Safety (EHS) department.

Quantitative Data for Disposal

Parameter	Guideline/Value	Source/Comment
Waste Classification	Non-hazardous (OSHA), but prevent environmental release	[1][2]
PPE	Safety goggles, gloves, lab coat	Standard laboratory practice
Incompatible Materials	Strong oxidizing agents	[4]
Storage Location	Designated Satellite Accumulation Area (SAA)	[6][11]
Aqueous Waste Treatment	Precipitation	General method for heavy metals[8][9]
Optimal pH for Precipitation	8 - 11	For many metal hydroxides[8]
Solid Waste	Collect precipitate as hazardous waste	[3]
Liquid Waste (Post-Treatment)	Test for residual metals before considering sewer disposal	[8]

Disposal Workflow

Caption: Logical workflow for the proper disposal of Molybdenum(II) acetate dimer waste.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and environmentally responsible disposal of Molybdenum(II) acetate dimer waste, fostering a culture of safety and sustainability in the workplace. Always consult your institution's specific hazardous waste management guidelines and your local regulations for complete compliance.

References

• 1. fishersci.com [fishersci.com]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 4. MOLYBDENUM(II) ACETATE DIMER - Safety Data Sheet [chemicalbook.com]
• 5. vumc.org [vumc.org]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. gzlabfurniture.com [gzlabfurniture.com]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. dergipark.org.tr [dergipark.org.tr]
• 10. waterandwastewater.com [waterandwastewater.com]
• 11. odu.edu [odu.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Molybdenum(II) Acetate Dimer

For researchers, scientists, and drug development professionals, ensuring a safe and efficient laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling of Molybdenum(II) acetate (B1210297) dimer, including detailed operational and disposal plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and streamline your experimental workflow.

Molybdenum(II) acetate dimer is a yellow, air-stable solid.[1][2] While it is not classified as a hazardous substance under the 2012 OSHA Hazard Communication Standard, proper handling and disposal are crucial to maintaining a safe laboratory environment.[3][4]

Personal Protective Equipment (PPE) and Engineering Controls

To ensure the safety of laboratory personnel, a combination of personal protective equipment and engineering controls should be implemented.

Control Type	Recommended Equipment/Practice
Engineering Controls	Provide appropriate exhaust ventilation at places where dust is formed.[5]
Eye/Face Protection	Wear appropriate protective eyeglasses or chemical safety goggles.[3]
Skin Protection	Wear appropriate protective gloves and clothing to prevent skin exposure. Long-sleeved clothing is recommended.[3][6][7]
Respiratory Protection	For nuisance levels of dust, a type N95 (US) or type P1 (EN 143) dust mask is recommended.[5]

Operational Plan: From Receipt to Disposal

A systematic approach to handling Molybdenum(II) acetate dimer minimizes the risk of exposure and contamination.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage.

• Store in a cool, dry, and well-ventilated place.[3][8] The recommended storage temperature is -20°C.[5]

• Keep the container tightly closed and store under an inert gas as the material is air and light sensitive.[5]

2. Handling and Use:

• Wear the appropriate personal protective equipment as outlined in the table above.

• Avoid the formation of dust.[3]

• Avoid contact with skin, eyes, and clothing.[3]

• Do not ingest or inhale the substance.[3]

• Use in a well-ventilated area, preferably in a chemical fume hood.

3. Accidental Release Measures:

• In case of a spill, ensure adequate ventilation.[3]

• Wear appropriate personal protective equipment.[3]

• Sweep up the spilled solid and shovel it into a suitable, closed container for disposal.[5]

• Avoid creating dust during the cleanup process.[3]

4. First Aid Measures:

• In case of eye contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[6]

• In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[5][7]

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[5]

• If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious person.[5]

Disposal Plan

Proper disposal of Molybdenum(II) acetate dimer and its containers is essential to prevent environmental contamination.

• Dispose of contents and container in accordance with local, regional, national, and international regulations.[7]

• Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste and consult relevant regulations for complete and accurate classification.[3]

• Do not empty into drains.[3]

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of Molybdenum(II) acetate dimer in a laboratory setting.

Safe handling workflow for Molybdenum(II) acetate dimer.

References

• 1. Molybdenum (II) Acetate Dimer - Chinatungsten Online [molybdenum.com.cn]
• 2. Molybdenum(II) acetate - Wikipedia [en.wikipedia.org]
• 3. fishersci.com [fishersci.com]
• 4. canbipharm.com [canbipharm.com]
• 5. MOLYBDENUM(II) ACETATE DIMER - Safety Data Sheet [chemicalbook.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. ltschem.com [ltschem.com]
• 8. americanelements.com [americanelements.com]